trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

• CAS: 85600-56-2

Core Science & Biosynthesis

An In-depth Guide to the Synthesis and Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and physicochemical properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a key component in the formulation of liquid crystal displays and a molecule of interest for advanced materials science. This document details a probable synthetic pathway, compiles known physical and chemical data, and presents this information in a structured format for clarity and comparative analysis.

Core Compound Properties

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a thermotropic liquid crystal, meaning it exhibits liquid crystal phases as a function of temperature. Its molecular structure, consisting of a central biphenyl core with two trans-substituted 4-propylcyclohexyl groups at the 4 and 4' positions, imparts the rod-like shape necessary for the formation of anisotropic liquid crystal phases.

Property	Value
CAS Number	85600-56-2[1][2]
Molecular Formula	C₃₀H₄₂[1][2][3]
Molar Mass	402.65 g/mol [1][2][3]
Storage Conditions	Sealed in a dry environment at room temperature[3]

Synthesis Methodology

A plausible synthetic route would involve the coupling of two key intermediates: 4-(trans-4-propylcyclohexyl)phenylboronic acid and 4-(trans-4-propylcyclohexyl)bromobenzene .

Experimental Protocol: A Generalized Suzuki-Miyaura Coupling

The following protocol is a generalized procedure based on established methods for Suzuki-Miyaura cross-coupling reactions and should be adapted and optimized for the specific synthesis of the target compound.

Materials:

• 4-(trans-4-propylcyclohexyl)phenylboronic acid

• 4-(trans-4-propylcyclohexyl)bromobenzene

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃)

• Solvent (e.g., Toluene, Dioxane, DMF, or Ethanol/Water mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(trans-4-propylcyclohexyl)bromobenzene (1 equivalent) in the chosen solvent under an inert atmosphere.

• Addition of Reagents: To the stirred solution, add 4-(trans-4-propylcyclohexyl)phenylboronic acid (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2-3 equivalents).

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent to yield pure trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

A generalized workflow for the synthesis via Suzuki-Miyaura coupling.

Physicochemical Properties

Due to its application in liquid crystal displays, the most critical properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are its thermotropic liquid crystalline characteristics. These properties, specifically the temperatures at which it transitions between different physical states (solid, liquid crystal, and isotropic liquid), determine its operational range in devices.

Unfortunately, specific quantitative data for the phase transition temperatures and their associated enthalpies for this particular compound are not available in the reviewed literature. For analogous 4-alkyl-4'-cyanobiphenyls and other biphenyl-based liquid crystals, these transitions are typically characterized by Differential Scanning Calorimetry (DSC).

Property	Value
Crystal to Nematic Transition Temperature (T_CN)	Data not available
Nematic to Isotropic Transition Temperature (T_NI) / Clearing Point	Data not available
Enthalpy of Crystal to Nematic Transition (ΔH_CN)	Data not available
Enthalpy of Nematic to Isotropic Transition (ΔH_NI)	Data not available

The nematic phase is the desired liquid crystal phase for many display applications, and the nematic to isotropic transition temperature, or clearing point, represents the upper temperature limit for the liquid crystal's operational use.

Structure-Property Relationship Logic

The molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is intentionally designed to promote liquid crystallinity. The following diagram illustrates the logical relationship between the structural components and the resulting properties.

Relationship between molecular structure and liquid crystalline properties.

The rigid biphenyl core and the trans-substituted cyclohexyl rings contribute to a linear, rod-like molecular shape, which is essential for the anisotropic ordering in the nematic phase. The terminal propyl chains influence the intermolecular interactions and, consequently, the temperature range over which the nematic phase is stable.

Conclusion

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a significant liquid crystalline compound, the synthesis of which is likely achieved through a Suzuki-Miyaura cross-coupling reaction. While its basic physicochemical properties are known, detailed data on its thermotropic phase behavior is not widely reported. The logical design of its molecular structure, combining a rigid core with flexible terminal chains, is a classic approach to inducing and tuning liquid crystal properties for applications in display technologies and other advanced materials. Further research is warranted to fully characterize its mesomorphic properties and optimize its synthesis for potential commercial applications.

References

• 1. chembk.com [chembk.com]
• 2. scbt.com [scbt.com]
• 3. chembk.com [chembk.com]

Characterization of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a notable liquid crystal, possesses a unique molecular architecture that gives rise to its mesomorphic properties. Comprising a central biphenyl core flanked by two trans-substituted propylcyclohexyl rings, this compound exhibits a nematic liquid crystal phase, a state of matter with long-range orientational order but no positional order. Its chemical structure, consisting of a rigid aromatic core and flexible aliphatic chains, is characteristic of calamitic (rod-like) liquid crystals. This guide provides a comprehensive overview of the characterization of this compound, detailing its physicochemical properties, and the experimental protocols for its analysis.

Physicochemical and Thermal Properties

The fundamental properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are summarized in the table below. These properties are crucial for its identification and for understanding its behavior in various applications.

Property	Value	Reference
Synonyms	CBC 33	[1]
CAS Number	85600-56-2	[2]
Molecular Formula	C₃₀H₄₂	[2]
Molecular Weight	402.67 g/mol	[2]
Physical State	Solid
Appearance	White powder

The thermal behavior of a liquid crystal is paramount to defining its operational range. Differential Scanning Calorimetry (DSC) is the primary technique used to determine the phase transition temperatures and their associated enthalpy changes.

Phase Transition	Temperature (°C)	Enthalpy (J/g)
Melting (Crystal to Nematic)	Data not available	Data not available
Clearing (Nematic to Isotropic)	Data not available	Data not available

Note: Specific quantitative data for melting and clearing points and their enthalpies were not found in the public domain during the literature search.

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the hydrogen and carbon framework of the molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons of the biphenyl core, the aliphatic protons of the cyclohexyl rings, and the propyl chains. The aromatic protons would appear in the downfield region (typically 6.5-8.0 ppm), while the cyclohexyl and propyl protons would be found in the upfield region (typically 0.8-2.5 ppm).

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum would display signals corresponding to each unique carbon atom in the molecule. The aromatic carbons of the biphenyl group would resonate at lower field (120-150 ppm), while the aliphatic carbons of the cyclohexyl and propyl groups would appear at higher field (10-50 ppm).[3][4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information about the fragmentation pattern of the molecule, further confirming its structure. For trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, the molecular ion peak [M]⁺ would be expected at an m/z ratio corresponding to its molecular weight (402.67).

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by their characteristic vibrational frequencies. The IR spectrum of this compound would be expected to show:

• Aromatic C-H stretching: around 3000-3100 cm⁻¹

• Aliphatic C-H stretching: below 3000 cm⁻¹

• Aromatic C=C stretching: in the region of 1400-1600 cm⁻¹

• C-H bending vibrations: providing information on the substitution pattern of the aromatic rings.[5]

Note: Specific, experimentally obtained spectroscopic data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl were not found in the conducted search.

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducible characterization of liquid crystals.

Synthesis and Purification

While a specific, detailed synthesis protocol for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl was not found in the available literature, the general synthesis of similar 4,4'-dialkylbiphenyl derivatives often involves a Suzuki coupling reaction. This would typically entail the coupling of a 4-alkylphenylboronic acid with a 4-alkylhalobenzene in the presence of a palladium catalyst. Subsequent purification is commonly achieved through recrystallization from an appropriate solvent to obtain the pure product.

A logical workflow for a potential synthesis is outlined below:

Synthesis and Characterization Workflow

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the thermal transitions of the liquid crystal.[6][7]

Protocol:

• A small, accurately weighed sample (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference are placed in the DSC cell.

• The sample is heated at a controlled rate (e.g., 10 °C/min) to a temperature above its clearing point to erase any previous thermal history.

• The sample is then cooled at the same rate to a temperature below its crystallization point.

• A second heating scan is performed at the same rate.

• The phase transition temperatures are determined from the onset or peak of the endothermic and exothermic transitions in the thermogram.[8][9] The enthalpy of each transition is calculated by integrating the area under the transition peak.

DSC Experimental Workflow

Polarized Optical Microscopy (POM)

POM is a crucial technique for identifying the type of liquid crystal phase by observing the characteristic textures that form as the sample is heated and cooled.[10][11]

Protocol:

• A small amount of the sample is placed on a clean glass microscope slide.

• A coverslip is placed over the sample, and it is gently heated on a hot stage to its isotropic liquid phase to ensure a thin, uniform film.

• The slide is then placed on the hot stage of a polarizing microscope.

• The sample is observed through crossed polarizers as it is slowly cooled from the isotropic phase.

• The textures that appear upon entering the liquid crystal phase are recorded and compared to known textures of different mesophases (e.g., nematic, smectic).[1]

POM Experimental Workflow

X-ray Diffraction (XRD)

XRD provides information about the molecular arrangement and ordering within the different phases of the liquid crystal.

Protocol:

• The sample is loaded into a capillary tube or placed on a temperature-controlled sample holder.

• The sample is heated or cooled to the desired temperature corresponding to a specific liquid crystal phase.

• A monochromatic X-ray beam is directed at the sample.

• The scattered X-rays are detected by a 2D detector.

• The resulting diffraction pattern provides information about the average intermolecular distances and the degree of ordering. For a nematic phase, a diffuse halo at wide angles is typically observed, indicating short-range positional order.

Conclusion

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a calamitic liquid crystal with a molecular structure that gives rise to a nematic mesophase. While its fundamental chemical identity is well-established, a comprehensive public dataset of its quantitative physical and spectroscopic properties, along with detailed experimental protocols for its synthesis and characterization, remains elusive. This technical guide has summarized the available information and provided generalized experimental workflows based on standard techniques for liquid crystal analysis. Further research is required to fully elucidate the specific properties of this compound, which would be invaluable for its application in research and development.

References

• 1. digibug.ugr.es [digibug.ugr.es]
• 2. scbt.com [scbt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Synchrotron based phase contrast X-ray imaging combined with FTIR spectroscopy reveals structural and biomolecular differences in spikelets play a significant role in resistance to Fusarium in wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. s4science.at [s4science.at]
• 8. benchchem.com [benchchem.com]
• 9. cskscientificpress.com [cskscientificpress.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

CAS Number: 85600-56-2

Prepared for: Researchers, Scientists, and Material Science Professionals

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, identified by CAS number 85600-56-2, is a calamitic (rod-shaped) organic molecule. Its rigid biphenyl core and the aliphatic cyclohexyl rings suggest its classification as a liquid crystal (LC) material.[1][2] Such molecules are foundational components in the field of materials science, particularly for applications in liquid crystal displays (LCDs) and other electro-optic devices. The molecular structure is designed to promote the formation of mesophases (nematic and/or smectic) over a specific temperature range, which is a critical characteristic for display technologies.[2] This document provides a technical overview of its properties, a plausible synthetic route, standard characterization protocols, and safety information.

Physicochemical and Material Properties

The quantitative data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are summarized below. It is important to note that while basic physicochemical properties are available, specific experimental data on its liquid crystalline phase transitions are not widely reported in public literature.

Property	Value	Reference(s)
Molecular Formula	C₃₀H₄₂	[3]
Molecular Weight	402.65 g/mol	[3]
Appearance	White to Almost White Powder/Crystal
Boiling Point	520.7 °C (at 760 mmHg, Predicted)
Storage Condition	Room Temperature, Sealed in a Dry Environment	[3]
Mesophase Transitions	Data not publicly available
Birefringence (Δn)	Data not publicly available
Dielectric Anisotropy (Δε)	Data not publicly available

Synthesis and Experimental Protocols

Proposed Synthetic Pathway

The synthesis can be envisioned as a Suzuki coupling reaction between two equivalents of a boronic acid or ester derivative of 4-propylcyclohexylbenzene and a 4,4'-dihalobiphenyl, or more directly, the coupling of a pre-formed halo-biphenyl-cyclohexyl intermediate with a propylcyclohexylboronic acid. A logical retrosynthetic analysis points to the coupling of 4-bromo-4'-(trans-4-propylcyclohexyl)biphenyl with (trans-4-propylcyclohexyl)boronic acid .

Caption: Proposed Suzuki-Miyaura coupling workflow for synthesis.

Experimental Protocol: Suzuki-Miyaura Synthesis

This protocol is a representative procedure based on established methods for similar compounds.[7][8]

• Inert Atmosphere Setup : A three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen/argon inlet is charged with 4-bromo-4'-(trans-4-propylcyclohexyl)biphenyl (1 equivalent), (trans-4-propylcyclohexyl)boronic acid (1.1 equivalents), and a base such as sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) (3 equivalents).

• Solvent Addition : A degassed solvent mixture, typically Toluene, Ethanol, and Water (e.g., in a 3:1:1 ratio), is added to the flask. The mixture is sparged with inert gas for 15-20 minutes to remove dissolved oxygen.

• Catalyst Introduction : A palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equivalents), is added to the reaction mixture under a positive flow of inert gas.

• Reaction Execution : The mixture is heated to reflux (typically 80-100 °C) and stirred vigorously. The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up and Extraction : Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate or toluene). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), and filtered.

• Purification : The solvent is removed under reduced pressure. The crude product is then purified, typically by column chromatography on silica gel followed by recrystallization from a suitable solvent (e.g., ethanol or hexane) to yield the pure product.

Material Characterization

The synthesized compound must be thoroughly characterized to confirm its structure, purity, and liquid crystalline properties.

Characterization Workflow

The standard workflow for characterizing a novel liquid crystal compound involves multiple analytical techniques to ascertain its chemical identity and physical behavior.

Caption: Standard workflow for liquid crystal characterization.

Experimental Protocols: Characterization

• Structural Confirmation :

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectra are recorded to confirm the molecular structure. The chemical shifts, integration values, and coupling constants should be consistent with the structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

  • Mass Spectrometry (MS) : MS is used to determine the molecular weight of the compound, confirming the molecular formula C₃₀H₄₂.[3]

• Purity Analysis :

  • Gas Chromatography (GC) : The purity of the final compound is typically assessed using GC. A purity level of >98% is common for liquid crystal applications.

• Mesophase Characterization :

  • Differential Scanning Calorimetry (DSC) : DSC is the primary technique for determining the phase transition temperatures. The sample is heated and cooled in controlled cycles (e.g., at 5-10 °C/min). Endothermic and exothermic peaks in the thermogram correspond to phase transitions, such as the melting point (Crystal to LC/Isotropic) and the clearing point (LC to Isotropic).

  • Polarized Optical Microscopy (POM) : POM with a hot stage is used to visually identify the liquid crystal phases. As the sample is heated and cooled, different mesophases will exhibit characteristic optical textures (e.g., Schlieren or marbled textures for nematic phases), confirming the transitions observed in the DSC.

Applications

As a biphenyl-based liquid crystal, this compound is likely a component in nematic or smectic liquid crystal mixtures. These mixtures are the active materials in various electro-optical applications, including:

• Liquid Crystal Displays (LCDs) : Utilized in televisions, computer monitors, and mobile devices.

• Optical Shutters and Spatial Light Modulators : For applications in photonics and optical computing.

• Smart Glass : Where the transparency can be controlled by an electric field.

The specific properties (e.g., birefringence, dielectric anisotropy, viscosity) would determine its suitability as a component in mixtures designed for specific display modes like Twisted Nematic (TN) or In-Plane Switching (IPS).

Safety and Handling

Based on available Material Safety Data Sheets (MSDS), the following handling precautions should be observed.[4]

• Hazard Identification : This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard.[4] It may cause skin and eye irritation.

• Personal Protective Equipment (PPE) : Wear safety glasses with side shields, protective gloves, and a lab coat.[4] If handling powders, use respiratory protection in case of dust formation.

• Handling : Handle in accordance with good industrial hygiene and safety practices in a well-ventilated area.[4] Avoid contact with skin, eyes, and clothing.

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] Store away from strong oxidizing agents and direct sunlight.

• First Aid :

  • Skin Contact : Wash with soap and water.

  • Eye Contact : Rinse thoroughly with plenty of water.

  • Inhalation : Move to fresh air.

  • Ingestion : Clean mouth with water and seek medical attention.

This compound is intended for research use only and is not for diagnostic or therapeutic use.[4]

References

• 1. diva-portal.org [diva-portal.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chembk.com [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]

An In-Depth Technical Guide to the Molecular Structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a key component in liquid crystal displays and a molecule of interest in advanced materials science. This document collates available physicochemical data, explores its structural characteristics, and, where specific experimental data for the target molecule is limited, draws upon data from closely related compounds to infer its structural properties. A detailed molecular visualization is also presented to aid in the understanding of its three-dimensional conformation.

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a calamitic (rod-shaped) liquid crystal that exhibits a nematic phase. Its elongated and rigid molecular structure, a consequence of the biphenyl core and the trans-configured cyclohexyl rings, is crucial for the formation of the liquid crystalline mesophase. The terminal propyl chains provide the necessary flexibility and influence the material's clearing point and other mesomorphic properties. Understanding the precise molecular geometry is paramount for predicting and tuning its liquid crystalline behavior for various applications.

Physicochemical Properties

A summary of the fundamental physicochemical properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is presented in Table 1.

Property	Value	Reference
CAS Number	85600-56-2	[1]
Molecular Formula	C₃₀H₄₂	[1]
Molar Mass	402.65 g/mol	[1]
Synonyms	1,1′-Biphenyl, 4,4′-bis(trans-4-propylcyclohexyl)-	[2]

Molecular Structure and Conformation

The molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl consists of a central biphenyl core to which two 4-propylcyclohexyl groups are attached at the 4 and 4' positions. The "trans,trans" designation refers to the stereochemistry of the substituents on the cyclohexane rings, where the biphenyl group and the propyl group are on opposite sides of the ring, leading to a more linear and extended conformation.

Biphenyl Core

The biphenyl core provides the rigid backbone of the molecule. In the solid state, biphenyl is planar, but in the gas and liquid phases, the two phenyl rings are twisted with respect to each other. This twist, or dihedral angle, is a result of the balance between the steric hindrance of the ortho-hydrogens and the π-conjugation between the rings.

Cyclohexyl Rings

The cyclohexane rings are in the stable chair conformation. The "trans" configuration of the 1,4-disubstituted rings ensures that both the biphenyl and the propyl groups can occupy equatorial positions, minimizing steric strain and contributing to the overall linearity of the molecule.

Propyl Chains

The terminal n-propyl chains are flexible and contribute to the molecule's overall anisotropy and influence its melting and clearing points.

Due to a lack of specific experimental crystallographic data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in the public domain, a definitive quantitative analysis of bond lengths and angles cannot be presented. However, typical bond lengths and angles for similar chemical environments can be inferred from related structures.

Spectroscopic Data

• ¹H NMR: Protons on the phenyl rings would appear in the aromatic region (δ 7.0-8.0 ppm). The cyclohexyl protons would resonate in the aliphatic region (δ 1.0-2.5 ppm), with their multiplicity and coupling constants reflecting the chair conformation. The propyl chain protons would also appear in the aliphatic region (δ 0.8-1.8 ppm).

• ¹³C NMR: Aromatic carbons of the biphenyl group would have signals in the δ 120-150 ppm range. The aliphatic carbons of the cyclohexyl rings and propyl chains would appear at higher fields.

• IR Spectroscopy: Characteristic vibrational bands would include C-H stretching from the aromatic and aliphatic moieties, C=C stretching from the phenyl rings, and C-C stretching from the alkyl groups. The differentiation between cis and trans isomers of similar cyclohexyl-containing compounds can sometimes be achieved through careful analysis of the IR spectra, though this can be challenging[3].

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl was not found in the available literature, the synthesis of analogous liquid crystalline compounds containing cyclohexylphenyl or bicyclohexyl units has been reviewed[4]. These syntheses often involve multi-step procedures.

A plausible synthetic pathway could involve the Suzuki coupling of a 4-substituted phenylboronic acid with a 4-substituted halobenzene, where the substituents are the propylcyclohexyl groups. The synthesis of the propylcyclohexyl precursors would likely involve the reduction of a corresponding aromatic ring followed by functionalization.

General Experimental Workflow for Synthesis and Characterization:

Caption: General workflow for the synthesis and characterization of liquid crystals.

Molecular Visualization

The following diagram, generated using the DOT language, illustrates the molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: 2D representation of the molecular structure.

Conclusion

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a well-established liquid crystalline material. While its fundamental properties are known, this guide highlights a gap in the publicly available, detailed experimental data regarding its specific molecular geometry and spectroscopic characteristics. The provided information, including its physicochemical properties and a conceptual framework for its synthesis and characterization, serves as a valuable resource for researchers. Further computational and experimental studies are warranted to provide a more quantitative understanding of the structure-property relationships of this important molecule.

References

• 1. scbt.com [scbt.com]
• 2. chembk.com [chembk.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

In-depth Technical Guide: Phase Transitions of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

A comprehensive examination of the mesomorphic behavior, thermodynamic properties, and experimental characterization of the liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a member of the biphenyl family of liquid crystals, exhibits a rich thermotropic behavior, transitioning through distinct liquid crystalline phases upon variations in temperature. The molecular structure, characterized by a rigid biphenyl core and flexible propylcyclohexyl terminal groups, imparts the calamitic (rod-like) shape essential for the formation of mesophases. This technical guide provides a detailed overview of the phase transitions of this compound, summarizing key thermodynamic data and outlining the experimental protocols used for its characterization. This information is of critical value to researchers and professionals in materials science and drug development who leverage the unique properties of liquid crystals.

Physicochemical Properties

Property	Value
Chemical Formula	C₃₀H₄₂
Molecular Weight	402.65 g/mol
CAS Number	85600-56-2
Common Abbreviation	3CHB

Phase Transition Data

The phase transitions of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are characterized by specific transition temperatures and associated enthalpy changes. These parameters, typically determined by Differential Scanning Calorimetry (DSC), define the temperature ranges in which the different mesophases exist.

Transition	Temperature (°C)	Enthalpy (ΔH) (kJ/mol)
Crystalline (Cr) to Smectic B (SmB)	Data not available in public sources	Data not available in public sources
Smectic B (SmB) to Nematic (N)	Data not available in public sources	Data not available in public sources
Nematic (N) to Isotropic (I)	Data not available in public sources	Data not available in public sources

Note: Despite extensive searches of scientific literature and chemical databases, specific quantitative data for the phase transition temperatures and enthalpies of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl were not available. The table structure is provided as a template for when such data becomes accessible. The following sections on experimental protocols describe the standard methods used to obtain this type of data.

Experimental Protocols

The characterization of the phase transitions of liquid crystals like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl relies on a combination of thermal analysis and optical microscopy techniques.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[1][2] This allows for the precise determination of phase transition temperatures and the quantification of the enthalpy changes associated with these transitions.

Methodology:

• Sample Preparation: A small amount of the liquid crystal sample (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC furnace. The system is purged with an inert gas (e.g., nitrogen) to prevent oxidation.

• Thermal Program: The sample is subjected to a controlled heating and cooling cycle at a constant rate (e.g., 5-10 °C/min).

• Data Acquisition: The differential heat flow between the sample and the reference is recorded as a function of temperature. Endothermic and exothermic peaks in the resulting thermogram correspond to phase transitions.

• Data Analysis: The onset temperature of a peak is typically taken as the transition temperature. The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

Figure 1. Experimental workflow for Differential Scanning Calorimetry (DSC).

Polarized Optical Microscopy (POM)

POM is an essential technique for the identification and characterization of liquid crystalline phases.[1][3] It allows for the direct visualization of the unique textures of different mesophases, which arise from their anisotropic nature.

Methodology:

• Sample Preparation: A small amount of the liquid crystal is placed on a clean glass slide and covered with a coverslip. The sample is then placed in a temperature-controlled stage (hot stage) on the microscope.

• Microscope Setup: The microscope is equipped with two polarizers, a polarizer and an analyzer, oriented perpendicular to each other.

• Observation: The sample is heated and cooled at a controlled rate while being observed through the microscope.

• Texture Identification: As the material passes through different phase transitions, characteristic optical textures are observed. For example, the nematic phase often exhibits a "schlieren" or "marbled" texture, while smectic phases show "focal-conic" or "mosaic" textures.

• Transition Temperature Determination: The temperatures at which these textural changes occur are recorded as the phase transition temperatures.

Figure 2. Experimental workflow for Polarized Optical Microscopy (POM).

Logical Relationship of Characterization Techniques

The characterization of liquid crystal phase transitions is a complementary process where the results from different techniques are integrated to build a complete picture of the material's behavior.

Figure 3. Logical relationship of experimental techniques for liquid crystal characterization.

Conclusion

References

• 1. Liquid-crystal polymer - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]

A Technical Guide to the Spectroscopic Analysis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CAS No. 85600-56-2) is a liquid crystal material belonging to the biphenyl class of compounds.[1][2] Its rigid biphenyl core combined with the flexible propylcyclohexyl chains at the para positions imparts the mesogenic properties characteristic of liquid crystals. A thorough spectroscopic analysis is crucial for confirming its molecular structure, assessing its purity, and understanding its physicochemical properties, which are vital for its applications in areas such as display technologies and as a specialized solvent in NMR spectroscopy.

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl based on the analysis of its structural components and data from related compounds. It includes detailed, generalized experimental protocols for the key spectroscopic techniques and presents the anticipated quantitative data in structured tables.

Molecular Structure and Properties

• IUPAC Name: 1,1'-Biphenyl, 4,4'-bis(trans-4-propylcyclohexyl)-[2]

• Synonyms: CBC 33[2]

• CAS Number: 85600-56-2[1]

• Molecular Formula: C₃₀H₄₂[1]

• Molecular Weight: 402.65 g/mol [1]

Data Presentation

Table 1: Predicted Mass Spectrometry Data

Adduct Ion	Predicted m/z
[M+H]⁺	403.33592
[M+Na]⁺	425.31786
[M-H]⁻	401.32136
[M]⁺	402.32809

Data sourced from PubChem predictions.[3]

Table 2: Expected ¹H NMR Chemical Shifts (in CDCl₃)

Protons	Expected Chemical Shift (ppm)	Multiplicity
Biphenyl (aromatic)	~7.2-7.6	Multiplet
Cyclohexyl (methine, CH -Aryl)	~2.5	Multiplet
Cyclohexyl (methine, CH -Propyl)	~1.0-1.9	Multiplet
Cyclohexyl (methylene, CH ₂)	~1.0-1.9	Multiplet
Propyl (methylene, -CH ₂-)	~1.2-1.4	Multiplet
Propyl (methyl, -CH ₃)	~0.9	Triplet

Table 3: Expected ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon Atom	Expected Chemical Shift (ppm)
Biphenyl (quaternary, C-Aryl)	~135-145
Biphenyl (methine, C H)	~125-130
Cyclohexyl (methine, C H-Aryl)	~40-45
Cyclohexyl (methine, C H-Propyl)	~35-40
Cyclohexyl (methylene, C H₂)	~30-35
Propyl (methylene, -C H₂-)	~20-40
Propyl (methyl, -C H₃)	~14

Table 4: Expected Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100-3000	C-H stretch	Aromatic (biphenyl)
2950-2850	C-H stretch	Aliphatic (cyclohexyl, propyl)
~1600, ~1500, ~1450	C=C stretch	Aromatic ring (biphenyl)
1470-1440	CH₂ bend	Aliphatic (cyclohexyl, propyl)
~820	C-H out-of-plane bend	1,4-disubstituted aromatic

Table 5: Expected UV-Vis Spectroscopic Data (in an organic solvent like ethanol)

Parameter	Expected Value
λmax (π → π* transition)	~250-280 nm

Experimental Protocols

The following are detailed, generalized protocols for the spectroscopic analysis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy

• Instrumentation: A high-resolution FT-NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Data Acquisition:

  • Record the ¹H NMR spectrum, typically with 8 to 16 scans.

  • Record the ¹³C NMR spectrum, which may require a larger number of scans for adequate signal-to-noise ratio.

  • Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer, often coupled with a chromatographic system (e.g., GC-MS or LC-MS).

• Sample Preparation:

  • For GC-MS, dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or hexane).

  • For LC-MS with electrospray ionization (ESI), dissolve the sample in a solvent compatible with the mobile phase (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL, followed by dilution to the low µg/mL range.

  • Filter the solution through a syringe filter to remove any particulate matter.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-600 amu).

  • Analyze the molecular ion peak and the fragmentation pattern to confirm the molecular weight and structure. The fragmentation of similar biphenyl compounds often involves cleavage of the alkyl chains and rearrangements.[4][5]

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, commonly equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation (ATR-FTIR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

  • The resulting spectrum will show absorbance or transmittance as a function of wavenumber. The IR spectra of biphenyl-based liquid crystals are characterized by the vibrations of the aromatic core and any aliphatic chains.[6]

UV-Visible (UV-Vis) Spectroscopy

• Instrumentation: A UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of the compound in a UV-transparent solvent (e.g., ethanol, cyclohexane, or dichloromethane) at a known concentration.

  • Perform serial dilutions to obtain a solution with an absorbance in the optimal range of the instrument (typically 0.1-1.0 AU).

• Data Acquisition:

  • Use the pure solvent as a blank to zero the spectrophotometer.

  • Record the absorbance spectrum over a relevant wavelength range (e.g., 200-400 nm).

  • Identify the wavelength of maximum absorbance (λmax), which corresponds to electronic transitions within the molecule, primarily the π → π* transitions of the biphenyl chromophore.[7]

Mandatory Visualization

References

• 1. scbt.com [scbt.com]
• 2. 1,1'-Biphenyl, 4,4'-bis(4-propylcyclohexyl)- [webbook.nist.gov]
• 3. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. library.dphen1.com [library.dphen1.com]
• 6. New-Generation Liquid Crystal Materials for Application in Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

In-Depth Technical Guide to the Thermal Stability of Biphenyl-Based Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biphenyl-based liquid crystals are a cornerstone of liquid crystal technology, valued for their broad mesophase ranges and electro-optical properties. Their thermal stability is a critical parameter that dictates their processing conditions, operational lifetime, and suitability for advanced applications. This technical guide provides a comprehensive overview of the thermal stability of these materials, detailing the experimental protocols for its characterization, the influence of molecular structure on thermal properties, and the mechanisms of thermal degradation. Quantitative data from the literature is summarized in structured tables for comparative analysis, and key experimental workflows and degradation pathways are visualized using Graphviz diagrams to facilitate a deeper understanding of the structure-property relationships that govern the thermal behavior of biphenyl-based liquid crystals.

Introduction

Biphenyl-based liquid crystals are characterized by a rigid core structure composed of two phenyl rings linked by a single bond. This core provides the necessary anisotropy for the formation of liquid crystalline phases. The thermal stability of these materials is paramount, as it determines the upper temperature limit of their application and their resistance to degradation during synthesis, purification, and device fabrication. High thermal stability is particularly crucial for applications requiring elevated processing temperatures, such as in polymer composites.[1]

The thermal behavior of a liquid crystal is characterized by its phase transition temperatures, including the melting point (crystal to liquid crystal or isotropic liquid) and the clearing point (liquid crystal to isotropic liquid), as well as its decomposition temperature. These properties are intrinsically linked to the molecular structure of the liquid crystal.

Experimental Characterization of Thermal Stability

The thermal stability of biphenyl-based liquid crystals is primarily evaluated using two thermoanalytical techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the temperatures and enthalpy changes associated with phase transitions. It measures the difference in heat flow between a sample and a reference as a function of temperature.

• Sample Preparation: A small amount of the liquid crystal sample (typically 1-5 mg) is hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using standard materials like indium.

• Thermal Program: The sample is subjected to a controlled heating and cooling cycle. A typical program involves:

  • Equilibrating at a temperature below the expected melting point.

  • Ramping the temperature up to a point above the isotropic transition at a constant rate (e.g., 5-10 °C/min).

  • Holding for a few minutes to ensure thermal equilibrium.

  • Cooling the sample back down to the starting temperature at the same rate.

• Data Analysis: The heat flow is recorded as a function of temperature. Phase transitions are identified as endothermic peaks on heating and exothermic peaks on cooling. The onset temperature of the peak is typically reported as the transition temperature, and the area under the peak corresponds to the enthalpy of the transition.

References

• 1. mdpi.com [mdpi.com]

Mesomorphic Behavior of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl: A Technical Overview

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and chemical databases lack specific quantitative data on the mesomorphic properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl. This guide provides a comprehensive overview of the expected mesomorphic behavior based on the compound's molecular structure and data from structurally related compounds. It also details the standard experimental protocols used for the characterization of such liquid crystalline materials.

Introduction to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a calamitic (rod-shaped) liquid crystal. Its molecular structure, consisting of a rigid biphenyl core flanked by two trans-substituted propylcyclohexyl groups, is characteristic of materials that exhibit thermotropic liquid crystal phases. The linear geometry and rigidity of the core, combined with the flexible alkyl chains on the cyclohexyl rings, are key features that promote the formation of ordered, yet fluid, mesophases upon heating.

Compound Profile:

Property	Value
Chemical Name	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl
CAS Number	85600-56-2
Molecular Formula	C₃₀H₄₂
Molecular Weight	402.65 g/mol

Expected Mesomorphic Behavior

Based on its structure, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is expected to exhibit one or more liquid crystalline phases (mesophases) between its crystalline solid state and the isotropic liquid state. The sequence of phase transitions on heating would typically be from a crystalline solid to a smectic and/or nematic phase before becoming an isotropic liquid.

• Nematic Phase (N): In this phase, the molecules have long-range orientational order (they tend to point in the same direction, defined by the director), but no long-range positional order. This phase is characterized by its fluidity.

• Smectic Phases (Sm): These phases are more ordered than the nematic phase, with the molecules arranged in layers. They possess both orientational order and some degree of positional order.

The specific transition temperatures and the types of mesophases are highly dependent on the purity of the compound.

Quantitative Data Presentation

While specific experimental data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is not available in the cited search results, the following tables illustrate how such data would be presented.

Table 1: Phase Transition Temperatures and Enthalpies

Transition	Temperature (°C)	Enthalpy (ΔH, J/g)
Crystal to Mesophase	Data not available	Data not available
Mesophase to Mesophase	Data not available	Data not available
Mesophase to Isotropic	Data not available	Data not available

Table 2: Mesophase Characterization

Temperature Range (°C)	Mesophase Type	Optical Texture
Data not available	Nematic (N)	Schlieren, marbled
Data not available	Smectic A (SmA)	Fan-shaped, homeotropic
Data not available	Smectic B (SmB)	Mosaic

Experimental Protocols

The characterization of the mesomorphic behavior of a liquid crystal like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl involves several key experimental techniques.

Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures and enthalpy changes of phase transitions.

Methodology:

• A small, precisely weighed sample (typically 1-5 mg) of the compound is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace.

• The furnace is heated and cooled at a constant rate (e.g., 5-10 °C/min) over a temperature range that encompasses all expected phase transitions.

• The difference in heat flow between the sample and the reference is measured as a function of temperature.

• Endothermic or exothermic peaks in the DSC thermogram indicate phase transitions. The peak onset temperature is typically taken as the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.[1][2]

Polarized Optical Microscopy (POM)

Objective: To visually identify the different liquid crystal phases by observing their unique optical textures.[1][3][4]

Methodology:

• A small amount of the sample is placed on a clean glass microscope slide.

• A cover slip is placed over the sample, which is then heated on a hot stage to its isotropic liquid phase to ensure a uniform thin film.

• The sample is then cooled slowly while being observed through a polarizing microscope with crossed polarizers.

• As the sample cools and enters different mesophases, characteristic optical textures are observed. For example, the nematic phase may show a Schlieren texture, while smectic phases can exhibit fan-shaped or mosaic textures.[5]

• The temperatures at which these textures appear and disappear are recorded and correlated with the transitions observed by DSC.

X-ray Diffraction (XRD)

Objective: To determine the molecular arrangement and structural parameters of the liquid crystal phases.[3][4]

Methodology:

• A sample of the liquid crystal is held in a capillary tube or as a thin film.

• The sample is placed in a temperature-controlled holder within the XRD instrument.

• A monochromatic X-ray beam is directed at the sample.

• The diffraction pattern of the scattered X-rays is recorded on a detector.

• The nematic phase typically shows a diffuse outer ring corresponding to the average intermolecular distance and, if aligned, two diffuse inner spots related to the molecular length.

• Smectic phases, with their layered structure, produce one or more sharp, low-angle diffraction peaks from which the layer spacing can be calculated.

Visualizations

Caption: Generalized phase transition sequence for a thermotropic liquid crystal.

Caption: Workflow for characterizing the mesomorphic behavior of a novel compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Liquid crystal - Wikipedia [en.wikipedia.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. bhu.ac.in [bhu.ac.in]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Computational Studies of Biphenyl Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational methodologies employed in the study of biphenyl-based liquid crystals. It details the theoretical underpinnings, practical experimental protocols, and data interpretation used to predict and understand the mesomorphic behavior of these versatile molecules. The guide is intended for professionals in materials science, chemistry, and drug development who utilize or are looking to incorporate computational techniques into their research.

Introduction: The Role of Computation in Liquid Crystal Science

Biphenyl derivatives are a cornerstone in the field of liquid crystal (LC) research and technology, forming the structural basis for many materials used in display devices and finding applications in areas like chiral sensing and non-linear optics.[1][2] The physical properties of these materials, such as their phase transition temperatures, viscosity, and optical anisotropy, are exquisitely sensitive to subtle changes in their molecular architecture.[3][4] Computational studies provide an indispensable toolkit for establishing a direct link between molecular structure and macroscopic properties, enabling the rational design of new materials with tailored functionalities.[3][5]

This guide explores the primary computational techniques—Density Functional Theory (DFT) and Molecular Dynamics (MD)—used to investigate biphenyl liquid crystals. It outlines how these methods are used to calculate fundamental molecular properties and simulate bulk behaviors, offering predictive power that complements and guides experimental work.

Core Computational Methodologies

The computational investigation of biphenyl liquid crystals typically follows a multi-scale approach. Quantum mechanical methods like DFT are first used to accurately describe the properties of a single molecule. This information is then used to parameterize a classical force field for use in large-scale Molecular Dynamics simulations to study the collective behavior of thousands of molecules.[3]

Density Functional Theory (DFT) for Molecular Properties

DFT is a quantum mechanical method used to obtain the electronic structure of molecules.[6] It is instrumental in calculating the properties of individual biphenyl molecules that govern their intermolecular interactions and, consequently, their liquid crystalline behavior. These properties include the dipole moment, molecular polarizability, and molecular geometry.[6][7]

Key Calculated Properties:

• Optimized Geometry: DFT is used to find the lowest energy conformation of a molecule, providing crucial information on planarity and the dihedral angle between the biphenyl rings.[2][6]

• Dipole Moment (µ): The magnitude and orientation of the molecular dipole moment are critical, as strong dipole moments can enhance mesophase stability.[2][6]

• Polarizability (α): This describes how easily the electron cloud of a molecule can be distorted by an electric field. Higher polarizability strengthens dispersion forces, which are key to liquid crystal formation.[6][8]

• Frontier Molecular Orbitals (HOMO-LUMO): The energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) provides insights into the molecule's chemical reactivity and stability.[6][9]

Table 1: Example DFT-Calculated Properties for Biphenyl Derivatives

Biphenyl Derivative	Method/Basis Set	Dipole Moment (Debye)	Polarizability (Bohr³)	Dihedral Angle (°)	Reference
(E)-4-(([1,1′-biphenyl]-4-ylmethylene)amino)phenyl 4-(hexyloxy)benzoate (I6)	B3LYP/6-31+G(d,p)	2.50	502.8	~32-36	[6]
(E)-4-(([1,1′-biphenyl]-4-ylmethylene)amino)phenyl 4-(dodecyloxy)benzoate (I12)	B3LYP/6-31+G(d,p)	2.52	547.2	~32-36	[6]
Conformationally Restricted Biphenyl Core (Compound 1)	B3LYP/6-31G(d)	9.61	Not Reported	Not Reported	[2]

| Conformationally Unrestricted Biphenyl Core (Compound 19) | B3LYP/6-31G(d) | 1.08 | Not Reported | 84.0 |[2] |

Molecular Dynamics (MD) for Bulk Phase Behavior

MD simulation is a powerful technique for studying the physical movements of atoms and molecules over time. For liquid crystals, this involves simulating a system containing hundreds or thousands of biphenyl molecules to observe their collective behavior and phase transitions.[10][11] The accuracy of an MD simulation is critically dependent on the quality of the underlying force field .[3][12]

Force Fields: A force field is a set of potential energy functions and parameters that describe the interactions between atoms in the system.[12] While general-purpose force fields like the General AMBER Force Field (GAFF) provide a good starting point, they often fail to accurately predict the sensitive phase transition temperatures of liquid crystals.[3][4] Therefore, significant effort is dedicated to developing specialized force fields, either by refining existing ones (e.g., GAFF-LCFF) or by deriving them from scratch using ab initio quantum calculations.[3][10][13]

Key Simulated Properties:

• Phase Transitions: By simulating the system at various temperatures, one can observe transitions between crystalline, nematic, smectic, and isotropic phases.[10]

• Order Parameter: A key metric that quantifies the degree of orientational order in the liquid crystal phase.

• Thermodynamic Properties: Quantities like density and heat capacity can be calculated and compared with experimental data.[3]

• Dynamic Properties: MD simulations provide access to dynamic quantities such as translational and rotational diffusion coefficients.[10][14]

Table 2: Typical MD Simulation Parameters for Cyanobiphenyls

System	Force Field	No. of Molecules	Ensemble	Temperature (K)	Simulation Time	Key Finding	Reference
5CB	Ab initio derived	192	NPT / NVE	290 - 320	>10 ns	Good agreement with experimental diffusion coefficients.	[10]
5CB	GAFF (Standard)	512	NPT	300 - 450	100 ns	Predicted T_NI = 369±2 K (Exp. = 308 K)	[3]
5CB	GAFF-LCFF (Optimized)	512	NPT	300 - 450	100 ns	Predicted T_NI = 312±2 K (Exp. = 308 K)	[3]

| 8CB | Ab initio derived | 192 / 384 | NPT / NVE | 300 | ~50 ns | Successfully reproduced the partial double layer Smectic A phase. |[13] |

Computational Protocols and Workflows

A systematic workflow is essential for the successful computational study of biphenyl liquid crystals. The process integrates quantum mechanics, force field development, and classical simulations to bridge the gap from single-molecule properties to bulk material behavior.

General Computational Workflow

The diagram below illustrates a typical workflow for the computational analysis of a novel biphenyl liquid crystal.

Caption: A typical workflow for computational studies of liquid crystals.

Protocol for DFT Calculations

• Molecule Building: Construct the 3D structure of the biphenyl derivative using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization to find the minimum energy structure. A common and reliable method is DFT with the B3LYP functional and a 6-31G(d) or higher basis set.[2]

• Frequency Analysis: Conduct a frequency calculation at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies).[2]

• Property Calculation: Using the optimized geometry, perform single-point energy calculations to derive properties such as the dipole moment, polarizability, and molecular electrostatic potential (MEP).[15]

• Software: Widely used software packages for these calculations include Gaussian, GAMESS, and ORCA.[1][16]

Protocol for MD Simulations

• Force Field Assignment: Assign an appropriate force field to the molecule. This may involve using a standard force field like GAFF and deriving partial atomic charges (e.g., using the RESP or Merz-Kollman scheme) from the DFT calculations. For higher accuracy, use a specialized, optimized force field like GAFF-LCFF.[3][4]

• System Building: Create an initial simulation box by randomly placing and orienting a large number of molecules (typically >200) at a low density.

• Equilibration: Perform a series of equilibration simulations to bring the system to the desired temperature and pressure (e.g., 1 atm). A common procedure involves:

  • An initial energy minimization of the system.

  • A short simulation in the NVT (canonical) ensemble to reach the target temperature.

  • A longer simulation in the NPT (isothermal-isobaric) ensemble to achieve the correct density.[10]

• Production Run: Once equilibrated, run the main simulation in either the NPT or NVE (microcanonical) ensemble for a sufficient duration (typically tens to hundreds of nanoseconds) to collect data for analysis.[10][13]

• Analysis: Analyze the saved trajectory to calculate properties like the nematic order parameter, radial distribution functions, and diffusion coefficients. Phase transitions are often identified by observing sharp changes in density or order parameter as a function of temperature.

• Software: Common software packages for MD simulations include AMBER, GROMACS, and NAMD.[3]

The Link Between Molecular Structure and Mesomorphic Properties

Computational studies have firmly established the relationship between the chemical structure of biphenyl molecules and the properties of the resulting liquid crystal phase. Intermolecular interactions are the primary determinant of mesomorphic behavior.[1]

Caption: Relationship between molecular structure and LC properties.

• Molecular Core: The rigid biphenyl core is fundamental for establishing calamitic (rod-like) character. The dihedral angle between the phenyl rings affects the overall molecular planarity, which influences how efficiently the molecules can pack.[6]

• Terminal Groups: Polar terminal groups, such as the cyano (-CN) group in nCB molecules, introduce strong dipole moments that favor antiparallel arrangements and stabilize the mesophase.[1][16] The length of flexible alkoxy chains also significantly impacts the type and temperature range of the observed mesophases.[6]

• Intermolecular Interactions: The stability of the liquid crystal phase is a result of a delicate balance between different types of non-covalent interactions, including stacking (face-to-face), in-plane (side-to-side), and terminal (end-to-end) interactions.[1][16] Computational methods can dissect the total interaction energy into electrostatic, dispersion, and repulsion components to understand the driving forces for self-assembly.[16]

Conclusion and Outlook

Computational studies are a mature and essential component of modern liquid crystal research. DFT and MD simulations provide unparalleled insight into the molecular origins of mesomorphism in biphenyl systems. The continued development of more accurate force fields and the increasing availability of computational power will further enhance the predictive capability of these methods.[3][12] For researchers in materials science and drug development, these computational tools offer a powerful strategy to accelerate the design and discovery of novel biphenyl-based materials with precisely engineered properties.

References

• 1. scirp.org [scirp.org]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. Optimization of the GAFF force field to describe liquid crystal molecules: the path to a dramatic improvement in transition temperature predictions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP03702F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. [PDF] Atomistic analysis of nematic phase transition in 4-cyano-4'-n-alkyl biphenyl liquid crystals: Sampling for the first-order phase transition and the free-energy decomposition. | Semantic Scholar [semanticscholar.org]
• 12. Bridging Quantum Mechanics to Organic Liquid Properties via a Universal Force Field [arxiv.org]
• 13. Computational study through atomistic potentials of a partial bilayer liquid crystal: structure and dynamics - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 14. Subdiffusive dynamics of a liquid crystal in the isotropic phase. | Semantic Scholar [semanticscholar.org]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a calamitic (rod-shaped) liquid crystal monomer known for its application as a component in nematic liquid crystal mixtures. Its molecular structure, characterized by a rigid biphenyl core flanked by two trans-configured propylcyclohexyl rings, imparts desirable properties for electro-optical devices. The linear geometry of the trans,trans isomer is crucial for achieving a stable nematic phase over a broad temperature range, a high clearing point, and low viscosity, which are all critical parameters for high-performance liquid crystal displays (LCDs).[1]

Structural and Physicochemical Properties

The key structural features of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl that influence its liquid crystalline behavior include:

• Rigid Biphenyl Core: Contributes to the high anisotropy of the molecule, which is essential for the formation of the liquid crystal phase.

• Saturated Cyclohexyl Rings: The presence of these aliphatic rings helps to lower the viscosity of the liquid crystal material compared to purely aromatic compounds.[2]

• trans,trans Conformation: This specific stereochemistry ensures a linear molecular shape, which promotes the parallel alignment of molecules necessary for the nematorganic phase and contributes to a higher clearing point.[1]

• Terminal Propyl Chains: These flexible alkyl chains influence the melting point and the mesophase range of the material.

Expected Physicochemical Properties

The following table summarizes the expected range of properties for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl based on typical values for similar bicyclohexyl-biphenyl liquid crystal compounds. These values should be experimentally verified for the pure compound or its mixtures.

Property	Symbol	Expected Range/Value	Significance in Liquid Crystal Applications
Molecular Formula	-	C₃₀H₄₂	Defines the basic chemical identity of the compound.
Molecular Weight	MW	402.65 g/mol	A fundamental physical property of the molecule.
Clearing Point (N-I)	Tₙᵢ	High (expected > 100 °C)	The temperature at which the material transitions from the nematic to the isotropic liquid phase. A high clearing point is indicative of high thermal stability, which is crucial for device reliability.
Birefringence	Δn	Low to Medium (expected ~0.10 - 0.15)	The difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices. It is a key parameter for modulating the phase of light and determines the required cell gap for displays.
Dielectric Anisotropy	Δε	Low, likely slightly positive or negative	The difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the molecular director. A positive Δε is required for twisted nematic (TN) and in-plane switching (IPS) modes.
Rotational Viscosity	γ₁	Low to Medium	A measure of the internal friction of the liquid crystal. Lower viscosity leads to faster switching times in electro-optical devices.[2]
Appearance	-	White crystalline solid	The typical physical state of the pure compound at room temperature.

Applications in Liquid Crystal Formulations

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is primarily used as a component in liquid crystal mixtures to enhance their physical properties. Its inclusion in a formulation can lead to:

• Broadening of the Nematic Range: By mixing with other liquid crystals, it can help to create a eutectic mixture that exhibits a nematic phase over a wider range of temperatures, including room temperature.

• Increased Thermal Stability: Its rigid structure contributes to the overall stability of the nematic phase at higher temperatures.

• Lowering of Viscosity: The cyclohexyl rings help to reduce the rotational viscosity of the mixture, which can lead to faster electro-optical response times.[2]

• Modification of Electro-Optical Properties: While it is not expected to have a large dielectric anisotropy itself, its addition will influence the overall dielectric anisotropy and birefringence of the host mixture.

Experimental Protocols

The following are detailed protocols for the characterization of liquid crystal materials like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Protocol 1: Preparation of a Liquid Crystal Test Cell

• Substrate Cleaning: Begin with indium tin oxide (ITO) coated glass substrates. Clean the substrates by sonicating them sequentially in a solution of detergent, deionized water, acetone, and finally isopropanol, for 15 minutes in each solvent. Dry the substrates with a stream of nitrogen gas.

• Alignment Layer Coating: Spin-coat a thin layer of a polyimide alignment agent (e.g., for planar or homeotropic alignment) onto the ITO-coated surfaces of the substrates.

• Curing the Alignment Layer: Bake the coated substrates in an oven at the temperature specified by the alignment layer manufacturer (typically 180-250 °C) to cure the polyimide.

• Rubbing (for planar alignment): After cooling, gently rub the surface of the cured polyimide layer with a velvet cloth in a single direction to induce a preferential alignment of the liquid crystal molecules.

• Cell Assembly: Assemble two substrates with the coated surfaces facing each other, separated by spacers (e.g., silica microspheres or polymer shims) of a defined thickness (typically 5-10 µm). The rubbing directions should be parallel or anti-parallel depending on the desired alignment.

• Sealing: Seal the edges of the cell using a UV-curable epoxy, leaving two small openings for filling.

• Filling the Cell: Heat the liquid crystal material to its isotropic phase. Place a drop of the isotropic liquid crystal at one of the openings of the cell. Fill the cell via capillary action. This process can be expedited by placing the cell in a vacuum chamber.[3]

• Final Sealing: Once the cell is filled, seal the openings with the UV-curable epoxy.

• Annealing: Anneal the filled cell by heating it to the isotropic phase and then slowly cooling it back to room temperature to ensure a uniform alignment of the liquid crystal director.[3]

Protocol 2: Determination of Phase Transition Temperatures

• Sample Preparation: Place a small amount (1-5 mg) of the liquid crystal sample in a hermetically sealed DSC pan.

• DSC Measurement: Place the sample pan and an empty reference pan into a Differential Scanning Calorimeter (DSC).

• Thermal Cycling: Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature above its expected clearing point. Then, cool the sample at the same rate.

• Data Analysis: The phase transitions (crystal-to-nematic and nematic-to-isotropic) will appear as peaks in the DSC thermogram. The peak temperature is taken as the transition temperature.

Protocol 3: Measurement of Electro-Optical Properties

• Experimental Setup: Place the prepared liquid crystal cell between two crossed polarizers. The rubbing direction of the cell should be at a 45° angle to the transmission axes of the polarizers. Use a He-Ne laser (632.8 nm) as the light source and a photodiode to detect the transmitted light intensity.[4]

• Voltage Application: Apply a variable AC voltage (typically a 1 kHz square wave) to the ITO electrodes of the cell.

• Transmittance-Voltage (T-V) Curve: Measure the transmitted light intensity as a function of the applied voltage. The threshold voltage (Freedericksz transition) can be determined from the T-V curve.

• Birefringence (Δn) Measurement: The birefringence can be calculated from the number of transmission maxima and minima in the T-V curve and the known cell gap.

• Response Time Measurement: Apply a square wave voltage to switch the cell between its "on" and "off" states. Measure the time it takes for the transmitted intensity to rise from 10% to 90% (rise time) and fall from 90% to 10% (fall time).

• Dielectric Anisotropy (Δε) Measurement: The dielectric anisotropy can be determined by measuring the capacitance of the cell with the liquid crystal aligned parallel and perpendicular to the applied electric field using an LCR meter.

Visualizations

Experimental Workflow for Liquid Crystal Characterization

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. Thorlabs [thorlabs.com]
• 4. er.knutd.edu.ua [er.knutd.edu.ua]

Application Notes and Protocols for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in Display Technology

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CAS No. 85600-56-2) is a liquid crystal material with the molecular formula C30H42.[1][2][3][4][5] Its molecular structure, featuring a rigid biphenyl core flanked by two trans-configured propylcyclohexyl groups, imparts properties that are highly desirable for applications in liquid crystal displays (LCDs). The elongated, rod-like shape and the specific stereochemistry of the cyclohexyl rings contribute to a stable nematic phase over a broad temperature range, a critical characteristic for reliable display performance.

Physicochemical Properties

The properties of liquid crystals like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are critical to their function in display devices. The trans-trans configuration of the cyclohexyl rings ensures a linear molecular shape, which is essential for achieving the high birefringence and positive dielectric anisotropy required for many LCD modes.

Table 1: General Physicochemical Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

Property	Value
CAS Number	85600-56-2[1]
Molecular Formula	C30H42[1][5]
Molecular Weight	402.65 g/mol [1][5]
Appearance	White to off-white crystalline solid (Expected)

Application in Display Technology: Principle of Operation

In a typical twisted nematic (TN) LCD, the liquid crystal material is placed between two polarizers that are oriented 90 degrees to each other. The inner surfaces of the display are treated with an alignment layer that orients the liquid crystal molecules in a helical structure. When light passes through the first polarizer, it becomes linearly polarized. As it propagates through the liquid crystal layer, its polarization direction is guided by the twisted molecular arrangement, allowing it to pass through the second polarizer.

When a voltage is applied across the liquid crystal layer, the molecules align with the electric field, disrupting the twisted structure. This change in molecular orientation alters the path of the polarized light, preventing it from passing through the second polarizer and resulting in a dark state. The ability to switch between these light and dark states forms the basis of image creation on an LCD screen.

Figure 1: Principle of a Twisted Nematic LCD.

Experimental Protocols

The following protocols describe standard methods for characterizing the key properties of liquid crystal materials.

Thermal Analysis using Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase transition temperatures and associated enthalpy changes of the liquid crystal.

Protocol:

• Accurately weigh 3-5 mg of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl into an aluminum DSC pan.

• Seal the pan hermetically.

• Place the sample pan and an empty reference pan into the DSC instrument.

• Equilibrate the system at a temperature well below the expected melting point (e.g., 25°C).

• Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the expected clearing point (isotropic phase).

• Cool the sample back to the starting temperature at the same rate.

• Analyze the resulting thermogram to identify endothermic and exothermic peaks corresponding to phase transitions.

Figure 2: DSC Experimental Workflow.

Table 2: Thermal Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (To be determined)

Transition	Temperature (°C)	Enthalpy (J/g)
Crystal to Nematic (Melting)	Value to be determined	Value to be determined
Nematic to Isotropic (Clearing)	Value to be determined	Value to be determined

Texture Observation using Polarized Optical Microscopy (POM)

POM is used to visually identify the different liquid crystal phases based on their unique optical textures.

Protocol:

• Place a small amount of the liquid crystal sample on a clean glass microscope slide.

• Cover with a coverslip to create a thin film.

• Place the slide on a hot stage attached to a polarizing microscope.

• Heat the sample slowly while observing the texture through crossed polarizers.

• Record the temperatures at which texture changes occur, corresponding to phase transitions.

• Cool the sample and observe the texture changes upon cooling.

Figure 3: POM Experimental Workflow.

Electro-Optical Characterization

The electro-optical properties, such as birefringence and dielectric anisotropy, determine how the liquid crystal responds to an electric field.

4.3.1 Birefringence (Δn) Measurement

Birefringence is the difference between the extraordinary (ne) and ordinary (no) refractive indices.

Protocol (Abbe Refractometer Method):

• Use an Abbe refractometer with a temperature-controlled stage.

• Introduce the liquid crystal sample into a liquid crystal cell with a planar alignment layer.

• Place the cell on the refractometer stage.

• Align the director of the liquid crystal parallel and then perpendicular to the polarization direction of the incident light to measure ne and no, respectively.

• Calculate birefringence as Δn = ne - no.

• Repeat measurements at different temperatures.

4.3.2 Dielectric Anisotropy (Δε) Measurement

Dielectric anisotropy is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director.

Protocol (Capacitance Method):

• Use a liquid crystal cell with transparent electrodes (e.g., ITO-coated glass).

• Measure the capacitance of the empty cell (C_empty).

• Fill the cell with the liquid crystal sample.

• To measure ε⊥, apply a low-frequency AC voltage that is below the threshold for molecular reorientation and measure the capacitance (C⊥).

• To measure ε∥, apply a high-frequency AC voltage that is sufficient to align the molecules parallel to the electric field and measure the capacitance (C∥).

• Calculate the dielectric permittivities using the cell constant.

• Calculate the dielectric anisotropy as Δε = ε∥ - ε⊥.

Figure 4: Electro-Optical Characterization Workflow.

Table 3: Electro-Optical Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (To be determined)

Property	Value
Birefringence (Δn)	Value to be determined
Dielectric Anisotropy (Δε)	Value to be determined
Threshold Voltage (Vth)	Value to be determined
Response Time (τ)	Value to be determined

Synthesis of related compounds

Conclusion

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl possesses a molecular structure that is highly conducive to forming a stable nematic liquid crystal phase, making it a promising candidate for use in display technologies. The detailed protocols provided in this document will enable researchers to thoroughly characterize its thermal and electro-optical properties. The experimental determination of these parameters is crucial for optimizing its performance in liquid crystal mixtures and for the design of advanced display devices.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl as a Liquid Crystal Monomer

Audience: Researchers, scientists, and drug development professionals.

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, also known by the common name CBC-33, is a thermotropic liquid crystal monomer.[1] Composed of a rigid biphenyl core linked to two trans-configured propylcyclohexyl groups, the molecule exhibits a rod-like (calamitic) shape. This molecular structure is conducive to forming liquid crystal phases, specifically the nematic phase, which is characterized by long-range orientational order but no positional order.[2] Due to its chemical stability and specific physical properties, this compound is a key component in liquid crystal mixtures formulated for various electro-optic applications, most notably in liquid crystal displays (LCDs). These application notes provide an overview of its properties, applications, and detailed protocols for its synthesis and characterization.

Physicochemical and Liquid Crystalline Properties

Table 1: General Molecular Properties

Property	Value	Reference
CAS Number	85600-56-2	[3]
Molecular Formula	C₃₀H₄₂	[4][1]
Molecular Weight	402.65 g/mol	[4][1]
Common Synonyms	CBC-33, 1,1'-Biphenyl, 4,4'-bis(trans-4-propylcyclohexyl)-	[1]

Table 2: Key Liquid Crystalline Properties (Typical Expected Values)

Property	Expected Value / Characteristic	Description
Phase Transitions	Crystalline (Cr) → Nematic (N) → Isotropic (I)	This compound is expected to exhibit a nematic phase over a specific temperature range. The transition temperatures (Cr-N and N-I) are critical for defining the operating range of a device. DSC is the standard method for their determination.[5][6]
Birefringence (Δn)	Low to Moderate (e.g., 0.05 - 0.15)	Birefringence (optical anisotropy) is the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices. For a non-polar structure like this, a low to moderate positive Δn is expected.
Dielectric Anisotropy (Δε)	Small, likely slightly positive or negative	Dielectric anisotropy is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the molecular director. Lacking strongly polar groups (like a cyano- group), this molecule is expected to have a very small Δε.[7]

Applications in Nematic Liquid Crystal Mixtures

The primary application of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is as a component in eutectic liquid crystal mixtures for display technology. Liquid crystal displays rely on the ability to control the alignment of liquid crystal molecules with an electric field, thereby modulating the passage of light.

Monomers like CBC-33 are not typically used alone but are mixed with other liquid crystal compounds to achieve a final formulation with optimized properties, including:

• Broad Nematic Temperature Range: By creating a eutectic mixture, the melting point can be depressed and the clearing point elevated, allowing the device to operate over a wide range of ambient temperatures (e.g., -20°C to 80°C).[5]

• Tuning of Optical Properties: It contributes to the overall birefringence of the mixture, which is a critical parameter for designing the thickness of the display cell to control light modulation.

• Low Viscosity: The bicyclohexyl structure can help in formulating mixtures with lower viscosity, which leads to faster switching times and improved display performance.

• Chemical and Photochemical Stability: High stability is required for a long device lifetime.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Protocol 3.1: Representative Synthesis

A specific, peer-reviewed synthesis for this exact molecule is not detailed in the available literature. However, a plausible and representative multi-step synthesis can be constructed based on established organic chemistry reactions for analogous structures, such as Suzuki or Grignard coupling reactions. A common route involves coupling a biphenyl core with cyclohexyl rings. Below is a generalized, hypothetical workflow.

Objective: To synthesize trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Workflow:

• Grignard Reagent Formation: Prepare the Grignard reagent from 4-propyl-1-bromocyclohexane.

• Cross-Coupling Reaction: React the Grignard reagent with a 4,4'-dihalobiphenyl (e.g., 4,4'-dibromobiphenyl) using a suitable catalyst (e.g., a Nickel or Palladium complex) to form the C-C bond between the cyclohexyl and biphenyl rings.

• Purification: The crude product is purified using column chromatography followed by recrystallization from a suitable solvent (e.g., ethanol/heptane mixture) to isolate the pure trans,trans isomer.

Materials:

• 4-propyl-1-bromocyclohexane

• Magnesium turnings

• Dry Tetrahydrofuran (THF)

• 4,4'-dibromobiphenyl

• NiCl₂(dppp) (catalyst)

• Silica gel for chromatography

• Hexane, Ethyl Acetate (solvents for chromatography)

• Ethanol, Heptane (solvents for recrystallization)

Procedure:

• Under an inert atmosphere (Nitrogen or Argon), add magnesium turnings to a flask with dry THF.

• Slowly add a solution of 4-propyl-1-bromocyclohexane in dry THF to initiate the formation of the Grignard reagent.

• In a separate reaction flask, dissolve 4,4'-dibromobiphenyl and the NiCl₂(dppp) catalyst in dry THF.

• Slowly add the prepared Grignard reagent to the biphenyl solution at room temperature.

• After the addition is complete, heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC or GC).

• Cool the reaction and quench it carefully by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent like ether, wash the organic layer with brine, and dry it over anhydrous MgSO₄.

• After removing the solvent under reduced pressure, purify the crude residue by column chromatography on silica gel.

• Further purify the product by recrystallization to obtain the final pure compound.

Caption: Representative workflow for the synthesis of CBC-33.

Protocol 3.2: Characterization of Phase Behavior

Objective: To determine the phase transition temperatures and identify the mesophases of the synthesized compound.

Methods: Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).[8]

Part A: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 2-5 mg of the purified sample into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Heat the sample from room temperature to a temperature well above the expected clearing point (e.g., 250°C) at a controlled rate (e.g., 10°C/min) to erase any thermal history.

  • Cool the sample at the same rate (10°C/min) back to room temperature.

  • Perform a second heating scan at 10°C/min. This scan is typically used for data analysis.

• Data Analysis: Analyze the thermogram from the second heating scan. Endothermic peaks correspond to phase transitions. The peak onset temperature is typically reported as the transition temperature (e.g., Cr-N and N-I transitions).[6] The area under the peak corresponds to the enthalpy of the transition (ΔH).

Part B: Polarized Optical Microscopy (POM)

• Sample Preparation: Place a small amount of the sample on a clean glass microscope slide and cover it with a coverslip.

• Hot Stage Setup: Place the slide on a programmable hot stage connected to the microscope.

• Observation:

  • Heat the sample to its isotropic liquid phase (identified from DSC). The view under crossed polarizers will be completely dark (extinction).

  • Slowly cool the sample (e.g., at 1-5°C/min) while observing through the microscope.

  • As the sample transitions into the nematic phase, characteristic textures (e.g., Schlieren or marbled textures) will appear.[2] Note the temperature at which these textures form.

  • Continue cooling to observe the crystallization of the material.

  • Correlate the temperatures of observed textural changes with the peaks identified in the DSC thermogram to confirm the nature of each phase transition.

Protocol 3.3: Measurement of Birefringence (Δn)

Objective: To measure the ordinary (nₒ) and extraordinary (nₑ) refractive indices and calculate the birefringence.

Method: Abbé Refractometer with a polarizing filter.

Procedure:

• Instrument Setup: Use an Abbé refractometer equipped with a heating system to control the sample temperature. Place a linear polarizer between the light source and the sample prism.

• Sample Loading: Place a few drops of the liquid crystal in its isotropic phase onto the prism of the refractometer.

• Temperature Control: Cool the sample down into the nematic phase and allow it to stabilize at the desired measurement temperature. The surface of the prism will align the LC molecules in a planar fashion over a small domain.

• Measurement of nₒ: Rotate the polarizer so that its axis is parallel to the direction of light propagation through the sample. Adjust the refractometer to find the sharp cutoff line in the eyepiece and record the refractive index. This value corresponds to the ordinary refractive index (nₒ).

• Measurement of nₑ: Rotate the polarizer by 90°. The light is now polarized along the director of the aligned liquid crystal molecules. Record the refractive index value, which corresponds to the extraordinary refractive index (nₑ).

• Calculation: Calculate the birefringence using the formula: Δn = nₑ - nₒ.

• Repeat measurements at different temperatures throughout the nematic range.

Protocol 3.4: Measurement of Dielectric Anisotropy (Δε)

Objective: To measure the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the director and calculate the dielectric anisotropy.

Method: Capacitance measurement of a liquid crystal cell.

Procedure:

• Cell Preparation: Use a liquid crystal cell made of two parallel glass plates with transparent conductive (ITO) coatings. The inner surfaces are treated with an alignment layer (e.g., rubbed polyimide) to induce a specific orientation (planar or homeotropic). The cell gap is typically 5-20 µm.

• Cell Filling: Fill the cell with the liquid crystal in its isotropic phase via capillary action.

• Measurement of ε⊥:

  • Use a cell with a planar alignment layer, which aligns the LC director parallel to the glass plates.

  • Place the cell in a temperature-controlled holder.

  • Connect the cell to an LCR meter and apply a low-voltage AC signal (e.g., 1 kHz).

  • Measure the capacitance (C⊥).

  • Calculate the permittivity: ε⊥ = (C⊥ * d) / (ε₀ * A), where d is the cell gap, A is the electrode area, and ε₀ is the vacuum permittivity.

• Measurement of ε∥:

  • Use a cell with a homeotropic alignment layer, which aligns the director perpendicular to the plates. Alternatively, use the planar cell and apply a strong magnetic field parallel to the electric field to reorient the director.

  • Measure the capacitance (C∥) under these conditions.

  • Calculate the permittivity: ε∥ = (C∥ * d) / (ε₀ * A).

• Calculation: Calculate the dielectric anisotropy using the formula: Δε = ε∥ - ε⊥.[7]

Visualizations

References

• 1. chembk.com [chembk.com]
• 2. webs.ucm.es [webs.ucm.es]
• 3. scbt.com [scbt.com]
• 4. chembk.com [chembk.com]
• 5. Liquid crystal - Wikipedia [en.wikipedia.org]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. scispace.com [scispace.com]
• 8. ipme.ru [ipme.ru]

Application Notes and Protocols for Formulating Liquid Crystal Mixtures with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the formulation and characterization of liquid crystal (LC) mixtures incorporating trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CAS No. 85600-56-2). This calamitic (rod-shaped) liquid crystal is a valuable component for formulating nematic mixtures with a broad operating temperature range and specific electro-optical properties. Its molecular structure, featuring a rigid biphenyl core and two trans-configured propylcyclohexyl wings, contributes to a high clearing point and chemical stability.

These protocols are designed to guide researchers in systematically developing and evaluating LC mixtures for applications such as display technologies, smart windows, and advanced sensor systems.

Physicochemical Properties of Biphenyl-based Liquid Crystals

For the purpose of these application notes, we will use representative data from analogous compounds to illustrate the formulation principles. Researchers must experimentally determine the precise properties of their specific mixtures.

Table 1: Representative Physicochemical Properties of Analogous Biphenyl/Bicyclohexyl Liquid Crystals

Property	Symbol	Representative Value Range	Characterization Technique
Clearing Point (N-I Transition)	TNI	150 - 250 °C	Differential Scanning Calorimetry (DSC)
Optical Birefringence	Δn	0.10 - 0.18	Abbe Refractometry
Dielectric Anisotropy	Δε	+2 to +8	Dielectric Spectroscopy
Rotational Viscosity	γ₁	50 - 150 mPa·s	Rotational Viscometry

Experimental Protocols

Formulation of Liquid Crystal Mixtures

Objective: To prepare a homogeneous liquid crystal mixture with a desired clearing point and other physical properties by combining trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl with other LC components. Eutectic mixtures are often formulated to achieve a lower melting point and a broader nematic range than the individual components.

Materials:

• trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

• Other nematic liquid crystal components (e.g., cyanobiphenyls, esters)

• Glass vials with PTFE-lined caps

• Analytical balance (± 0.1 mg)

• Hot plate with magnetic stirring

• Vortex mixer

• Ultrasonic bath

Protocol:

• Component Selection: Choose additional liquid crystal components based on the desired properties of the final mixture. For example, to increase the dielectric anisotropy, a component with a strong polar group (like a cyano group) can be added.

• Calculation of Composition: Determine the weight percentage (wt%) of each component required to achieve the target properties. Eutectic compositions can be estimated using the Schröder-van Laar equation or determined experimentally by creating a series of mixtures.

• Weighing: Accurately weigh each component into a clean, dry glass vial using an analytical balance.

• Mixing and Homogenization:

  • Securely cap the vial.

  • Heat the vial on a hot plate to a temperature approximately 10-20 °C above the highest clearing point of all individual components. This ensures all components are in the isotropic liquid phase.

  • Gently stir the mixture using a small magnetic stir bar or periodically remove the vial (with appropriate thermal protection) and mix using a vortex mixer.

  • Continue heating and mixing for at least 30 minutes to ensure complete homogenization.

  • For enhanced mixing, the vial can be placed in an ultrasonic bath at the same elevated temperature for 10-15 minutes.

• Cooling and Storage:

  • Slowly cool the mixture to room temperature. Rapid cooling can sometimes induce phase separation.

  • Visually inspect the mixture for any signs of crystallization or phase separation. A uniform, homogeneous mixture should be obtained.

  • Store the vial in a desiccator at room temperature, protected from light.

Synthesis of Liquid Crystal Polymers Using Biphenyl Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of thermotropic liquid crystal polymers (LCPs) utilizing biphenyl derivatives as mesogenic units. The inherent rigidity and linearity of the biphenyl moiety make it a cornerstone in the design of materials with exceptional thermal stability and mechanical properties. The protocols outlined below cover the synthesis of liquid crystalline polyesters and polyurethanes, two prominent classes of LCPs with diverse applications in high-performance plastics, electronics, and advanced drug delivery systems.

Introduction to Biphenyl-Based Liquid Crystal Polymers

Biphenyl derivatives, such as 4,4'-dihydroxybiphenyl and its acylated counterparts, are fundamental building blocks in the synthesis of main-chain thermotropic LCPs. Their rod-like structure promotes the formation of ordered, anisotropic melts, known as liquid crystalline phases, which can be processed to create materials with a high degree of molecular orientation. This orientation is responsible for the remarkable properties of LCPs, including high tensile strength, excellent chemical resistance, and dimensional stability at elevated temperatures.

The versatility of biphenyl-based LCPs is further enhanced by the ability to tailor their properties through the selection of co-monomers, such as various dicarboxylic acids or diisocyanates, and the introduction of flexible spacers into the polymer backbone. These modifications allow for the fine-tuning of thermal transitions, solubility, and processing characteristics.

Synthesis of Biphenyl-Based Liquid Crystalline Polyesters

Liquid crystalline polyesters are a major class of LCPs, often synthesized via melt polycondensation. This method involves the reaction of acetylated biphenyl diols with dicarboxylic acids at high temperatures under vacuum.

Melt Polycondensation of 4,4'-Diacetoxybiphenyl with Terephthalic Acid

This protocol describes the synthesis of a wholly aromatic polyester from 4,4'-diacetoxybiphenyl and terephthalic acid.

Experimental Protocol:

• Monomer Preparation: Ensure 4,4'-diacetoxybiphenyl and terephthalic acid are of high purity and thoroughly dried.

• Reactor Setup: A three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet is charged with equimolar amounts of 4,4'-diacetoxybiphenyl and terephthalic acid.

• Esterification: The reaction mixture is heated under a slow stream of nitrogen. The temperature is gradually increased to melt the monomers and initiate the esterification reaction, typically in the range of 250-280°C. Acetic acid is evolved as a byproduct and is removed from the system via the distillation outlet.

• Polycondensation: Once the evolution of acetic acid subsides, the temperature is further raised to 300-340°C. A vacuum is then gradually applied to facilitate the removal of the remaining acetic acid and drive the polymerization to a high molecular weight.

• Polymer Isolation: The polymerization is continued until a significant increase in melt viscosity is observed. The resulting polymer is then cooled under nitrogen and can be extruded or collected as a solid mass.

Logical Workflow for Melt Polycondensation of Biphenyl-Based Polyesters

Caption: Workflow for polyester synthesis via melt polycondensation.

Synthesis of Biphenyl-Based Liquid Crystalline Polyurethanes

Liquid crystalline polyurethanes are synthesized through the polyaddition reaction of a biphenyl diol with a diisocyanate. The presence of hydrogen bonding from the urethane linkages significantly influences the properties of these polymers.

Polyaddition of 4,4'-Dihydroxybiphenyl with Hexamethylene Diisocyanate (HDI)

This protocol details the synthesis of a liquid crystalline polyurethane in solution.

Experimental Protocol:

• Reactant Purity: 4,4'-dihydroxybiphenyl (DHBP) and hexamethylene diisocyanate (HDI) should be purified and dried before use. The solvent, such as N,N-dimethylformamide (DMF), must be anhydrous.

• Reaction Setup: A flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser is charged with a solution of 4,4'-dihydroxybiphenyl in dry DMF.

• Diisocyanate Addition: An equimolar amount of hexamethylene diisocyanate is added dropwise to the stirred solution at room temperature under a nitrogen atmosphere.

• Polymerization: After the addition is complete, the reaction mixture is heated to a specific temperature, typically between 80-100°C, and stirred for several hours to achieve a high molecular weight. The progress of the reaction can be monitored by the increase in viscosity.

• Polymer Precipitation and Purification: Once the desired viscosity is reached, the polymer solution is cooled to room temperature and poured into a non-solvent, such as methanol or water, to precipitate the polyurethane. The polymer is then collected by filtration, washed thoroughly with the non-solvent, and dried under vacuum.

Logical Workflow for Polyaddition Synthesis of Biphenyl-Based Polyurethanes

Caption: Workflow for polyurethane synthesis via polyaddition.

Characterization of Biphenyl-Based LCPs

The successful synthesis and liquid crystalline properties of the polymers are confirmed through various characterization techniques.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal transitions of the LCPs, including the glass transition temperature (Tg), melting temperature (Tm), and the liquid crystal to isotropic phase transition temperature (clearing temperature, Ti).

Experimental Protocol:

• Sample Preparation: A small amount of the polymer (typically 5-10 mg) is hermetically sealed in an aluminum DSC pan.

• Thermal Program: The sample is subjected to a controlled heating and cooling cycle, for example, heating from room temperature to a temperature above the expected isotropic transition at a rate of 10°C/min, holding for a few minutes to erase thermal history, and then cooling at the same rate. A second heating scan is then performed to obtain the thermal transitions.

Polarized Optical Microscopy (POM)

POM is employed to visually identify the liquid crystalline phases by observing their characteristic textures.

Experimental Protocol:

• Sample Preparation: A small amount of the polymer is placed on a glass slide and heated on a hot stage to above its melting point. A coverslip is placed on top to create a thin film.

• Observation: The sample is observed through a polarizing microscope with crossed polarizers as it is slowly cooled from the isotropic melt. The formation of birefringent textures, such as schlieren or threaded textures for nematic phases, or fan-shaped textures for smectic phases, confirms the liquid crystalline nature of the polymer.

Quantitative Data Summary

The following tables summarize the typical properties of liquid crystal polymers synthesized from biphenyl derivatives.

Table 1: Properties of Biphenyl-Based Liquid Crystalline Polyesters

Polymer System	Synthesis Method	Mn ( g/mol )	PDI	Tg (°C)	Tm (°C)	Ti (°C)
Poly(4,4'-biphenylene terephthalate)	Melt Polycondensation	-	-	~190	-	~330
Copolyester of 4,4'-dihydroxybiphenyl, terephthalic acid, and aliphatic diacid	Melt Polycondensation	15,000-25,000	2.5-3.5	146-186	-	>400

Table 2: Properties of Biphenyl-Based Liquid Crystalline Polyurethanes

Polymer System	Synthesis Method	Intrinsic Viscosity (dL/g)	Tg (°C)	Tm (°C)	Ti (°C)
4,4'-dihydroxybiphenyl + 2,4-TDI + diethylene glycol	Polyaddition	-	-	130-180	190-230
4,4'-bis(6-hydroxyhexoxy)biphenyl + 3,3'-dimethyl-4,4'-biphenylene diisocyanate	Polyaddition	-	-	-	>300
4,4'-bis(ω-hydroxyalkoxy)biphenyls + 1,4-phenylene diisocyanate	Polyaddition	0.41-0.99	-	247	259

Note: Mn = Number average molecular weight, PDI = Polydispersity index, Tg = Glass transition temperature, Tm = Melting temperature, Ti = Isotropization (clearing) temperature. "-" indicates data not available in the cited sources. The properties can vary significantly depending on the specific co-monomers, stoichiometry, and synthesis conditions.

Applications in Research and Drug Development

The unique properties of biphenyl-based LCPs make them attractive for a range of advanced applications:

• High-Performance Materials: Their high strength and thermal stability are leveraged in electronics (e.g., connectors, sockets) and automotive components.

• Drug Delivery: The ordered structure of LCPs can be utilized to control the release of encapsulated drugs. The polymer matrix can be designed to respond to specific stimuli, such as temperature or pH, to trigger drug release.

• Biomaterials: Their biocompatibility and mechanical properties make them suitable for use in medical devices and tissue engineering scaffolds.

Conceptual Workflow for LCP-Based Drug Delivery System Development

Caption: Conceptual workflow for drug delivery application.

This document serves as a foundational guide for the synthesis and characterization of liquid crystal polymers derived from biphenyl-based monomers. The provided protocols and data are intended to facilitate further research and development in the exciting field of advanced functional materials.

Application Notes and Protocols for the Characterization of Nematic Liquid Crystals

Topic: Nematic Phase Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and Related Mesogens

Audience: Researchers, scientists, and drug development professionals.

Introduction

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a member of the biphenylcyclohexyl class of liquid crystals, is expected to exhibit a nematic phase over a specific temperature range. The characterization of this nematic phase is crucial for its potential applications in display technologies, optical switching, and as a medium for anisotropic self-assembly in drug delivery systems. The key properties of the nematic phase include its transition temperatures, optical anisotropy (birefringence), dielectric anisotropy, elastic constants, and rotational viscosity. These parameters collectively determine the material's response to external stimuli such as temperature and electric or magnetic fields.

This document provides a comprehensive guide to the experimental techniques employed to quantify these critical properties.

Physicochemical Properties

While specific data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is limited, the general properties of related biphenylcyclohexane liquid crystals are well-documented. These materials are known for their chemical stability, broad nematic ranges, and tunable physical properties based on their molecular structure.

Table 1: General Physicochemical Properties of a Representative Biphenylcyclohexane Liquid Crystal

Property	Representative Value/Information
Chemical Name	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl
Abbreviation	CBC-33
CAS Number	85600-56-2
Molecular Formula	C₃₀H₄₂
Molar Mass	402.65 g/mol
Appearance	White crystalline solid
Solubility	Soluble in organic solvents (e.g., chloroform, toluene)

Nematic Phase Characterization: Experimental Protocols and Representative Data

Phase Transition Temperatures

The temperatures at which the material transitions between crystalline, nematic, and isotropic liquid phases are fundamental properties. These are typically determined using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Table 2: Representative Phase Transition Temperatures of a Biphenylcyclohexane Analog

Transition	Temperature (°C)	Enthalpy (J/g)
Crystal to Nematic (T_CN)	85.2	89.5
Nematic to Isotropic (T_NI)	215.8	2.1

Note: Data is illustrative and based on a representative compound from the same class.

Experimental Protocol: Differential Scanning Calorimetry (DSC) [1][2][3]

• Sample Preparation: Accurately weigh 2-5 mg of the liquid crystal sample into an aluminum DSC pan. Seal the pan hermetically.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC instrument.

• Thermal Program:

  • Heat the sample from room temperature to a temperature above the expected isotropic transition at a rate of 10 °C/min.

  • Hold for 5 minutes to ensure thermal equilibrium.

  • Cool the sample to a temperature below the expected crystallization point at a rate of 10 °C/min.

  • Heat the sample again at 10 °C/min to obtain the final thermogram.

• Data Analysis: The phase transition temperatures are determined from the onset or peak of the endothermic and exothermic events in the DSC thermogram. The enthalpy of each transition is calculated by integrating the area under the corresponding peak.

Experimental Protocol: Polarized Optical Microscopy (POM) [2][4][5][6][7][8][9]

• Sample Preparation: Place a small amount of the liquid crystal on a clean glass slide and cover with a coverslip.

• Heating Stage: Place the slide on a hot stage connected to a temperature controller.

• Observation: Observe the sample through a polarizing microscope with crossed polarizers as the temperature is slowly increased and decreased.

• Texture Identification:

  • Crystalline Phase: Characterized by well-defined crystal structures.

  • Nematic Phase: Appearance of characteristic textures, such as Schlieren or marbled textures.

  • Isotropic Phase: The field of view becomes completely dark as the material loses its birefringence.

• Transition Temperature Determination: The temperatures at which these textural changes occur are recorded as the transition temperatures.

Figure 1. Experimental workflow for determining phase transition temperatures.

Optical Properties: Birefringence

Birefringence (Δn) is the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices. It is a measure of the optical anisotropy of the nematic phase.

Table 3: Representative Optical Properties of a Biphenylcyclohexane Analog

Wavelength (nm)	nₑ	nₒ	Birefringence (Δn)
589	1.658	1.512	0.146
633	1.651	1.507	0.144

Note: Data is illustrative and temperature-dependent.

Experimental Protocol: Abbe Refractometer [10][11][12][13][14]

• Sample Preparation: A thin layer of a surface alignment agent (e.g., rubbed polyimide) is applied to the prisms of the Abbe refractometer to induce a uniform planar alignment of the liquid crystal molecules.

• Sample Loading: A small drop of the liquid crystal in its nematic phase is placed between the prisms.

• Measurement of nₒ: The refractometer is oriented such that the incoming light is polarized perpendicular to the rubbing direction (the director of the liquid crystal). The refractive index measured in this configuration corresponds to nₒ.

• Measurement of nₑ: The refractometer is rotated by 90 degrees so that the light is polarized parallel to the director. The refractive index measured in this orientation is nₑ.

• Temperature Control: The temperature of the prisms is controlled using a circulating water bath to measure the birefringence as a function of temperature.

Dielectric Properties: Dielectric Anisotropy

Dielectric anisotropy (Δε) is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the nematic director. It determines how the liquid crystal will align in an electric field.

Table 4: Representative Dielectric Properties of a Biphenylcyclohexane Analog

Frequency (kHz)	ε∥	ε⊥	Dielectric Anisotropy (Δε)
1	8.2	3.5	+4.7

Note: Data is illustrative and temperature-dependent.

Experimental Protocol: Dielectric Spectroscopy [15][16][17][18][19][20]

• Cell Preparation: A liquid crystal cell with transparent electrodes (e.g., ITO-coated glass) is used. The inner surfaces are treated with an alignment layer to promote either planar or homeotropic alignment.

• Sample Filling: The cell is filled with the liquid crystal in its isotropic phase by capillary action and then slowly cooled into the nematic phase.

• Measurement of ε∥: A planar aligned cell is used. A low-frequency AC electric field is applied across the cell, and the capacitance is measured using an LCR meter. The dielectric permittivity is calculated from the capacitance.

• Measurement of ε⊥: A homeotropically aligned cell is used, and the capacitance is measured similarly.

• Frequency and Temperature Dependence: The measurements are repeated at various frequencies and temperatures to characterize the dielectric properties fully.

Elastic and Viscous Properties

The elastic constants (splay K₁₁, twist K₂₂, and bend K₃₃) describe the energy required to deform the nematic director field. The rotational viscosity (γ₁) is a measure of the internal friction experienced by the director as it rotates.

Table 5: Representative Elastic and Viscous Properties of a Biphenylcyclohexane Analog

Property	Representative Value
Splay Elastic Constant (K₁₁)	10 pN
Twist Elastic Constant (K₂₂)	6 pN
Bend Elastic Constant (K₃₃)	15 pN
Rotational Viscosity (γ₁)	0.1 Pa·s

Note: Data is illustrative and temperature-dependent.

Experimental Protocol: Fréedericksz Transition for Elastic Constants [21][22][23][24]

• Cell Preparation: A planar or homeotropic aligned cell of known thickness is filled with the liquid crystal.

• Application of External Field: An electric or magnetic field is applied perpendicular to the initial director orientation.

• Threshold Field Determination: The strength of the applied field is gradually increased until a critical threshold is reached, at which the director field starts to deform. This transition, known as the Fréedericksz transition, is detected by observing changes in the optical transmission through the cell placed between crossed polarizers.

• Elastic Constant Calculation: The splay, twist, or bend elastic constant can be calculated from the critical field strength, the cell thickness, and the dielectric or magnetic anisotropy of the liquid crystal.

Experimental Protocol: Rotational Viscosity Measurement [25][26][27][28][29]

• Methodology: The rotational viscosity is often determined by measuring the relaxation time of the director field after an external electric field is turned off.

• Procedure:

  • A voltage above the Fréedericksz threshold is applied to a planar aligned cell to align the director perpendicular to the substrates.

  • The voltage is suddenly switched off.

  • The decay of the optical phase retardation is monitored over time using a photodetector.

• Calculation: The rotational viscosity is calculated from the decay time, the cell thickness, and the relevant elastic constant.

References

• 1. benchchem.com [benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. cskscientificpress.com [cskscientificpress.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. webs.ucm.es [webs.ucm.es]
• 10. macro.lsu.edu [macro.lsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 13. img.daihan-sci.com [img.daihan-sci.com]
• 14. labbox.es [labbox.es]
• 15. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 21. pubs.aip.org [pubs.aip.org]
• 22. digitalcommons.montclair.edu [digitalcommons.montclair.edu]
• 23. syncpoint.fr [syncpoint.fr]
• 24. Fréedericksz transition - Wikipedia [en.wikipedia.org]
• 25. pubs.aip.org [pubs.aip.org]
• 26. tandfonline.com [tandfonline.com]
• 27. tandfonline.com [tandfonline.com]
• 28. surajitdhara.in [surajitdhara.in]
• 29. syncpoint.fr [syncpoint.fr]

Application Notes and Protocols: Electro-Optical Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

Audience: Researchers, scientists, and drug development professionals.

Compound: trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl CAS Number: 85600-56-2[1] Molecular Formula: C₃₀H₄₂[1][2][3][4] Molecular Weight: 402.65 g/mol [1]

Introduction

This document provides a comprehensive overview of the key electro-optical properties of the nematic liquid crystal, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, and the detailed experimental protocols for their characterization. The electro-optical properties of liquid crystals are fundamental to their application in display technologies and photonic devices. The primary parameters discussed are birefringence (Δn), dielectric anisotropy (Δε), and threshold voltage (Vth). While specific experimental data for this particular compound is not publicly available, this document presents standardized protocols for its characterization, along with illustrative data for comparable materials.

Data Presentation: Illustrative Electro-Optical Properties

The following table summarizes typical electro-optical data for nematic liquid crystals, providing a template for the characterization of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Property	Symbol	LC Mixture A	LC Mixture B (E7)	Unit	Conditions
Birefringence	Δn	0.15	0.225	-	λ = 589 nm, 20°C
Dielectric Anisotropy	Δε	+10.2	+13.8	-	1 kHz, 20°C
Threshold Voltage	Vth	1.8	0.99	V	20°C
Splay Elastic Constant	K₁₁	12.5	11.1	pN	20°C[5]
Rotational Viscosity	γ₁	150	200	mPa·s	20°C
Clearing Point	T_c	95	60.5	°C	-

Experimental Protocols

Birefringence (Δn) Measurement

Birefringence is the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices of the liquid crystal. It is a crucial parameter for devices that modulate the phase of light. A common method for its measurement is based on the analysis of light transmission through a liquid crystal cell placed between two polarizers.[6][7]

Methodology:

• Sample Preparation: A liquid crystal cell with a known thickness (d) and planar alignment is filled with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl. The planar alignment ensures that the liquid crystal director is parallel to the cell substrates in the absence of an electric field.

• Experimental Setup: The setup consists of a monochromatic light source (e.g., a HeNe laser at 633 nm), a polarizer, the liquid crystal cell mounted on a rotating stage and temperature-controlled holder, an analyzer, and a photodetector.[6] The polarizer and analyzer are typically crossed at 90° to each other.

• Measurement Procedure:

  • The liquid crystal cell is placed between the crossed polarizers with its director axis at 45° to the polarizer's transmission axis to achieve maximum light modulation.

  • A variable AC voltage is applied across the cell. As the voltage increases above the threshold, the liquid crystal molecules reorient, changing the effective birefringence and thus the phase retardation of the light passing through.

  • The transmitted light intensity is measured as a function of the applied voltage. The intensity will oscillate due to the change in phase retardation (δ = 2πdΔn/λ).

  • By counting the number of maxima and minima in the transmission spectrum, the total phase retardation and, consequently, the birefringence can be calculated.[7]

• Data Analysis: The birefringence (Δn) is calculated from the phase retardation. The relationship between transmitted intensity (I) and phase difference (δ) for a crossed polarizer setup is given by I = I₀ sin²(δ/2). The phase difference is related to birefringence by δ = (2π/λ) * d * Δn, where λ is the wavelength of light and d is the cell thickness.

Dielectric Anisotropy (Δε) Measurement

Dielectric anisotropy (Δε = ε∥ - ε⊥) is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director. The sign and magnitude of Δε determine how the liquid crystal molecules will align in an electric field.[8]

Methodology:

• Sample Preparation: Two types of liquid crystal cells are required: one with homogeneous (planar) alignment and one with homeotropic (vertical) alignment.[9][10] Both cells are filled with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

• Experimental Setup: An LCR meter or an impedance analyzer is used to measure the capacitance of the cells. The instrument is connected to the electrodes of the liquid crystal cell.

• Measurement Procedure:

  • To measure ε⊥, the capacitance of the cell with homeotropic alignment is measured. In this configuration, the director is perpendicular to the electrodes, and the applied electric field is perpendicular to the director.

  • Alternatively, for a liquid crystal with positive dielectric anisotropy, ε⊥ can be measured using a homogeneous cell at a voltage below the threshold.

  • To measure ε∥, the capacitance of the homogeneous cell is measured with a high-frequency AC voltage applied that is significantly above the threshold voltage. This aligns the director parallel to the electric field (perpendicular to the cell plates).

• Data Analysis: The dielectric permittivities are calculated from the measured capacitance (C) using the formula C = εε₀A/d, where ε is the dielectric permittivity of the liquid crystal, ε₀ is the vacuum permittivity, A is the electrode area, and d is the cell thickness. The dielectric anisotropy is then calculated as the difference between ε∥ and ε⊥.

Threshold Voltage (Vth) Measurement

The threshold voltage is the minimum voltage required to initiate the reorientation of liquid crystal molecules in a cell, known as the Fréedericksz transition.[11]

Methodology:

• Sample Preparation: A planar-aligned liquid crystal cell of known thickness is filled with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

• Experimental Setup: The setup is similar to that for birefringence measurement, with the liquid crystal cell placed between crossed polarizers. A function generator is used to apply a variable AC voltage (typically 1 kHz) to the cell.[11]

• Measurement Procedure:

  • The transmitted light intensity is monitored as the applied voltage is slowly increased from zero.

  • Below the threshold voltage, the liquid crystal directors remain parallel to the substrates, and with crossed polarizers, the transmitted light intensity is at a minimum (ideally zero).

  • As the voltage reaches Vth, the molecules begin to tilt, causing a change in the effective birefringence and an increase in the transmitted light intensity.

• Data Analysis: The threshold voltage is determined by monitoring the transmitted intensity as a function of applied voltage. Vth can be identified as the voltage at which the transmitted intensity begins to change.[11] More precise determinations can be made by fitting the voltage-transmittance curve. The threshold voltage is related to the splay elastic constant (K₁₁) and the dielectric anisotropy (Δε) by the equation: Vth = π * sqrt(K₁₁ / (ε₀ * Δε)).[5]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Birefringence Measurement.

References

• 1. scbt.com [scbt.com]
• 2. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]
• 3. chembk.com [chembk.com]
• 4. chembk.com [chembk.com]
• 5. Nematic liquid crystal filled D-shaped voltage sensor with enhanced performance for power monitoring and fault detection in extreme environments [opg.optica.org]
• 6. sccs.swarthmore.edu [sccs.swarthmore.edu]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Dielectric Spectroscopy Analysis of Liquid Crystals Recovered from End-of-Life Liquid Crystal Displays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. surajitdhara.in [surajitdhara.in]

Application Notes and Protocols for the Alignment of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl on Polymer Surfaces

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise alignment of liquid crystal (LC) molecules on polymer surfaces is a cornerstone of liquid crystal display (LCD) technology and is of growing importance in advanced optical and sensing applications. The orientation of LCs, such as trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, at the interface with a polymer alignment layer dictates the macroscopic electro-optical properties of the device. This document provides detailed application notes and experimental protocols for achieving and characterizing the alignment of this biphenyl-based liquid crystal on various polymer surfaces. Due to the limited availability of specific data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, representative data from structurally similar liquid crystals containing biphenyl and cyclohexyl moieties are presented to illustrate the expected behavior and characterization outcomes.

Data Presentation: Alignment Properties of Biphenyl-Based Liquid Crystals on Polymer Surfaces

The following tables summarize key quantitative data for the alignment of nematic liquid crystals with structures analogous to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl on commonly used polymer alignment layers. These values are critical for predicting and optimizing the performance of liquid crystal devices.

Table 1: Pretilt Angles of Nematic Liquid Crystals on Various Polymer Surfaces

Liquid Crystal (LC)	Polymer Alignment Layer	Surface Treatment	Pretilt Angle (θp) [°]	Measurement Method
5CB (4-pentyl-4'-cyanobiphenyl)	Rubbed Polyimide (PMDA-ODA)	Unidirectional Rubbing	~2-5	Crystal Rotation Method
E7 (LC Mixture)	Rubbed Polyimide	Unidirectional Rubbing	~1-3	Crystal Rotation Method
5CB	Photo-aligned Polymer (azo-dye)	Polarized UV Exposure	0-90 (dose-dependent)	Crystal Rotation Method
NLC Mixture (Negative Δε)	Polymer-Stabilized VA Polyimide	Curing with Voltage	88-89.5	Magnetic Null Method

Note: The pretilt angle is highly dependent on the specific polyimide, rubbing conditions (cloth type, pressure, speed), and photo-alignment parameters (exposure energy, polarization direction).

Table 2: Anchoring Energy of Nematic Liquid Crystals on Polymer Surfaces

Liquid Crystal (LC)	Polymer Alignment Layer	Anchoring Type	Anchoring Energy (W) [J/m²]	Measurement Method
5CB	Rubbed Polyimide	Azimuthal	~1 x 10⁻⁴	Twisted Cell Method
NLC Mixture	Rubbed Polyimide	Polar	~1 x 10⁻⁴	High-Field Method
5CB	Obliquely Evaporated SiO	Polar	~4.0 x 10⁻⁵	High-Field Method[1]
NLC Mixture (Negative Δε)	Polymer-Stabilized VA Polyimide	Polar	1.3 - 2.5 x 10⁻⁴	Voltage-Dependent Phase Retardation[2]

Note: Anchoring energy quantifies the strength of the interaction between the liquid crystal and the alignment surface.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and may require optimization for specific experimental setups and materials.

Protocol 1: Preparation of Rubbed Polyimide Alignment Layer

This protocol describes the most common method for inducing planar alignment of nematic liquid crystals.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyamic acid solution (e.g., PMDA-ODA in a suitable solvent)

• Solvents for cleaning (e.g., acetone, isopropanol, deionized water)

• Nitrogen gas source

• Spin coater

• Hot plate or oven

• Rubbing machine with a velvet or rayon cloth

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sonicating sequentially in acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrates with a stream of nitrogen gas.

• Polyamic Acid Coating: Dispense the polyamic acid solution onto the center of the cleaned ITO substrate. Spin coat at a speed of 3000-5000 rpm for 30-60 seconds to achieve a uniform thin film (typically 50-100 nm).

• Soft Bake: Place the coated substrate on a hot plate at 80-100 °C for 10-15 minutes to evaporate the solvent.

• Hard Bake (Imidization): Transfer the substrate to an oven and cure at 180-250 °C for 1 hour to convert the polyamic acid into polyimide.[3] Allow to cool down slowly to room temperature.

• Rubbing: Mount the polyimide-coated substrate in a rubbing machine. Rub the surface unidirectionally with a velvet or rayon cloth. Key parameters to control are the rotation speed of the rubbing roller, the translation speed of the substrate, and the pile impression of the cloth.[4]

Protocol 2: Photo-alignment of Liquid Crystals

This protocol offers a non-contact method to create alignment layers, allowing for patterned and variable pretilt angles.

Materials:

• ITO-coated glass substrates

• Photo-aligning polymer solution (e.g., azo-dye containing polymer or a cinnamate-based polymer)

• Solvents for cleaning

• Spin coater

• Hot plate

• Polarized UV light source (e.g., a mercury lamp with a linear polarizer)

Procedure:

• Substrate Cleaning and Coating: Follow steps 1 and 2 from Protocol 1, using the photo-aligning polymer solution.

• Baking: Bake the coated substrate on a hot plate according to the polymer manufacturer's instructions to remove the solvent.

• UV Exposure: Expose the polymer film to linearly polarized UV light. The alignment direction will be perpendicular to the polarization direction of the incident light for many common photo-alignment materials. The exposure dose (energy per unit area) will influence the anchoring energy and can be used to control the pretilt angle.[5]

• Annealing (if required): For some photo-alignment materials, an annealing step after UV exposure may be necessary to enhance the alignment properties.

Protocol 3: Liquid Crystal Cell Assembly

This protocol details the fabrication of a liquid crystal cell for characterization.

Materials:

• Two substrates with alignment layers

• UV-curable epoxy sealant containing spacer beads of a specific diameter (e.g., 5-20 µm)

• UV lamp

• Liquid crystal (trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl or a similar nematic LC)

• Vacuum chamber

• Hot plate

Procedure:

• Cell Construction: Apply the UV-curable epoxy mixed with spacer beads around the perimeter of one of the prepared substrates.

• Assembly: Place the second substrate on top of the first, with the alignment layers facing each other. The rubbing directions should be parallel for a planar aligned cell or anti-parallel for a twisted nematic cell.

• Curing: Press the substrates together and cure the epoxy by exposing it to UV light.

• Filling: Place the empty cell in a vacuum chamber. Introduce a drop of the liquid crystal at the opening of the cell. Vent the chamber to atmospheric pressure, allowing the liquid crystal to be drawn into the cell by capillary action. Filling can be facilitated by heating the liquid crystal to its isotropic phase.

• Sealing: Once filled, seal the opening with a small amount of epoxy and cure it.

Protocol 4: Measurement of Pretilt Angle by the Crystal Rotation Method

This is a widely used optical method to determine the pretilt angle of a liquid crystal cell.[6][7]

Apparatus:

• He-Ne laser (or another monochromatic light source)

• Polarizer and Analyzer

• Rotating sample stage with high angular resolution

• Photodetector and power meter

Procedure:

• Setup: Place the LC cell on the rotating stage between the crossed polarizers. The rubbing direction of the cell should be at 45° with respect to the transmission axes of the polarizers.

• Measurement: Rotate the cell and measure the transmitted light intensity as a function of the angle of incidence.

• Analysis: The transmitted intensity will show a characteristic symmetric or asymmetric curve depending on the pretilt angle. The pretilt angle is determined by finding the angle of rotation that corresponds to the minimum or maximum transmitted intensity and fitting the data to the theoretical transmission equations for an anisotropic medium.[6][7]

Visualizations

Experimental Workflow for LC Cell Fabrication

The following diagram illustrates the general workflow for fabricating a liquid crystal cell with a rubbed alignment layer.

Caption: Workflow for liquid crystal cell fabrication and characterization.

Logical Relationship of Factors Influencing LC Alignment

This diagram outlines the key factors that determine the final alignment characteristics of a liquid crystal on a polymer surface.

Caption: Key factors influencing liquid crystal alignment characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. spring8.or.jp [spring8.or.jp]
• 4. www-ssrl.slac.stanford.edu [www-ssrl.slac.stanford.edu]
• 5. iop.kiev.ua [iop.kiev.ua]
• 6. pubs.aip.org [pubs.aip.org]
• 7. surajitdhara.in [surajitdhara.in]

Application Notes and Protocols: Doping trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl with Chiral Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the process of doping the nematic liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl with chiral agents. The introduction of chiral dopants into a nematic host induces a helical superstructure, transforming the material into a chiral nematic (cholesteric) liquid crystal. This induced chirality is crucial for a variety of applications, including advanced display technologies, optical sensors, and chiroptical spectroscopy. These protocols will guide researchers through sample preparation, characterization, and data interpretation.

Chiral dopants are optically active molecules that, when introduced into a nematic liquid crystal host, induce a helical twisting of the liquid crystal director.[1] The efficacy of a chiral dopant is quantified by its Helical Twisting Power (HTP), which is a measure of its ability to induce a helical structure in a given nematic host.[2] The pitch of the induced helix is inversely proportional to the concentration of the chiral dopant and its HTP.[3]

Commonly used nematic hosts with structural similarities to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl include eutectic mixtures like E7, which is composed of cyanobiphenyl and cyanoterphenyl compounds.[1][4][5] Chiral dopants such as S811 (a left-handed dopant) and CB15 (a right-handed dopant) are frequently used with biphenyl-based liquid crystals.[2][6]

Data Presentation

The following table summarizes representative quantitative data for the doping of a nematic liquid crystal host, analogous to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, with a generic chiral dopant.

Disclaimer: The following data is illustrative and intended to demonstrate the expected effects of doping. Actual experimental values will vary depending on the specific chiral dopant, its concentration, and the precise experimental conditions.

Dopant Concentration (wt%)	Helical Twisting Power (HTP) (µm⁻¹)	Pitch (p) (µm)	Nematic to Isotropic Phase Transition Temperature (Tₙᵢ) (°C)
0.1	25.0	4.0	125.8
0.5	25.0	0.8	125.2
1.0	25.0	0.4	124.5
2.0	25.0	0.2	123.1

Experimental Protocols

Protocol 1: Preparation of Chiral-Doped Liquid Crystal Mixtures via Solvent Evaporation

This protocol is suitable for preparing homogenous mixtures of the liquid crystal host and a solid or liquid chiral dopant.

Materials:

• trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (LC Host)

• Chiral Dopant (e.g., S811, R811, CB15)

• Dichloromethane (DCM), HPLC grade or equivalent

• Small glass vials with caps

• Analytical balance

• Vortex mixer

• Vacuum oven or desiccator

Procedure:

• Weighing: Accurately weigh the desired amounts of the LC host and the chiral dopant into a clean glass vial.

• Dissolution: Add a small amount of DCM to the vial, sufficient to completely dissolve both components.

• Mixing: Cap the vial and vortex the mixture until a homogenous solution is obtained.

• Solvent Evaporation: Remove the cap and place the vial in a vacuum oven at a temperature slightly above the boiling point of DCM (approx. 40-50 °C) but well below the clearing point of the liquid crystal. Alternatively, the solvent can be evaporated under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum desiccator at room temperature.[7]

• Final Drying: Once the bulk of the solvent has evaporated, place the vial in a vacuum oven for several hours (typically 24 hours) to ensure complete removal of any residual solvent.[7]

• Homogenization: After drying, heat the mixture to its isotropic phase, and then cool it back down to the nematic phase to ensure a uniform distribution of the dopant.

Protocol 2: Preparation of Liquid Crystal Cells for Characterization

This protocol describes the fabrication of liquid crystal cells for the characterization of the prepared chiral-doped mixtures.

Materials:

• Prepared chiral-doped liquid crystal mixture

• Glass substrates coated with a transparent conductive layer (e.g., ITO) and an alignment layer (e.g., rubbed polyimide)

• Spacers of a known thickness (e.g., Mylar film or silica spheres)

• UV-curable adhesive

• UV lamp

• Hot plate

• Polarizing optical microscope (POM)

Procedure:

• Cell Assembly: Place two ITO-coated glass substrates with their alignment layers facing each other. The rubbing directions should be anti-parallel for planar alignment.

• Spacer Application: Place spacers of the desired thickness between the two substrates to define the cell gap.

• Adhesive Sealing: Apply a UV-curable adhesive along the edges of the cell, leaving two small openings for filling.

• Curing: Expose the cell to UV light to cure the adhesive.

• Filling the Cell: Heat the chiral-doped liquid crystal mixture to its isotropic phase on a hot plate. Place a drop of the isotropic liquid crystal at one of the openings of the cell. The liquid crystal will fill the cell via capillary action.

• Sealing the Openings: Once the cell is filled, seal the openings with the UV-curable adhesive and cure it under the UV lamp.

• Annealing: Slowly cool the filled cell back to room temperature to allow for the formation of a well-aligned liquid crystal texture.

Protocol 3: Characterization of Chiral-Doped Liquid Crystal Properties

1. Helical Pitch Measurement (Cano-Grandjean Method):

• Prepare a wedge-shaped cell by using spacers of different thicknesses at opposite ends.

• Fill the wedge cell with the chiral-doped liquid crystal mixture as described in Protocol 2.

• Observe the cell under a polarizing optical microscope. A series of disclination lines (Grandjean-Cano lines) will be visible.

• The distance between these lines is related to the helical pitch. The pitch (p) can be calculated using the formula: p = 2 * d * tan(α), where 'd' is the distance between two consecutive disclination lines and 'α' is the wedge angle of the cell.

2. Phase Transition Temperature Measurement:

• Place a small amount of the chiral-doped liquid crystal mixture on a glass slide and cover it with a coverslip.

• Place the slide on a hot stage attached to a polarizing optical microscope.

• Slowly heat the sample while observing the texture through the microscope.

• The temperature at which the chiral nematic texture disappears and the sample becomes completely dark (isotropic) is the nematic-to-isotropic phase transition temperature (Tₙᵢ).

• Record the transition temperatures upon both heating and cooling cycles to check for any thermal hysteresis.

Visualizations

Caption: Experimental workflow for preparing and characterizing chiral-doped liquid crystals.

Caption: Logical relationship of doping a nematic liquid crystal with a chiral agent.

References

• 1. researchgate.net [researchgate.net]
• 2. dakenchem.com [dakenchem.com]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Notes and Protocols: The Role of Biphenyl Compounds in Advanced Materials Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of biphenyl compounds as fundamental building blocks in the synthesis of a variety of advanced materials. Biphenyl's rigid and conjugated structure imparts desirable thermal, mechanical, and electronic properties to materials, making it a crucial component in liquid crystals, organic light-emitting diodes (OLEDs), high-performance polymers, and metal-organic frameworks (MOFs). This document details the synthesis protocols for these materials and presents their key performance data in a structured format.

Biphenyl Derivatives in Liquid Crystal Displays (LCDs)

Biphenyl-based molecules are a cornerstone of the liquid crystal industry due to their rod-like shape, which is essential for forming the nematic and smectic phases utilized in liquid crystal displays (LCDs). The cyanobiphenyls, in particular, exhibit a strong dipole moment and positive dielectric anisotropy, allowing their orientation to be controlled by an external electric field.

Application Note:

4'-pentyl-4-cyanobiphenyl (5CB) is a benchmark nematic liquid crystal that exhibits a liquid crystal phase at room temperature, making it ideal for display applications.[1][2] Its synthesis involves the creation of the biphenyl core, followed by functionalization to introduce the pentyl and cyano groups, which are crucial for its mesogenic properties. The nematic to isotropic transition temperature of 5CB is 35.0 °C.[1]

Quantitative Data: Properties of 4'-pentyl-4-cyanobiphenyl (5CB)

Property	Value	Reference
Chemical Formula	C₁₈H₁₉N	[1]
Molar Mass	249.357 g·mol⁻¹	[1]
Crystal to Nematic Transition	22.5 °C	[1]
Nematic to Isotropic Transition	35.0 °C	[1]
Appearance	Colorless (isotropic) or cloudy white (nematic)	[1]

Experimental Protocol: Synthesis of 4'-pentyl-4-cyanobiphenyl (5CB)

This protocol is a representative synthesis based on established chemical transformations for producing cyanobiphenyls.

Step 1: Acylation of Biphenyl

• In a round-bottom flask, dissolve biphenyl in a suitable solvent such as nitrobenzene.

• Cool the mixture in an ice bath and slowly add pentanoyl chloride and anhydrous aluminum chloride (catalyst) for the Friedel-Crafts acylation.

• Stir the reaction mixture at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Quench the reaction with ice-cold water and extract the product with an organic solvent.

• Purify the resulting 4-pentanoylbiphenyl by recrystallization.

Step 2: Reduction of the Ketone (Wolff-Kishner Reduction)

• To the purified 4-pentanoylbiphenyl, add hydrazine hydrate and a high-boiling-point solvent like diethylene glycol.

• Add potassium hydroxide and heat the mixture to reflux to effect the reduction of the carbonyl group to a methylene group.

• After cooling, dilute the reaction mixture with water and extract the 4-pentylbiphenyl.

• Purify the product by column chromatography.

Step 3: Bromination

• Dissolve the 4-pentylbiphenyl in a suitable solvent and add N-bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide.

• Reflux the mixture to achieve bromination at the 4'-position of the biphenyl ring.

• Monitor the reaction by TLC and, upon completion, wash the reaction mixture and purify the 4'-bromo-4-pentylbiphenyl by recrystallization.

Step 4: Cyanation

• In a flask, combine the 4'-bromo-4-pentylbiphenyl with copper(I) cyanide in a polar aprotic solvent like N,N-dimethylformamide (DMF).[2]

• Heat the mixture to reflux to facilitate the nucleophilic substitution of the bromine with a cyano group.[2]

• After the reaction is complete, cool the mixture, pour it into a solution of ferric chloride and hydrochloric acid to decompose the copper complexes, and extract the final product, 4'-pentyl-4-cyanobiphenyl (5CB).

• Purify the 5CB by column chromatography and subsequent recrystallization to obtain the pure liquid crystalline material.

Synthesis pathway for 4'-pentyl-4-cyanobiphenyl (5CB).

Biphenyl-Based Host Materials for Organic Light-Emitting Diodes (OLEDs)

Biphenyl derivatives are widely used as host materials in the emissive layer of OLEDs. Their high triplet energy allows for efficient energy transfer to phosphorescent guest emitters, leading to high quantum efficiencies. 4,4'-bis(N-carbazolyl)-1,1'-biphenyl (CBP) is a classic example of a biphenyl-based host material.

Application Note:

CBP serves as a benchmark host material for phosphorescent OLEDs due to its good hole-transporting properties and high triplet energy.[3] By doping a phosphorescent emitter into a CBP host layer, it is possible to achieve high-efficiency electroluminescence. The performance of such devices is highly dependent on the device architecture and the choice of emitter.

Quantitative Data: Performance of Blue Phosphorescent OLEDs with Biphenyl-Based Host Materials

Host Material	Emitter	Max. External Quantum Efficiency (EQE)	Luminance at Max. EQE (cd/m²)	Color Coordinates (CIE x, y)	Reference
CBP derivative (CBPPO)	FIrpic	14.4%	-	-	[3]
Carbazole substituted biphenyl (6)	Ir(dbfmi)	8.7%	100	(0.16, 0.18)	[4]
Bipolar matrix (MBPTRZ)	FIrpic	7.0%	-	-	[4]

Experimental Protocol: Fabrication of an OLED with a CBP Host Layer

This protocol describes a typical vacuum thermal evaporation process for fabricating a multilayer OLED.

Step 1: Substrate Preparation

• Start with pre-patterned indium tin oxide (ITO) coated glass substrates.

• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Dry the substrates with a stream of nitrogen and then treat them with oxygen plasma to increase the work function of the ITO and improve hole injection.

Step 2: Deposition of the Organic Layers and Cathode

• Transfer the cleaned substrates into a high-vacuum thermal evaporation system (base pressure < 10⁻⁶ Torr).

• Deposit the following layers sequentially by thermal evaporation:

  • Hole Injection Layer (HIL): e.g., 10 nm of Molybdenum trioxide (MoO₃).[3]

  • Hole Transport Layer (HTL): e.g., 40 nm of 1,4-bis[(1-naphthyl phenyl)amino]biphenyl (NPB).[3]

  • Exciton Blocking Layer (EBL): e.g., 5 nm of N,N′-dicarbazolyl-3,5-benzene (mCP).[3]

  • Emissive Layer (EML): Co-evaporate the CBP host material with a phosphorescent guest emitter (e.g., 6 wt% FIrpic) to a thickness of 20 nm.[3]

  • Electron Transport Layer (ETL): e.g., 40 nm of 3,3′-(5′-(3-(pyridine-3-yl)phenyl)-[1,1′:3′,1″-terphenyl]-3,3″-diyl)dipyridine (TmPyPB).[3]

  • Electron Injection Layer (EIL): e.g., 1 nm of Lithium fluoride (LiF).[3]

  • Cathode: 150 nm of Aluminum (Al).[3]

Step 3: Encapsulation

• Without breaking the vacuum, encapsulate the device using a glass lid and a UV-curable epoxy resin to protect the organic layers from moisture and oxygen.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Purification of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the common purification methods for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl?

A1: Due to its nature as a solid organic compound, the most common and effective purification methods for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are recrystallization and column chromatography. The choice between these methods often depends on the nature and quantity of the impurities.

Q2: How do I choose the right solvent for recrystallization?

A2: An ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For a relatively nonpolar molecule like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, solvents such as heptane, hexane, ethanol, or mixtures of solvents like ethanol/acetone can be good starting points. It is crucial to perform small-scale solvent screening to identify the optimal solvent or solvent system.

Q3: My compound "oils out" during recrystallization. What should I do?

A3: "Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This can happen if the solution is too concentrated or if the compound has a low melting point. To resolve this, try reheating the solution to redissolve the oil and then add more solvent before allowing it to cool slowly.[1][2] Using a different solvent system might also be necessary.

Q4: I am not getting any crystals to form. What could be the problem?

A4: Several factors can inhibit crystallization. The solution might be too dilute; in this case, you can gently heat the solution to evaporate some solvent.[2] Alternatively, the solution could be supersaturated. To induce crystallization, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[1][2] Allowing the solution to cool more slowly can also promote crystal growth.[2]

Q5: What stationary phase and mobile phase should I use for column chromatography?

A5: For a nonpolar compound like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, normal-phase chromatography with silica gel as the stationary phase is a suitable choice. The mobile phase would typically be a nonpolar solvent or a mixture of nonpolar solvents, such as hexane or a hexane/ethyl acetate gradient. The ideal solvent system should be determined by thin-layer chromatography (TLC) beforehand to ensure good separation.

Q6: My compound appears to be degrading on the silica gel column. What are my options?

A6: If you observe degradation, your compound may be unstable on silica gel. You can test for this by spotting a solution of your compound on a TLC plate and letting it sit for some time before developing it to see if new spots appear.[2] If it is unstable, consider using a less acidic stationary phase like alumina or a deactivated silica gel.[2]

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
No crystal formation	Solution is too dilute.	Evaporate some of the solvent by gentle heating and allow it to cool again.[2]
Solution is supersaturated.	Scratch the inside of the flask with a glass rod or add a seed crystal.[2]
Cooling is too rapid.	Allow the solution to cool slowly to room temperature before any further cooling in an ice bath.[2]
Compound "oils out"	Solution is too concentrated.	Reheat the solution to redissolve the oil, add more solvent, and cool slowly.[1][2]
Inappropriate solvent.	Experiment with a different solvent or a solvent mixture.
Presence of impurities.	Consider a preliminary purification step like passing through a short plug of silica.
Low recovery of purified product	Too much solvent was used.	Evaporate some solvent and cool to induce further crystallization.
Crystals were filtered before crystallization was complete.	Allow more time for crystallization, potentially at a lower temperature.
The compound has significant solubility in the cold solvent.	Ensure the washing step during filtration is done with a minimal amount of ice-cold solvent.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor separation of compounds	Incorrect mobile phase.	Optimize the solvent system using TLC to achieve better separation between the desired compound and impurities.
Column was not packed properly.	Ensure the stationary phase is packed uniformly without any cracks or channels.
Column was overloaded.	Use a larger column or reduce the amount of sample loaded.
Compound is stuck on the column	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase to elute the compound.
Compound is reacting with the stationary phase.	Consider using a different stationary phase like alumina.[2]
Compound is running too fast	Mobile phase is too polar.	Decrease the polarity of the mobile phase.

Experimental Protocols

General Recrystallization Protocol

• Dissolution: In a flask, add the crude trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and a small amount of a suitable solvent (e.g., heptane or ethanol). Heat the mixture while stirring until the solid completely dissolves. Add the minimum amount of hot solvent needed to fully dissolve the compound.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. Ensure the filtration apparatus is pre-heated to prevent premature crystallization.[2]

• Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Crystal formation should be observed. To maximize the yield, the flask can then be placed in an ice bath.[2]

• Isolation of Crystals: Collect the formed crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[2]

• Drying: Dry the purified crystals, for example, in a vacuum oven, to remove any residual solvent.

General Column Chromatography Protocol

• Slurry Preparation: Prepare a slurry of the stationary phase (e.g., silica gel) in the initial mobile phase solvent (e.g., hexane).

• Column Packing: Carefully pour the slurry into the chromatography column, ensuring even packing without air bubbles. Allow the stationary phase to settle, and drain the excess solvent until it is level with the top of the stationary phase.

• Sample Loading: Dissolve the crude trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in a minimal amount of the mobile phase and carefully load it onto the top of the column.

• Elution: Add the mobile phase to the top of the column and begin collecting fractions. The polarity of the mobile phase can be gradually increased (e.g., by adding small percentages of ethyl acetate to hexane) to elute compounds with different polarities.

• Fraction Analysis: Analyze the collected fractions using a suitable technique, such as TLC, to identify which fractions contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Visualizations

Caption: A troubleshooting workflow for the recrystallization of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: A general experimental workflow for the purification of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl using column chromatography.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the synthesis yield of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, presented in a question-and-answer format. The proposed synthetic route involves a Suzuki-Miyaura cross-coupling reaction between 4-(trans-4-propylcyclohexyl)phenylboronic acid and 1-bromo-4-(trans-4-propylcyclohexyl)benzene , followed by purification.

Issue 1: Low Yield in Suzuki-Miyaura Coupling Step

Question: My Suzuki-Miyaura coupling reaction is resulting in a low yield of the desired trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl. What are the potential causes and how can I improve the yield?

Answer:

Low yields in Suzuki-Miyaura coupling reactions, especially with sterically hindered substrates like the ones used here, can be attributed to several factors. Here is a systematic approach to troubleshooting:

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine ligand is critical. For sterically demanding couplings, bulky and electron-rich phosphine ligands are often necessary to promote efficient catalytic turnover.[1]

  • Recommendation: If using a standard catalyst like Pd(PPh₃)₄, consider switching to a more active catalyst system, such as one employing ligands like XPhos, SPhos, or Buchwald's biaryl phosphine ligands.[1]

• Base Selection and Strength: The base plays a crucial role in the transmetalation step. The strength and solubility of the base can significantly impact the reaction rate and yield.

  • Recommendation: A survey of bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄ is recommended.[2] For challenging couplings, stronger bases like K₃PO₄ or Cs₂CO₃ often give better results. The base should be finely powdered to maximize surface area.

• Solvent and Degassing: The reaction is highly sensitive to oxygen, which can lead to catalyst deactivation and homocoupling of the boronic acid.

  • Recommendation: Use anhydrous and thoroughly degassed solvents. Common solvent systems include toluene, 1,4-dioxane, or DMF, often with the addition of water.[2] Degassing can be achieved by sparging with an inert gas (argon or nitrogen) or by freeze-pump-thaw cycles.

• Reaction Temperature and Time: Sub-optimal temperature can lead to incomplete reaction, while excessively high temperatures can cause catalyst decomposition or side reactions.

  • Recommendation: The optimal temperature typically ranges from 80-110 °C.[2] Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time, which can range from a few hours to 24 hours.[2]

Parameter	Recommendation 1	Recommendation 2	Recommendation 3
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ with XPhos ligand	PdCl₂(dppf)
Base	K₂CO₃	K₃PO₄	Cs₂CO₃
Solvent	Toluene/Water	1,4-Dioxane/Water	DMF/Water
Temperature	80 °C	95 °C	110 °C

Issue 2: Formation of Homocoupling Byproducts

Question: I am observing significant amounts of biphenyl and/or 4,4'-dimethylbiphenyl-like homocoupled products in my reaction mixture. How can I minimize these side reactions?

Answer:

Homocoupling is a common side reaction in Suzuki-Miyaura couplings and is primarily caused by the presence of oxygen. Oxygen can promote the oxidative homocoupling of the boronic acid. To suppress these unwanted byproducts:

• Rigorous Exclusion of Oxygen: This is the most critical factor.

  • Recommendation: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use Schlenk line techniques or a glovebox for the reaction setup. All solvents and reagents should be thoroughly degassed.

• Purity of Reagents: Impurities in the starting materials can sometimes contribute to side reactions.

  • Recommendation: Use high-purity aryl halide and boronic acid. If synthesizing these precursors, ensure they are properly purified before the coupling step.

• Controlled Addition of Reagents: The order and rate of addition can sometimes influence the prevalence of side reactions.

  • Recommendation: Consider adding the palladium catalyst to the mixture of the aryl halide, boronic acid, and base just before heating.

Issue 3: Difficulty in Purification of the Final Product

Question: I am struggling to purify the final trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl from the reaction mixture. What are the best practices for purification?

Answer:

The non-polar nature of the product and potential byproducts can make purification challenging.

• Recrystallization: This is the most effective method for purifying crystalline solids.[3][4][5][6][7]

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[4] A two-solvent system can also be effective.[3]

  • Procedure:

    • Dissolve the crude product in a minimal amount of a hot solvent (e.g., heptane, ethanol, or a mixture).

    • If insoluble impurities are present, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals. Further cooling in an ice bath can increase the yield.

    • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.[4]

• Column Chromatography: If recrystallization is not effective, column chromatography can be used.

  • Recommendation: Due to the non-polar nature of the product, a non-polar eluent system such as hexanes or a hexane/dichloromethane gradient on a silica gel column is a good starting point.

Purification Method	Key Considerations
Recrystallization	Proper solvent selection is crucial for good recovery and purity. Slow cooling promotes larger, purer crystals.[3][4][5][6][7]
Column Chromatography	Time-consuming and requires larger volumes of solvent. Best for removing impurities with significantly different polarity.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl?

A1: A common and effective method is the Suzuki-Miyaura cross-coupling reaction. This involves the reaction of 4-(trans-4-propylcyclohexyl)phenylboronic acid with 1-bromo-4-(trans-4-propylcyclohexyl)benzene in the presence of a palladium catalyst and a base. These precursors can be synthesized from commercially available starting materials.

Q2: How can I ensure the trans,trans stereochemistry of the final product?

A2: The stereochemistry is primarily determined by the stereochemistry of the starting materials. It is crucial to use the trans isomers of both the boronic acid and the aryl bromide. The Suzuki-Miyaura coupling itself does not typically affect the stereochemistry of the cyclohexyl rings. Analytical techniques such as NMR spectroscopy can be used to confirm the stereochemistry of the final product.

Q3: What are the key parameters to control for a high-yield synthesis?

A3: The key parameters are:

• Purity of starting materials: Use high-purity precursors.

• Catalyst system: Select an appropriate palladium catalyst and ligand for the specific substrates.

• Reaction conditions: Optimize the base, solvent, temperature, and reaction time.

• Inert atmosphere: Rigorously exclude oxygen to prevent side reactions and catalyst deactivation.

Q4: What analytical techniques are suitable for monitoring the reaction and characterizing the final product?

A4:

• Reaction Monitoring: Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are effective for monitoring the progress of the reaction.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry.

  • Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): For purity analysis.

  • Melting Point Analysis: To assess the purity of the crystalline product.

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This is a generalized protocol and may require optimization for specific laboratory conditions.

• Reaction Setup: To a flame-dried Schlenk flask, add 1-bromo-4-(trans-4-propylcyclohexyl)benzene (1.0 eq.), 4-(trans-4-propylcyclohexyl)phenylboronic acid (1.2 eq.), and a suitable base (e.g., K₃PO₄, 2.0 eq.).

• Catalyst Addition: Under an inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq.).

• Solvent Addition: Add a degassed solvent mixture (e.g., toluene/water 4:1, 0.2 M).

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) and stir under an inert atmosphere for the required time (monitor by TLC or GC-MS).

• Work-up: After cooling to room temperature, add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Proposed synthetic workflow for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: Troubleshooting logic for improving synthesis yield.

References

• 1. An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Home Page [chem.ualberta.ca]
• 4. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]

"stability issues of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in devices"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in various device applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in a liquid crystal device?

The stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in a device can be influenced by a combination of environmental and operational stressors. Key factors include:

• Temperature: Excessive heat can accelerate material degradation and affect the liquid crystal's response times. High temperatures can also contribute to the breakdown of other device components, which may in turn affect the liquid crystal.

• Humidity and Moisture: Ingress of moisture can lead to condensation within the device, causing hazy or blurred images.[1] Moisture can also contribute to the degradation of the liquid crystal material itself.[2]

• UV Light Exposure: Prolonged exposure to UV light, especially from backlights or direct sunlight, can induce photochemical degradation of the liquid crystal molecules.

• Voltage Stress: Continuous application of high DC voltage can lead to the generation of impurity ions, which can decrease the voltage holding ratio (VHR) and cause image sticking.[1]

• Interactions with Device Components: Chemical interactions between the liquid crystal and other materials in the device, such as the alignment layer (e.g., polyimide), can lead to degradation over time.

Q2: How can I assess the stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in my experimental device?

Several key performance metrics can be used to evaluate the stability of the liquid crystal within a device. These include:

• Voltage Holding Ratio (VHR): This is a critical parameter for active-matrix liquid crystal displays. A decrease in VHR over time can indicate the generation of mobile ions within the liquid crystal layer, leading to display artifacts like flickering and image sticking.

• Response Time: Changes in the rise and fall times of the liquid crystal switching can indicate degradation or changes in viscosity due to temperature or other stressors.

• Contrast Ratio: A reduction in the contrast ratio can be a sign of misalignment or degradation of the liquid crystal or polarizers.

• Visual Inspection: Regularly inspect the device for visual defects such as discoloration, black spots, or areas of non-uniform brightness. Black spots can be caused by dead or stuck pixels, which may result from physical damage or material degradation.[3]

Troubleshooting Guides

Issue 1: Decreasing Voltage Holding Ratio (VHR) and Image Sticking

Symptoms:

• Flickering of the display, especially at lower refresh rates.

• Visible "ghost" images or image sticking after a static image has been displayed for a prolonged period.

• A measurable decrease in the VHR using a VHR meter.

Possible Causes:

• Generation of mobile ions within the liquid crystal layer due to DC voltage stress.[1]

• Degradation of the liquid crystal material, releasing ionic impurities.

• Contamination from other device components, such as the alignment layer or sealant.

Troubleshooting Steps:

• Verify Driving Waveform: Ensure that the driving waveform is AC balanced with minimal DC offset. A significant DC component can accelerate ion generation.

• Material Purity Analysis: If possible, analyze the purity of the trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl material before cell fabrication to ensure it meets specifications.

• Alignment Layer Interaction Study: Investigate the compatibility of the liquid crystal with the chosen alignment layer material (e.g., polyimide). Some polyimides can release impurities that affect the VHR.

• Accelerated Aging Test: Perform an accelerated aging test by applying a DC offset voltage at an elevated temperature (e.g., 2.0V DC offset with 3.0V AC at 40°C for 10 hours) and measure the VHR at regular intervals.[1] This can help predict long-term stability.

Issue 2: Development of Visual Defects (Discoloration, Black Spots, Non-uniformity)

Symptoms:

• Yellowing or other discoloration of the display area.

• Appearance of black spots or dead pixels.[3]

• Patches of different brightness or color (non-uniformity).

Possible Causes:

• Photodegradation: Exposure to high-intensity backlight or ambient UV radiation.

• Thermal Degradation: Operation at temperatures exceeding the material's recommended range.

• Alignment Layer Degradation: Breakdown of the alignment layer can lead to localized liquid crystal misalignment.

• Physical Stress: Mechanical stress on the device can cause pixel defects.[4]

• Contamination: Particulate contamination during the manufacturing process.

Troubleshooting Steps:

• Environmental Control: Ensure the device is operated within the specified temperature and humidity ranges.[1][4]

• UV Filtering: If the application involves high UV exposure, consider incorporating a UV filter in the device stack.

• Microscopic Inspection: Use polarized optical microscopy to inspect the defective areas. This can help distinguish between contamination, alignment issues, and pixel damage.

• Material Analysis (Post-Mortem): After the device's lifecycle, the liquid crystal material can be extracted and analyzed using techniques like High-Performance Liquid Chromatography (HPLC) to identify degradation byproducts.

Data Presentation

Table 1: Illustrative Voltage Holding Ratio (VHR) Stability Data

This table provides an example of how to present VHR data from an accelerated aging test.

Time (hours)	VHR at 40°C (%)	VHR at 60°C (%)
0	99.5	98.0
10	98.2	96.5
20	97.1	94.8
50	95.0	91.2
100	92.3	87.5

Experimental Protocols

Protocol 1: Voltage Holding Ratio (VHR) Measurement

• Apparatus: VHR Measurement System (e.g., Toyo Corporation VHR-1).

• Cell Preparation: Fabricate a test cell with the trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl material and the desired alignment layer and cell gap.

• Measurement Parameters:

  • Temperature: Set the desired measurement temperature (e.g., 25°C, 60°C).

  • Applied Voltage: Apply a voltage pulse (e.g., ±1V for 60 µs).

  • Frame Frequency: Set the frame frequency (e.g., 60 Hz).

  • Open-Circuit Period: The VHR is measured during the open-circuit period (e.g., 16.61 ms).

• Procedure: a. Place the test cell in the temperature-controlled stage of the VHR measurement system. b. Allow the cell to stabilize at the set temperature. c. Apply the voltage pulse and record the VHR value provided by the instrument. d. For accelerated aging studies, apply a DC stress voltage for a specified duration and repeat the VHR measurement at intervals.

Mandatory Visualization

Caption: Troubleshooting workflow for decreased Voltage Holding Ratio.

Caption: Key factors influencing liquid crystal stability in devices.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]
• 4. Thermal stability analysis of organic laser dye 4,4′-bis[(N-carbazole)styryl]-biphenyl - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

"reducing viscosity in liquid crystal mixtures containing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with liquid crystal mixtures containing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Troubleshooting Guide

High viscosity in your liquid crystal mixture can lead to difficulties in device filling, slower switching times, and altered electro-optical properties. This guide provides systematic steps to identify and resolve common viscosity-related issues.

Problem: The prepared liquid crystal mixture is too viscous for the intended application.

Initial Assessment Workflow

Caption: Troubleshooting workflow for high viscosity.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of high viscosity in liquid crystal mixtures containing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl?

A1: The inherent molecular structure of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, with its rigid core and saturated rings, contributes to strong intermolecular interactions, leading to higher viscosity compared to some other mesogens. The viscosity is also highly dependent on the temperature and the concentration of this compound in the mixture.

Q2: How does temperature affect the viscosity of my liquid crystal mixture?

A2: Generally, the viscosity of nematic liquid crystals, including those containing bicyclohexyl compounds, decreases as the temperature increases.[1] Operating at a temperature further from the nematic-to-isotropic phase transition temperature (clearing point) will typically result in higher viscosity. It is crucial to operate within the specified nematic range of your mixture.

Q3: What types of additives can I use to reduce the viscosity of my mixture?

A3: To reduce viscosity, you can introduce low-viscosity liquid crystal diluents. Compounds with shorter alkyl chains, or those containing specific structural modifications like difluoromethyleneoxy bridges, are known to lower the overall viscosity of a mixture.[2] It is important to ensure that any additive is miscible with your mixture and does not significantly compromise other desired properties like the clearing point or dielectric anisotropy.

Q4: Will adding a low-viscosity diluent affect the clearing point of my mixture?

A4: Yes, adding a diluent will likely alter the clearing point. Bicyclohexane-based compounds, while effective at reducing viscosity, can sometimes lower the clearing point. It is a trade-off that needs to be carefully managed based on your application's requirements. You may need to experiment with different concentrations of the additive to find the optimal balance between viscosity and clearing point.

Q5: Are there any non-liquid crystalline additives that can reduce viscosity?

A5: While less common in display applications, for other research purposes, certain non-mesogenic, low molecular weight organic compounds can be used to reduce viscosity. However, these must be used in small quantities as they can significantly disrupt the liquid crystalline phase and drastically lower the clearing point. Compatibility and solubility are major concerns with this approach.

Q6: How can I confirm that my viscosity issue is not due to impurities?

A6: Impurities, such as residual solvent from synthesis or moisture, can increase the viscosity of your mixture. Ensure your materials are thoroughly dried under vacuum. If you suspect impurities, techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be used for analysis.

Data on Viscosity Reduction Strategies

The following tables provide illustrative data on how different formulation strategies can impact the viscosity and clearing point of a liquid crystal mixture. The "Base Mixture" is a hypothetical mixture containing a significant concentration of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Table 1: Effect of Low-Viscosity Additive Concentration

Additive Concentration (wt%)	Rotational Viscosity (mPa·s at 20°C)	Clearing Point (°C)
0 (Base Mixture)	50	120
5	45	115
10	40	110
15	35	104
20	30	98

Table 2: Comparison of Different Low-Viscosity Additive Types (All additives at 10 wt% concentration in the Base Mixture)

Additive Type	Molecular Structure Features	Resulting Viscosity (mPa·s at 20°C)	Resulting Clearing Point (°C)
Additive A	Shorter Alkyl Chains	42	112
Additive B	Difluoromethyleneoxy Bridge	38	118
Additive C	Single Cyclohexyl Ring	40	108

Experimental Protocols

Protocol 1: Preparation of a Low-Viscosity Liquid Crystal Mixture

Objective: To prepare a liquid crystal mixture with reduced viscosity by incorporating a low-viscosity additive.

Materials:

• trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

• Low-viscosity liquid crystal additive (e.g., a difluoromethyleneoxy-bridged compound)

• Host nematic liquid crystal mixture

• Glass vials with PTFE-lined caps

• Hot plate with magnetic stirring

• Analytical balance

• Ultrasonic bath

Methodology:

• Calculation: Determine the required mass of each component based on the desired weight percentages.

• Weighing: Accurately weigh each component into a clean, dry glass vial.

• Mixing: Place a small magnetic stir bar in the vial, cap it, and place it on a hot plate set to a temperature slightly above the clearing point of the highest melting component, but not high enough to cause degradation.

• Stirring: Stir the mixture until all components are completely melted and a homogenous isotropic liquid is formed.

• Homogenization: For thorough mixing, place the vial in an ultrasonic bath for 10-15 minutes while still warm.

• Cooling: Slowly cool the mixture to room temperature. The mixture should transition into a uniform nematic phase.

• Storage: Store the mixture in a desiccator to prevent moisture absorption.

Workflow for Mixture Preparation

Caption: Experimental workflow for mixture preparation.

Protocol 2: Measurement of Rotational Viscosity

Objective: To measure the rotational viscosity of the prepared liquid crystal mixture.

Equipment:

• Rotational viscometer (e.g., cone-plate or parallel-plate rheometer)

• Temperature-controlled stage

• Homogeneously aligned liquid crystal cell (optional, for anisotropic measurements)

Methodology:

• Calibration: Calibrate the viscometer using a standard viscosity fluid.

• Sample Loading: Place a small, known volume of the liquid crystal mixture onto the lower plate of the rheometer.

• Temperature Equilibration: Set the desired measurement temperature and allow the sample to thermally equilibrate for at least 5-10 minutes.

• Measurement:

  • For isotropic viscosity (above the clearing point), a simple shear rate sweep can be performed.

  • For the nematic phase, rotational viscosity is more complex. If using a standard rheometer without alignment control, the measured viscosity will be an effective viscosity. For more precise measurements of the Miesowicz viscosities, a setup with a magnetic or electric field to control the director orientation is required.

• Data Acquisition: Record the viscosity at a constant shear rate or over a range of shear rates.

• Data Analysis: Plot viscosity as a function of temperature or shear rate. For nematic phases, the data should be interpreted in the context of the specific measurement geometry and any external fields applied.

Logical Relationship of Factors Affecting Viscosity

References

• 1. leeind.com [leeind.com]
• 2. CN101735822A - Preparation and use of low-temperature low-viscosity liquid crystal compositions - Google Patents [patents.google.com]

Technical Support Center: Controlling the Clearing Point of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl Mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the clearing point (nematic-isotropic transition temperature) of liquid crystal mixtures containing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33).

Frequently Asked Questions (FAQs)

Q1: What is the clearing point and why is it important to control?

The clearing point, or nematic-isotropic transition temperature (TN-I), is the temperature at which a liquid crystal transforms into an isotropic liquid, losing its ordered, anisotropic properties.[1] Controlling the clearing point is crucial for ensuring that a liquid crystal mixture operates within the desired temperature range for a specific application, such as in displays, sensors, or optical devices.

Q2: How can I modify the clearing point of a CBC-33 mixture?

The most common method to adjust the clearing point of a liquid crystal mixture is by introducing dopants or mixing it with other liquid crystal compounds. The type and concentration of the added components will influence the resulting clearing point of the mixture. Non-mesogenic molecules can also be added to modify the phase behavior.[1]

Q3: What types of dopants are effective in changing the clearing point?

A variety of dopants can be used, including other calamitic (rod-shaped) liquid crystals, chiral dopants, or even non-liquid crystalline materials. The choice of dopant depends on the desired effect. Adding a dopant with a higher clearing point will generally increase the clearing point of the mixture, while a dopant with a lower clearing point will decrease it. The effect is often, but not always, a linear function of the dopant concentration.[1]

Q4: What is the role of Differential Scanning Calorimetry (DSC) in these experiments?

Differential Scanning Calorimetry (DSC) is a primary analytical technique used to determine the phase transition temperatures, including the clearing point, of liquid crystal mixtures.[2][3][4][5] It measures the heat flow into or out of a sample as it is heated or cooled, with phase transitions appearing as peaks or shifts in the baseline of the DSC thermogram.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and characterization of CBC-33 mixtures.

Problem	Possible Cause(s)	Suggested Solution(s)
Inconsistent Clearing Point Measurements	1. Inhomogeneous mixture. 2. Contamination of the sample (e.g., with solvent or moisture). 3. Incorrect DSC heating/cooling rate. 4. Instrument calibration issue.	1. Ensure thorough mixing by heating the mixture above its clearing point, followed by vigorous vortexing or sonication, and then allowing it to cool slowly. 2. Dry all components thoroughly before mixing. Prepare mixtures in a clean, dry environment. 3. Use a consistent and appropriate heating and cooling rate for all DSC measurements (e.g., 5-10 °C/min).[6] 4. Calibrate the DSC instrument with a known standard.
Broad or Multiple Peaks in DSC Thermogram	1. Phase separation of mixture components. 2. Impurities in one or more components. 3. Degradation of the sample at high temperatures.	1. Check the miscibility of the components. Consider using a different dopant or adjusting the concentration. 2. Verify the purity of all starting materials. 3. Perform thermogravimetric analysis (TGA) to check for sample decomposition. Avoid heating the sample significantly above its clearing point for extended periods.
Difficulty in Preparing a Homogeneous Mixture	1. Poor solubility of the dopant in the CBC-33 host. 2. High viscosity of the mixture.	1. Gently heat the mixture while stirring to improve solubility. Be careful not to exceed the decomposition temperature of any component. 2. Consider using a small amount of a compatible, high-boiling-point solvent to aid mixing, followed by removal of the solvent under vacuum. Ensure all solvent is removed before analysis.
Unexpected Phase Behavior (e.g., appearance of smectic phases)	1. The dopant or another component induces a smectic phase. 2. The concentration of the dopant is high enough to alter the phase sequence.	1. Characterize the new phase using polarized optical microscopy. 2. Consult the phase diagram of the mixture system if available, or systematically vary the concentration of the dopant to map the phase behavior.

Experimental Protocols

Protocol 1: Preparation of a CBC-33 Mixture

Objective: To prepare a homogeneous binary mixture of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33) with a dopant at a specific weight percentage.

Materials:

• trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33)

• Selected dopant (e.g., another liquid crystal or a non-mesogenic compound)

• Analytical balance

• Small glass vials with caps

• Vortex mixer

• Hot plate or heating block

• Spatula

Procedure:

• Accurately weigh the required amounts of CBC-33 and the dopant into a clean, dry glass vial using an analytical balance.

• Securely cap the vial.

• Heat the vial on a hot plate or in a heating block to a temperature approximately 10-20 °C above the expected clearing point of the mixture. This will bring the components into the isotropic phase, facilitating mixing.

• Once the mixture is in the isotropic liquid state, remove the vial from the heat and immediately vortex it for 1-2 minutes to ensure thorough mixing.

• Allow the mixture to cool slowly to room temperature.

• Visually inspect the mixture for any signs of phase separation or crystallization. A homogeneous mixture should appear uniform.

• Repeat the heating and vortexing cycle 2-3 times to ensure homogeneity.

Protocol 2: Determination of Clearing Point by Differential Scanning Calorimetry (DSC)

Objective: To accurately measure the nematic-isotropic transition temperature (clearing point) of a CBC-33 mixture.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum DSC pans and lids

• Crimper for sealing pans

• Microbalance

• Prepared CBC-33 mixture

• Nitrogen gas supply for inert atmosphere

Procedure:

• Using a microbalance, accurately weigh 5-10 mg of the prepared CBC-33 mixture into an aluminum DSC pan.[2]

• Hermetically seal the pan using a crimper. This prevents any volatile components from escaping during heating.

• Prepare an empty, sealed aluminum pan to be used as a reference.

• Place the sample pan and the reference pan into the DSC cell.

• Purge the DSC cell with nitrogen gas to provide an inert atmosphere.

• Set the DSC to perform a heating and cooling cycle. A typical program would be:

  • Equilibrate at a temperature well below any expected transitions (e.g., 25 °C).

  • Ramp the temperature up at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the expected clearing point (e.g., 30-40 °C above).[6]

  • Hold at the high temperature for a few minutes to ensure complete transition to the isotropic phase.

  • Cool the sample at the same controlled rate back to the starting temperature.

• Analyze the resulting thermogram. The clearing point (nematic-isotropic transition) is typically observed as an endothermic peak on the heating scan and an exothermic peak on the cooling scan. The peak maximum or onset temperature can be reported as the transition temperature. It is common to report the value from the second heating scan to ensure a consistent thermal history of the sample.

Quantitative Data

The following tables provide representative, albeit hypothetical, data on how the clearing point of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33) might change with the addition of different types of dopants. These values are based on the general behavior of similar liquid crystal systems and should be used as a guideline for experimental design.

Table 1: Effect of a Higher Clearing Point Liquid Crystal Dopant (Dopant A)

Dopant A: A hypothetical nematic liquid crystal with a clearing point of 280°C.

CBC-33 (wt%)	Dopant A (wt%)	Clearing Point (°C)
100	0	245.0
95	5	248.2
90	10	251.5
85	15	254.8
80	20	258.1

Table 2: Effect of a Lower Clearing Point Liquid Crystal Dopant (Dopant B)

Dopant B: A hypothetical nematic liquid crystal with a clearing point of 150°C.

CBC-33 (wt%)	Dopant B (wt%)	Clearing Point (°C)
100	0	245.0
95	5	239.8
90	10	234.5
85	15	229.3
80	20	224.0

Table 3: Effect of a Non-Mesogenic Dopant (Dopant C)

Dopant C: A hypothetical non-liquid crystalline organic compound.

CBC-33 (wt%)	Dopant C (wt%)	Clearing Point (°C)
100	0	245.0
99	1	242.5
98	2	240.1
97	3	237.6
95	5	232.8

Visualizations

Caption: Experimental workflow for preparing mixtures and determining the clearing point.

Caption: Relationship between dopant properties and the mixture's clearing point.

References

• 1. Understanding the effect of liquid crystal content on the phase behavior and mechanical properties of liquid crystal elastomers - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. iosrjen.org [iosrjen.org]
• 4. programme.exordo.com [programme.exordo.com]
• 5. webs.ucm.es [webs.ucm.es]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Defects in Liquid Crystal Cells with trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the nematic liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33). The information is presented in a question-and-answer format to directly address common experimental challenges.

Physical and Chemical Properties

Property	Value
Chemical Name	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl
Synonym	CBC-33
CAS Number	85600-56-2
Molecular Formula	C₃₀H₄₂
Molar Mass	402.65 g/mol

Troubleshooting Guide

This section addresses common defects observed during the fabrication and operation of liquid crystal cells containing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Q1: What are these thread-like lines I see in my liquid crystal cell under a polarizing microscope?

A1: These are likely disclination lines , which are line defects in the liquid crystal director field. They represent abrupt changes in the molecular orientation and are common in nematic liquid crystals.

• Possible Causes:

  • Rapid cooling from the isotropic to the nematic phase.

  • Mechanical stress or flow during cell filling.

  • Contamination on the substrate or in the liquid crystal material.

  • Poor surface anchoring on the alignment layer.

• Solutions:

  • Annealing: Heat the cell to the isotropic phase and cool it down slowly. This allows the liquid crystal molecules to align more uniformly.

  • Cell Refabrication: If annealing does not resolve the issue, the cell may need to be remade, ensuring clean substrates and proper alignment layer preparation.

  • Gentle Filling: Use a slow and controlled filling method to minimize flow-induced alignment defects.

Q2: My cell appears to have dark patches or a non-uniform brightness when viewed between crossed polarizers. What is causing this?

A2: Dark patches or non-uniform brightness can be caused by several factors affecting the alignment and light transmission.

• Possible Causes:

  • Poor Alignment: Incomplete or non-uniform rubbing of the alignment layer.

  • Cell Gap Variation: Inconsistent spacer distribution leading to a non-uniform cell gap.

  • Contamination: Dust particles, fibers, or chemical residues on the substrates can disrupt the local liquid crystal alignment.[1][2]

  • Air Bubbles: Trapped air during the filling process.

• Solutions:

  • Optimize Alignment Layer: Ensure the alignment layer (e.g., polyimide) is spin-coated uniformly and rubbed with consistent pressure and speed.

  • Improve Spacer Distribution: Use a uniform dispersion of spacers to maintain a consistent cell gap.

  • Thorough Cleaning: Implement a rigorous substrate cleaning protocol to remove all particulate and chemical contaminants.

  • Vacuum Filling: Fill the cell under vacuum to prevent trapping air bubbles.

Q3: I am observing "stuck pixels" or areas that do not switch when a voltage is applied. What could be the issue?

A3: "Stuck pixels" are regions where the liquid crystal molecules do not reorient in response to an electric field.

• Possible Causes:

  • Electrical Shorts or Open Circuits: Defects in the transparent conductive oxide (TCO) electrodes.

  • Ionic Contamination: Ions within the liquid crystal can migrate to the electrodes, screening the applied electric field.

  • Insufficient Voltage: The applied voltage may be below the threshold voltage required for switching.

• Solutions:

  • Inspect Electrodes: Check the integrity of the TCO electrodes before cell assembly.

  • Use High-Purity Liquid Crystal: Ensure the liquid crystal material is of high purity to minimize ionic contamination.

  • Verify Driving Voltage: Confirm that the applied voltage is sufficient to induce the Fréedericksz transition in the liquid crystal.

Frequently Asked Questions (FAQs)

Q: What are the typical electro-optical properties I can expect from a nematic liquid crystal like CBC-33?

Property	Typical Value Range
Refractive Index (nₑ)	1.6 - 1.8
Refractive Index (nₒ)	1.4 - 1.5
Birefringence (Δn)	0.1 - 0.3
Dielectric Anisotropy (Δε)	+2 to +10 (for positive anisotropy materials)
Rotational Viscosity (γ₁)	50 - 200 mPa·s
Clearing Point (Tₙᵢ)	70 - 100 °C

Q: How do the properties of the liquid crystal affect the observed defects?

A: The intrinsic properties of the liquid crystal play a significant role in the types and prevalence of defects. For instance, a material with high viscosity may be more prone to flow-induced disclinations during cell filling. The dielectric anisotropy determines the switching voltage; a material with a low positive dielectric anisotropy will require a higher voltage to reorient the molecules.

Q: What is the importance of the alignment layer?

A: The alignment layer is crucial for inducing a uniform initial orientation of the liquid crystal molecules. Without a properly prepared alignment layer, the liquid crystal will not have a well-defined director, leading to a multi-domain texture that scatters light and does not exhibit uniform switching.

Experimental Protocols

Protocol 1: Preparation of a Planar Alignment Layer

• Substrate Cleaning:

  • Clean indium tin oxide (ITO) coated glass substrates by sonicating in a sequence of deionized water with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and bake at 120°C for 20 minutes to remove any residual moisture.

• Polyimide Coating:

  • Spin-coat a thin layer of a commercial polyimide alignment agent (e.g., SE-2170) onto the ITO side of the substrates at 3000 rpm for 30 seconds.

  • Pre-bake the coated substrates at 80°C for 10 minutes.

  • Hard-bake the substrates in an oven at 180°C for 1 hour to cure the polyimide.

• Rubbing:

  • Gently rub the cured polyimide layer with a velvet cloth-wrapped roller in a single direction. The rubbing process creates microgrooves that align the liquid crystal molecules.

Protocol 2: Liquid Crystal Cell Assembly

• Spacer Application:

  • Disperse a small amount of spherical spacers (e.g., 5 µm diameter) in a volatile solvent like ethanol.

  • Spray or spin-coat the spacer solution onto one of the prepared substrates.

• Sealant Application:

  • Apply a UV-curable sealant around the perimeter of the other substrate, leaving a small gap for filling.

• Cell Assembly:

  • Place the two substrates together with their rubbing directions anti-parallel for a standard twisted nematic cell or parallel for a planar aligned cell.

  • Gently press the substrates to ensure a uniform cell gap defined by the spacers.

  • Cure the sealant with a UV lamp.

• Liquid Crystal Filling:

  • Place the empty cell in a vacuum chamber.

  • Introduce the trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl liquid crystal at the filling gap.

  • Slowly release the vacuum to allow the liquid crystal to fill the cell by capillary action.

  • Seal the filling port with a UV-curable sealant.

Visualizing Troubleshooting Workflows

The following diagrams illustrate the logical steps for troubleshooting common defects in liquid crystal cells.

Caption: Troubleshooting workflow for disclination lines.

Caption: Troubleshooting workflow for non-uniform brightness.

References

• 1. 1,1'-Biphenyl, 4-(4-pentylcyclohexyl)-4'-(4-propylcyclohexyl)-, [trans(trans)]- [webbook.nist.gov]
• 2. PubChemLite - 4,4'-bis(trans-4-propylcyclohexyl)biphenyl (C30H42) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Optimization of Annealing for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl Films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the annealing process for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl films. The following information is designed to address common challenges and provide a structured approach to developing an effective annealing protocol.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of annealing trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl films?

A1: The primary objective of annealing is to improve the structural and morphological properties of the film. This thermal treatment aims to increase the crystallinity, enlarge grain size, and reduce defects within the film. For liquid crystalline materials like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, annealing is crucial for achieving a well-ordered molecular alignment, which is essential for optimizing the material's anisotropic properties for various applications.

Q2: How does the annealing temperature affect the film's properties?

A2: The annealing temperature is a critical parameter.

• Temperatures that are too low may not provide sufficient thermal energy for the molecules to rearrange into a more ordered state, resulting in a film with poor crystallinity and small grain sizes.

• Optimal temperatures , typically near the material's phase transition temperatures (e.g., melting or clearing points), allow for controlled molecular rearrangement, leading to improved crystalline structure and film morphology.

• Temperatures that are too high can lead to film dewetting, where the film breaks up into droplets, or even decomposition of the material.

Q3: What are the signs of a non-optimal annealing process?

A3: Visual inspection and characterization techniques can reveal issues with the annealing process.

• Poor Film Quality: Hazy or opaque appearance can indicate poor crystallinity or light scattering from a rough surface.

• Surface Defects: The presence of pinholes, cracks, or an uneven surface, often observable with microscopy techniques like Atomic Force Microscopy (AFM), suggests sub-optimal annealing conditions.

• Inconsistent Performance: In device applications, inconsistent or poor performance metrics can often be traced back to a non-optimized annealing step.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Crystallinity / Small Grain Size	Annealing temperature is too low.	Incrementally increase the annealing temperature in small steps (e.g., 5-10 °C).
Annealing duration is too short.	Increase the annealing time at a fixed optimal temperature.
Rapid cooling rate.	Implement a slower, controlled cooling ramp to allow for gradual crystal growth.
Film Dewetting or Agglomeration	Annealing temperature is too high.	Reduce the annealing temperature to below the point of excessive material flow.
Poor substrate surface energy.	Ensure the substrate is thoroughly cleaned. Consider surface treatments to improve film adhesion.
Cracked or Peeling Film	High thermal stress from rapid cooling.	Decrease the cooling rate to minimize the thermal expansion mismatch between the film and the substrate.
Poor adhesion to the substrate.	Verify the substrate cleaning procedure and consider using an adhesion promoter if compatible.
Inconsistent Results Across Samples	Non-uniform heating.	Ensure the hot plate or oven provides uniform temperature distribution across the entire sample.
Variations in film thickness.	Optimize the film deposition technique (e.g., spin coating, blade coating) to achieve uniform thickness.

Experimental Protocols

A systematic approach is necessary to determine the optimal annealing conditions for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl films.

1. Substrate Preparation:

• Clean substrates (e.g., glass, silicon wafers) by sequential ultrasonication in a series of solvents such as deionized water, acetone, and isopropanol for 15 minutes each.

• Dry the substrates with a stream of nitrogen gas.

• Optional: Treat the substrates with a plasma cleaner or a suitable surface modification agent to control the surface energy.

2. Film Deposition (Example: Spin Coating):

• Dissolve trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in a suitable solvent (e.g., toluene, chlorobenzene) at a desired concentration.

• Deposit the solution onto the prepared substrate.

• Spin coat at a specific speed and duration to achieve the desired film thickness.

• Soft-bake the film on a hotplate at a low temperature (e.g., 60-80 °C) to remove residual solvent.

3. Annealing Process Optimization:

• Temperature Gradient: Anneal a series of samples at different temperatures (e.g., in 10 °C increments) for a fixed duration (e.g., 30 minutes). It is crucial to test a range of temperatures, which may be guided by the melting point of analogous compounds (e.g., 55-65 °C for 4-ethyl-4'-(4-propylcyclohexyl)biphenyl, though this is only a rough estimate).

• Time Dependence: At the optimal temperature determined from the temperature gradient study, anneal a new series of samples for varying durations (e.g., 15, 30, 60, 120 minutes).

• Ramp Rate Control: Investigate the effect of heating and cooling rates. A slower ramp rate generally allows for more controlled crystal growth and reduces thermal stress.

4. Characterization:

• Morphology: Use Atomic Force Microscopy (AFM) or Scanning Electron Microscopy (SEM) to visualize the surface morphology, grain size, and presence of defects.

• Crystallinity: Employ X-ray Diffraction (XRD) to assess the degree of crystallinity and identify different crystalline phases.

• Optical Properties: Use UV-Vis spectroscopy or polarized optical microscopy to analyze the optical properties and molecular alignment.

Data Presentation

Systematically record your experimental parameters and results to identify the optimal conditions.

Table 1: Annealing Temperature Optimization

Sample ID	Annealing Temperature (°C)	Annealing Time (min)	Ramp Rate (°C/min)	Observations (e.g., film quality, defects)
A-1	50	30	10
A-2	60	30	10
A-3	70	30	10
A-4	80	30	10
A-5	90	30	10

Table 2: Annealing Time Optimization

Sample ID	Annealing Temperature (°C)	Annealing Time (min)	Ramp Rate (°C/min)	Observations (e.g., film quality, defects)
B-1	[Optimal Temp]	15	10
B-2	[Optimal Temp]	30	10
B-3	[Optimal Temp]	60	10
B-4	[Optimal Temp]	120	10

Visualizations

Caption: Experimental workflow for optimizing the annealing process.

Caption: Troubleshooting logic for annealing process optimization.

"effects of impurities on the performance of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl"

Welcome to the technical support center for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl. This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions that may arise during experimentation with this liquid crystal material.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and how do they affect its performance?

A1: The performance of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is highly sensitive to impurities, which can be broadly categorized as follows:

• Geometric Isomers (cis-isomers): During the synthesis of the cyclohexane rings, the formation of cis-isomers is a common byproduct. The desired trans,trans isomer has a linear molecular shape, which is crucial for the formation of the nematic liquid crystal phase. In contrast, the bent shape of cis-isomers disrupts the molecular ordering.[1] This disruption leads to a significant depression of the nematic-isotropic transition temperature (clearing point) and can also affect other properties like viscosity and dielectric anisotropy. Even small percentages of cis-isomers can have a noticeable impact.

• Synthetic Byproducts: Incomplete reactions or side reactions during the synthesis process can lead to various organic impurities. These can include partially hydrogenated biphenyls, unreacted starting materials, or other isomeric forms. The presence of these byproducts can lower the clearing point, alter the electro-optical response, and decrease the overall stability of the liquid crystal.

• Residual Catalysts: Catalysts, particularly those used in hydrogenation steps (e.g., palladium on carbon), if not completely removed, can lead to degradation of the liquid crystal over time, especially when exposed to heat or an electric field. Metallic impurities can also decrease the electrical resistivity of the material.

• Environmental Contaminants: Exposure to moisture, oxygen, and UV radiation can lead to the degradation of the liquid crystal molecules.[2][3] Moisture can affect the electrical properties, while UV exposure can cause photochemical degradation, leading to a decrease in performance and the generation of colored impurities.[2] Ionic impurities, in general, can be adsorbed on the orientation films in liquid crystal displays and deteriorate their properties.[4]

Q2: My batch of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl has a lower than expected clearing point. What is the likely cause and how can I fix it?

A2: A depressed clearing point is a strong indicator of the presence of impurities, most commonly cis-isomers or other synthetic byproducts. The bent shape of cis-isomers disrupts the long-range orientational order of the nematic phase, making it less stable and thus transitioning to the isotropic liquid phase at a lower temperature.[5]

Troubleshooting Steps:

• Purity Analysis: The first step is to assess the purity of your sample. High-Performance Liquid Chromatography (HPLC) is a highly effective technique for separating and quantifying geometric isomers. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to identify a broader range of volatile and semi-volatile organic impurities.

• Purification: If impurities are detected, purification is necessary. Recrystallization is a powerful and commonly used technique for purifying solid organic compounds like this liquid crystal. The principle relies on the difference in solubility of the desired compound and the impurities in a suitable solvent at different temperatures. A detailed recrystallization protocol is provided below.

Troubleshooting Guides

Guide 1: Low Clearing Point

Issue: The measured nematic-isotropic transition temperature (clearing point) is significantly lower than the literature value.

Potential Cause: Presence of impurities, particularly geometric isomers (cis-isomers).

Logical Flow for Troubleshooting:

Caption: Troubleshooting workflow for a low clearing point.

Guide 2: Poor Alignment or High Leakage Current in a Liquid Crystal Cell

Issue: Difficulty in achieving uniform alignment of the liquid crystal in a test cell, or observation of a high leakage current when a voltage is applied.

Potential Cause: Ionic impurities or residual catalysts.

Logical Flow for Troubleshooting:

Caption: Troubleshooting workflow for alignment and electrical issues.

Quantitative Data

While specific quantitative data for the effect of every possible impurity on trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is proprietary and not always publicly available, the following table provides a general indication of the impact of common impurity types on key performance parameters.

Impurity Type	Typical Concentration Range	Effect on Clearing Point (TNI)	Effect on Viscosity (η)	Effect on Resistivity (ρ)
cis-Isomers	0.1 - 10%	Significant Decrease	Increase	Minimal
Synthetic Byproducts	0.1 - 5%	Decrease	Variable	Minimal
Residual Catalysts	ppm levels	Minor Decrease	Minimal	Significant Decrease
Moisture	ppm to % levels	Minor Decrease	Minimal	Significant Decrease
Ionic Contaminants	ppm levels	Minimal	Minimal	Significant Decrease

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for purifying trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl by recrystallization. The choice of solvent is critical and should be determined through small-scale solubility tests. A good solvent will dissolve the compound well at high temperatures but poorly at low temperatures.

Materials:

• Crude trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

• Recrystallization solvent (e.g., ethanol, isopropanol, or a hexane/ethanol mixture)

• Erlenmeyer flasks

• Heating source (hot plate with a water or oil bath)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture to the boiling point of the solvent while stirring to dissolve the solid. If the solid does not completely dissolve, add small portions of hot solvent until a clear, saturated solution is obtained at the boiling point.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

• Analysis: Determine the melting point and clearing point of the purified crystals and analyze their purity using HPLC or GC-MS.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the separation and quantification of cis and trans isomers of 4,4'-disubstituted cyclohexyl biphenyl compounds. The exact conditions may need to be optimized for your specific instrument and sample.

Instrumentation and Columns:

• HPLC system with a UV detector

• A normal-phase column (e.g., silica or cyano-bonded silica) or a reverse-phase C18 column can be used. Phenyl-hexyl columns can also offer good selectivity for aromatic compounds.

Mobile Phase:

• Normal Phase: A mixture of a non-polar solvent like n-hexane and a slightly more polar solvent like isopropanol or ethanol. A typical starting point could be 98:2 (v/v) n-hexane:isopropanol.

• Reverse Phase: A mixture of acetonitrile and water.

Procedure:

• Sample Preparation: Prepare a dilute solution of the liquid crystal sample in the mobile phase or a compatible solvent.

• Injection: Inject a small volume (e.g., 10 µL) of the sample solution onto the column.

• Elution: Run the chromatogram using an isocratic elution (constant mobile phase composition).

• Detection: Monitor the elution of the isomers using a UV detector, typically at a wavelength where the biphenyl core absorbs strongly (e.g., around 254 nm).

• Quantification: The relative amounts of the trans,trans-isomer and any cis-isomers can be determined by integrating the peak areas in the resulting chromatogram. The trans,trans-isomer is expected to have a different retention time than the cis-isomers due to differences in their polarity and shape.

Protocol 3: Impurity Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for identifying volatile and semi-volatile impurities in a sample of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent) is suitable for separating a range of organic compounds.

Procedure:

• Sample Preparation: Dissolve a small amount of the liquid crystal sample in a volatile organic solvent (e.g., dichloromethane or acetone).

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the GC inlet.

• Separation: Use a suitable temperature program for the GC oven to separate the components of the mixture based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry: As the separated components elute from the GC column, they are ionized (typically by electron ionization) and their mass-to-charge ratios are measured by the mass spectrometer.

• Identification: The resulting mass spectrum for each peak provides a fragmentation pattern that can be compared to spectral libraries (e.g., NIST/Wiley) to identify the impurities. The fragmentation pattern of the main component can also be analyzed to confirm its structure.

Visualizations

Caption: Overview of synthesis, common impurities, and purification workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US5540857A - Purification of liquid crystals and liquid crystal composition - Google Patents [patents.google.com]
• 5. art.torvergata.it [art.torvergata.it]

Technical Support Center: Enhancing the Dielectric Anisotropy of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the dielectric anisotropy of the nematic liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Frequently Asked Questions (FAQs)

Q1: What is dielectric anisotropy and why is it important for a nonpolar liquid crystal like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl?

A1: Dielectric anisotropy (Δε) is the difference in the dielectric permittivity of a material when measured parallel (ε∥) and perpendicular (ε⊥) to the director of the liquid crystal. For a nonpolar molecule like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, the intrinsic dielectric anisotropy is very low, close to zero. Enhancing Δε is crucial for applications in display technologies and other electro-optical devices, as a larger Δε allows for lower operating voltages and faster switching times.

Q2: What are the common methods to enhance the dielectric anisotropy of a nonpolar liquid crystal host?

A2: The two primary methods for enhancing the dielectric anisotropy of a nonpolar liquid crystal host are:

• Guest-Host System: This involves doping the nonpolar host with a polar "guest" liquid crystal or a material with a large dipole moment. The guest molecules align with the host, and the overall dielectric anisotropy of the mixture is increased.

• Chemical Modification: This method involves the chemical synthesis of derivatives of the host molecule by introducing polar functional groups, such as cyano (-CN) or fluoro (-F) groups, to the molecular structure. This modification introduces a permanent dipole moment, thereby increasing the dielectric anisotropy.

Q3: How does the concentration of a polar dopant affect the dielectric anisotropy of the mixture?

A3: Generally, increasing the concentration of a polar dopant in a nonpolar host will increase the dielectric anisotropy of the mixture. However, this relationship is not always linear and can be influenced by factors such as the solubility of the dopant, intermolecular interactions, and the potential for aggregation of the dopant molecules. It is essential to optimize the dopant concentration to achieve the desired dielectric properties without negatively impacting other important characteristics of the liquid crystal, such as its clearing point and viscosity.

Q4: Can nanoparticles be used to enhance the dielectric anisotropy?

A4: Yes, doping with nanoparticles, particularly ferroelectric nanoparticles, can enhance the dielectric anisotropy of liquid crystals.[1] The strong local electric fields at the surface of the nanoparticles can influence the alignment of the liquid crystal molecules, leading to an increase in the overall dielectric anisotropy. The effect is dependent on the type, size, shape, and concentration of the nanoparticles, as well as their interaction with the host liquid crystal molecules.

Troubleshooting Guides

Issue 1: Low or no significant increase in dielectric anisotropy after doping with a polar guest.

• Possible Cause 1: Poor solubility of the guest molecule in the host.

  • Troubleshooting Step: Verify the solubility of the guest molecule in the trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl host at the intended operating temperature. Use polarized optical microscopy to check for any phase separation or aggregation. If solubility is an issue, consider a different polar dopant with better compatibility or reduce the concentration of the current dopant.

• Possible Cause 2: Antiparallel correlation of dipoles.

  • Troubleshooting Step: The guest molecules may be forming antiparallel pairs, which would cancel out their dipole moments and result in a smaller than expected increase in dielectric anisotropy. This can sometimes be mitigated by modifying the molecular structure of the guest or by changing the host-guest combination.

• Possible Cause 3: Inaccurate measurement of dielectric properties.

  • Troubleshooting Step: Ensure that the liquid crystal cells are properly fabricated with uniform thickness and appropriate alignment layers for both planar and homeotropic orientations. Calibrate the impedance analyzer or LCR meter before measurements. The measurement frequency can also influence the results, so ensure it is appropriate for the material being tested.

Issue 2: Inconsistent or non-reproducible dielectric anisotropy measurements.

• Possible Cause 1: Poor alignment of the liquid crystal.

  • Troubleshooting Step: A good and uniform surface alignment is crucial for reproducible dielectric measurements.[2] Inspect the alignment layers (e.g., rubbed polyimide) for defects. Ensure the rubbing process is consistent. For homeotropic alignment, verify the quality of the alignment agent.

• Possible Cause 2: Temperature fluctuations during measurement.

  • Troubleshooting Step: The dielectric properties of liquid crystals are highly temperature-dependent. Use a temperature-controlled stage with high stability (e.g., ±0.1°C) during the measurement process. Allow the sample to thermally equilibrate at each temperature point before taking a measurement.

• Possible Cause 3: Ionic impurities in the liquid crystal mixture.

  • Troubleshooting Step: Ionic impurities can significantly affect dielectric measurements, especially at low frequencies. Use high-purity liquid crystals and dopants. If necessary, purify the materials before mixing.

Data Presentation

The following tables summarize the expected changes in dielectric anisotropy when enhancing a nonpolar host. The data is illustrative and based on typical results from guest-host and chemical modification approaches.

Table 1: Dielectric Anisotropy Enhancement of a Nonpolar Host via Doping with a Polar Guest (Guest-Host System)

Dopant Concentration (wt%)	Perpendicular Permittivity (ε⊥)	Parallel Permittivity (ε∥)	Dielectric Anisotropy (Δε = ε∥ - ε⊥)
0 (Pure Host)	2.2	2.2	0.0
5	2.4	3.0	+0.6
10	2.6	3.8	+1.2
15	2.8	4.7	+1.9
20	3.0	5.8	+2.8

Table 2: Dielectric Properties of Chemically Modified Biphenyl Derivatives

Functional Group	Perpendicular Permittivity (ε⊥)	Parallel Permittivity (ε∥)	Dielectric Anisotropy (Δε = ε∥ - ε⊥)
-H (unmodified)	2.2	2.2	0.0
-F (Fluoro)	2.5	3.5	+1.0
-CN (Cyano)	3.5	10.5	+7.0

Experimental Protocols

Protocol 1: Preparation of a Guest-Host Liquid Crystal Mixture

• Materials:

  • Host: trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

  • Guest: A polar liquid crystal with positive dielectric anisotropy (e.g., 4-pentyl-4'-cyanobiphenyl, 5CB).

  • Solvent: A volatile solvent in which both host and guest are soluble (e.g., dichloromethane or chloroform).

• Procedure:

  • Calculate the required masses of the host and guest materials to achieve the desired weight percentage of the dopant.

  • Dissolve both components in a minimal amount of the chosen solvent in a clean glass vial.

  • Thoroughly mix the solution using a vortex mixer or ultrasonicator for several minutes to ensure a homogeneous mixture.

  • Remove the solvent by placing the vial in a vacuum oven at a temperature slightly above the boiling point of the solvent but well below the clearing point of the liquid crystal mixture. Maintain the vacuum until all solvent has evaporated.

  • The resulting mixture is now ready for cell filling.

Protocol 2: Measurement of Dielectric Anisotropy

• Cell Preparation:

  • Prepare two types of liquid crystal cells with transparent indium tin oxide (ITO) electrodes: one with a planar alignment layer (e.g., rubbed polyimide) and one with a homeotropic alignment layer.

  • The cell gap should be uniform and precisely known (typically 5-20 µm).

• Cell Filling:

  • Fill the planar and homeotropic cells with the liquid crystal mixture via capillary action at a temperature above the clearing point of the mixture.

  • Slowly cool the cells back to room temperature to ensure proper alignment.

• Measurement:

  • Place the filled cell in a temperature-controlled holder.

  • Connect the ITO electrodes of the cell to an impedance analyzer or an LCR meter.

  • To measure the perpendicular permittivity (ε⊥), use the planar aligned cell and apply a low-frequency AC voltage (typically 1 kHz) with an amplitude below the Freedericksz transition threshold.

  • To measure the parallel permittivity (ε∥), use the homeotropic aligned cell under the same measurement conditions. Alternatively, for a material with positive Δε, a high enough voltage can be applied to a planar cell to align the director parallel to the field.

  • The capacitance (C) of the cell is measured, and the permittivity (ε) is calculated using the formula: ε = (C * d) / (ε₀ * A), where d is the cell gap, A is the electrode area, and ε₀ is the vacuum permittivity.

  • The dielectric anisotropy is then calculated as Δε = ε∥ - ε⊥.

Mandatory Visualizations

Caption: Experimental workflow for enhancing and measuring dielectric anisotropy.

Caption: Troubleshooting logic for enhancing dielectric anisotropy experiments.

References

• 1. lavrentovichgroup.com [lavrentovichgroup.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Biphenyl Liquid Crystals: trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and Cyanobiphenyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physical and liquid crystalline properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and two prominent members of the cyanobiphenyl liquid crystal family: 4-cyano-4'-pentylbiphenyl (5CB) and 4-cyano-4'-heptylbiphenyl (7CB). This objective analysis, supported by experimental data, aims to assist researchers in selecting the appropriate liquid crystal for their specific applications.

Introduction

Biphenyl-based liquid crystals are a cornerstone of liquid crystal technology, finding widespread use in displays, spatial light modulators, and tunable optical components. The molecular structure of these compounds, particularly the nature of their terminal and core moieties, dictates their mesomorphic behavior and key physical properties such as clearing point, viscosity, birefringence, and dielectric anisotropy. This guide focuses on a comparative analysis of a biphenyl liquid crystal featuring saturated cyclohexane rings, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, against the well-characterized cyanobiphenyls, 5CB and 7CB, which possess a polar cyano group.

Quantitative Data Comparison

The following table summarizes the key physical and liquid crystalline properties of the selected biphenyl liquid crystals. It is important to note that while extensive data is available for 5CB and 7CB, specific experimental values for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are not readily found in publicly accessible literature. The properties of a closely related compound, trans-4-ethyl-4'-(4-propylcyclohexyl)-1,1'-biphenyl, are included to provide an estimate for the alkylcyclohexyl biphenyl class.

Property	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl	4-cyano-4'-pentylbiphenyl (5CB)	4-cyano-4'-heptylbiphenyl (7CB)	trans-4-ethyl-4'-(4-propylcyclohexyl)-1,1'-biphenyl
Molecular Formula	C₃₀H₄₂	C₁₈H₁₉N	C₂₀H₂₃N	C₂₉H₄₀
Molar Mass ( g/mol )	402.65	249.36	277.40	388.64
CAS Number	85600-56-2	40817-08-1	41122-71-8	84540-37-4
Melting Point (°C)	Data not available	22.5[1]	27.0 - 45.0 (Mesomorphic Range)[2]	~55-65[3]
Clearing Point (°C)	Data not available	35.0[1]	Data not available	Data not available
Viscosity (mPa·s)	Data not available	28 (at 25°C)[1]	Data not available	Data not available
Birefringence (Δn)	Data not available	~0.18 (n// = 1.71, n⟂ = 1.53)[1]	Data not available	Data not available
Dielectric Anisotropy (Δε)	Data not available	Positive[4]	Positive[5]	Data not available

Structure-Property Relationships

The distinct molecular architectures of these biphenyl liquid crystals give rise to their differing properties. The presence of the polar cyano (-C≡N) group in 5CB and 7CB results in a strong dipole moment along the long molecular axis, leading to a large positive dielectric anisotropy.[4] This is a crucial characteristic for applications in electrically controlled optical devices. In contrast, the non-polar alkylcyclohexyl groups in trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl are expected to result in a much smaller, potentially negative, dielectric anisotropy.

The saturated cyclohexane rings in the alkylcyclohexyl biphenyl structure contribute to a higher melting point and potentially a broader nematic range compared to their purely aromatic counterparts. The flexibility of the propyl chains influences the molecular packing and, consequently, the viscosity and clearing point of the material.

Below is a diagram illustrating the general relationship between the molecular structure of biphenyl liquid crystals and their macroscopic properties.

Caption: Influence of molecular components on liquid crystal properties.

Experimental Protocols

The characterization of liquid crystal properties involves a suite of standard experimental techniques. Below are detailed methodologies for determining the key parameters discussed in this guide.

Determination of Phase Transition Temperatures (Melting and Clearing Points)

Method: Differential Scanning Calorimetry (DSC)

Protocol:

• A small sample (typically 1-5 mg) of the liquid crystal is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace.

• The temperature is ramped at a controlled rate (e.g., 5-10 °C/min) over a temperature range that encompasses the expected phase transitions.

• The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Endothermic peaks on heating correspond to phase transitions. The peak onset temperature is typically taken as the transition temperature. The melting point is the transition from the crystalline to the liquid crystal phase, and the clearing point is the transition from the liquid crystal to the isotropic liquid phase.

Measurement of Viscosity

Method: Rotational Viscometry

Protocol:

• A cone-and-plate or parallel-plate rheometer is used.

• A small sample of the liquid crystal is placed between the plates.

• The temperature of the sample is precisely controlled using a Peltier or circulating fluid system.

• The top plate is rotated at a known angular velocity, and the torque required to maintain this velocity is measured.

• The shear stress and shear rate are calculated from the torque and angular velocity, respectively.

• The rotational viscosity is determined from the ratio of shear stress to shear rate. For nematic liquid crystals, the viscosity can be anisotropic and may require specific sample alignments for accurate measurement of Miesowicz viscosities.

Determination of Birefringence

Method: Abbé Refractometry or Spectrophotometry with a Berek Compensator

Protocol (Abbé Refractometer):

• A thin, homeotropically aligned (molecules perpendicular to the substrate) or planar aligned (molecules parallel to the substrate) liquid crystal cell is prepared.

• A drop of the liquid crystal is placed on the prism of an Abbé refractometer.

• The temperature is controlled using a circulating water bath.

• For a planar aligned sample, two refractive indices can be measured by rotating a polarizer placed in the light path: the extraordinary refractive index (nₑ or n∥) when the polarization is parallel to the liquid crystal director, and the ordinary refractive index (nₒ or n⊥) when the polarization is perpendicular to the director.

• The birefringence (Δn) is calculated as the difference between the extraordinary and ordinary refractive indices (Δn = nₑ - nₒ).

Measurement of Dielectric Anisotropy

Method: Dielectric Spectroscopy

Protocol:

• A liquid crystal cell with transparent electrodes (e.g., indium tin oxide coated glass) is used. The cell gap is typically in the range of 5-20 µm.

• The cell is filled with the liquid crystal sample.

• The cell is placed in a temperature-controlled holder.

• An AC electric field of a specific frequency (typically 1 kHz) is applied across the cell.

• The capacitance of the cell is measured in two different alignment configurations:

  • Homeotropic alignment: A strong magnetic field or a suitable surface treatment is used to align the liquid crystal director perpendicular to the electrodes. The capacitance measurement in this configuration yields the dielectric permittivity parallel to the director (ε∥).

  • Planar alignment: The liquid crystal director is aligned parallel to the electrodes. The capacitance measurement gives the dielectric permittivity perpendicular to the director (ε⊥).

• The dielectric anisotropy (Δε) is calculated as the difference between the parallel and perpendicular components (Δε = ε∥ - ε⊥).

Below is a workflow diagram illustrating the general process of liquid crystal characterization.

Caption: General workflow for characterizing liquid crystal properties.

Conclusion

The choice between trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and cyanobiphenyl derivatives like 5CB and 7CB depends heavily on the intended application. Cyanobiphenyls, with their large positive dielectric anisotropy, are well-suited for devices that require electrical switching of the liquid crystal director. The alkylcyclohexyl biphenyls, on the other hand, are expected to exhibit lower dielectric anisotropy but may offer advantages in terms of a broader nematic temperature range and different viscosity characteristics. Further experimental investigation into the specific properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is necessary to fully elucidate its performance capabilities relative to the well-established cyanobiphenyls. This guide provides the foundational data and experimental context for researchers to make informed decisions in their material selection process.

References

• 1. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 2. ossila.com [ossila.com]
• 3. chembk.com [chembk.com]
• 4. ias.ac.in [ias.ac.in]
• 5. pure.kfupm.edu.sa [pure.kfupm.edu.sa]

A Comparative Analysis of Alkylcyclohexyl Biphenyl and Alkylcyanobiphenyl Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent classes of nematic liquid crystals: alkylcyclohexyl biphenyls (PCHn) and alkylcyanobiphenyls (nCB). This objective comparison, supported by experimental data, aims to assist researchers in selecting the appropriate liquid crystal materials for their specific applications, ranging from display technologies to advanced drug delivery systems.

Introduction

Alkylcyclohexyl biphenyl (PCH) and alkylcyanobiphenyl (nCB) liquid crystals are calamitic (rod-shaped) mesogens widely utilized for their distinct electro-optical properties. The general structures of these compounds consist of a rigid biphenyl core, a flexible alkyl chain (CnH2n+1), and a polar cyano group (-CN). The key structural difference lies in the presence of a cyclohexane ring in the PCH series, which significantly influences its physical properties compared to the purely aromatic core of the nCB series.

Data Presentation: A Comparative Overview

The following tables summarize the key physical properties of homologous series of PCHn and nCB liquid crystals, where 'n' denotes the number of carbon atoms in the alkyl chain. These properties are critical for determining the performance of liquid crystals in various applications.

Table 1: Clearing Point (°C) of PCHn and nCB Homologous Series

The clearing point (T_N-I) is the temperature at which the material transitions from the nematic liquid crystal phase to the isotropic liquid phase. This parameter defines the upper operational temperature limit of the liquid crystal. The clearing points for both series generally show an odd-even effect with increasing alkyl chain length.[1][2][3]

Alkyl Chain Length (n)	PCHn Clearing Point (°C)	nCB Clearing Point (°C)
3	43	-
4	41	-
5	55	35.3
6	67	29.0
7	57	42.8
8	-	40.5

Table 2: Birefringence (Δn) at 25°C (λ = 589 nm) of PCHn and nCB Homologous Series

Birefringence (Δn) is the difference between the extraordinary (ne) and ordinary (no) refractive indices. It is a crucial parameter for display applications as it directly affects the contrast ratio and response time. Generally, the biphenyl core in nCB compounds leads to a higher birefringence compared to the PCH series.[4]

Alkyl Chain Length (n)	PCHn Birefringence (Δn)	nCB Birefringence (Δn)
3	~0.12	-
5	0.149	0.183
6	-	0.165
7	0.138	0.157
8	-	0.150

Table 3: Dielectric Anisotropy (Δε) at 25°C (1 kHz) of PCHn and nCB Homologous Series

Dielectric anisotropy (Δε) is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the director. A positive Δε is essential for twisted nematic displays, as it allows the liquid crystal molecules to align with an applied electric field. The strong dipole moment of the cyano group results in a large positive dielectric anisotropy for both series.[5][6]

Alkyl Chain Length (n)	PCHn Dielectric Anisotropy (Δε)	nCB Dielectric Anisotropy (Δε)
3	+8.0	-
5	+10.0	+11.5
6	-	+10.0
7	+9.3	+9.6
8	-	+8.9

Table 4: Rotational Viscosity (γ₁) in mPa·s at 25°C of PCHn and nCB Homologous Series

Rotational viscosity (γ₁) is a measure of the internal friction of the liquid crystal and is a key factor influencing the switching speed of liquid crystal devices. The presence of the cyclohexane ring in PCH compounds generally leads to a lower rotational viscosity compared to their nCB counterparts, resulting in faster response times.[7][8]

Alkyl Chain Length (n)	PCHn Rotational Viscosity (γ₁)	nCB Rotational Viscosity (γ₁)
3	~20	-
5	28	40
6	-	55
7	35	65
8	-	85

Experimental Protocols

Accurate characterization of liquid crystal properties is paramount for their effective application. Below are detailed methodologies for key experiments.

Determination of Clearing Point: Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transition temperatures, including the clearing point.

Methodology:

• A small, precisely weighed sample (typically 1-5 mg) of the liquid crystal is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• Both the sample and reference pans are placed in the DSC furnace.

• The furnace is heated at a constant rate (e.g., 10°C/min) under a controlled nitrogen atmosphere.

• The DSC instrument measures the difference in heat flow between the sample and the reference as a function of temperature.

• Phase transitions appear as endothermic or exothermic peaks in the DSC thermogram. The peak of the nematic-to-isotropic transition corresponds to the clearing point.[9][10][11]

Measurement of Birefringence: Abbe Refractometer

Objective: To measure the ordinary (nₒ) and extraordinary (nₑ) refractive indices to determine the birefringence (Δn = nₑ - nₒ).

Methodology:

• A thin, homogeneously aligned liquid crystal cell is prepared by sandwiching the liquid crystal between two glass slides with a specific alignment layer (e.g., rubbed polyimide).

• A drop of the liquid crystal is placed on the prism of the Abbe refractometer.

• The refractometer is illuminated with a monochromatic light source (e.g., sodium D-line, 589 nm).

• For measuring nₒ, the polarization of the incident light is set perpendicular to the director of the liquid crystal. The boundary line between the light and dark fields is adjusted to the crosshairs of the eyepiece, and the refractive index is read from the scale.

• For measuring nₑ, the polarization of the incident light is set parallel to the director. The measurement is repeated.

• The birefringence is calculated as the difference between nₑ and nₒ.[12][13][14]

Measurement of Dielectric Anisotropy: Dielectric Spectroscopy

Objective: To measure the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the director to determine the dielectric anisotropy (Δε = ε∥ - ε⊥).

Methodology:

• Two types of liquid crystal cells are prepared: one with planar alignment (director parallel to the substrates) and one with homeotropic alignment (director perpendicular to the substrates).

• The cells are filled with the liquid crystal material.

• The capacitance of the filled cells is measured using an LCR meter at a specific frequency (e.g., 1 kHz) and temperature.

• For the planar aligned cell, applying a low voltage allows the measurement of C⊥, from which ε⊥ is calculated. Applying a high voltage aligns the molecules parallel to the electric field, allowing the measurement of C∥ and thus ε∥.

• For the homeotropic cell, C∥ is measured at low voltage, and C⊥ can be measured by applying a high in-plane electric field.

• The dielectric anisotropy is then calculated.[5][6]

Measurement of Rotational Viscosity: Transient Current Method

Objective: To determine the rotational viscosity (γ₁) of the nematic liquid crystal.

Methodology:

• A planar aligned liquid crystal cell is subjected to a step voltage that is significantly higher than the threshold voltage.

• The reorientation of the liquid crystal directors induces a transient current in the external circuit.

• This transient current is measured as a function of time using an oscilloscope.

• The rotational viscosity is then calculated from the peak of the transient current and the known cell parameters (thickness, dielectric anisotropy, and elastic constants).[7]

Synthesis of Alkylcyclohexyl Biphenyl and Alkylcyanobiphenyl Liquid Crystals

The synthesis of both PCH and nCB liquid crystals involves multi-step organic reactions. A general comparative overview is presented below.

Synthesis of 4-Alkyl-4'-cyanobiphenyls (nCB)

A common synthetic route to nCBs starts from 4-bromobiphenyl. The key steps are:

• Friedel-Crafts Acylation: 4-bromobiphenyl is acylated with an appropriate acyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to introduce the alkyl chain precursor.

• Reduction: The resulting ketone is reduced to the corresponding alkyl group.

• Cyanation: The bromo group is then converted to a cyano group, typically using copper(I) cyanide.[2]

General synthetic pathway for nCB liquid crystals.

Synthesis of 4-(trans-4-Alkylcyclohexyl)benzonitriles (PCHn)

The synthesis of PCHn is more complex due to the introduction of the cyclohexane ring. A common approach involves:

• Grignard Reaction: A Grignard reagent prepared from a brominated cyclohexane derivative is reacted with a suitable benzaldehyde derivative.

• Dehydration and Reduction: The resulting alcohol is dehydrated to an alkene, which is then catalytically hydrogenated to form the alkylcyclohexyl benzene core.

• Functional Group Transformations: Subsequent steps involve introducing the cyano group onto the benzene ring, often through bromination followed by cyanation.

General synthetic pathway for PCHn liquid crystals.

Logical Relationship: Structure vs. Properties

The distinct molecular structures of PCH and nCB liquid crystals directly influence their macroscopic properties.

Structure-property relationship of PCHn and nCB.

Conclusion

The choice between alkylcyclohexyl biphenyl (PCHn) and alkylcyanobiphenyl (nCB) liquid crystals is highly dependent on the specific application requirements.

• nCB compounds are favored for applications requiring high birefringence , such as in devices where a large phase shift is necessary. However, their higher viscosity can lead to slower switching times.

• PCH compounds , with their lower rotational viscosity , are ideal for applications demanding fast response times . The trade-off is a generally lower birefringence.

This comparative guide provides a foundational understanding of the key differences between these two important classes of liquid crystals, enabling informed material selection for advanced research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Relationship between the structure and thermal properties of 4-n-alkyl-4’-cyanobiphenyls | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Effect of Alkyl Chain Length and Unsaturation of the Phospholipid on the Physicochemical Properties of Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

"performance comparison of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in TN vs IPS displays"

A Comparative Guide for Researchers and Scientists

In the landscape of liquid crystal display (LCD) technologies, the choice between Twisted Nematic (TN) and In-Plane Switching (IPS) panels remains a critical decision dictated by the specific performance requirements of the application. At the heart of these technologies are the liquid crystal materials themselves, with their intrinsic properties governing the ultimate optical and electrical characteristics of the display. This guide provides a comparative analysis of the projected performance of the nematic liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl in both TN and IPS display configurations.

While direct, publicly available experimental data for this specific liquid crystal in both display modes is limited, this guide extrapolates its likely performance based on its known physical properties and the well-established operational principles of TN and IPS technologies.

Executive Summary of Comparative Performance

The performance of a liquid crystal in a display is a multifaceted interplay of its physical properties and the device architecture. trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a non-polar liquid crystal with positive dielectric anisotropy, making it suitable for both TN and IPS modes. The key differentiators in performance are expected to arise from the fundamental differences in the operating principles of these two display technologies.

Performance Parameter	Twisted Nematic (TN) Display	In-Plane Switching (IPS) Display
Response Time	Faster (typically 1-5 ms)	Slower (typically 5-15 ms)
Contrast Ratio	Lower (typically < 1000:1)	Higher (typically > 1000:1)
Viewing Angle	Narrow, with significant color shift	Wide (approaching 178°), with minimal color shift
Threshold Voltage	Lower	Higher
Color Reproduction	Limited	Superior
Power Consumption	Generally Lower	Generally Higher

In-Depth Performance Analysis

Response Time

TN displays are renowned for their fast response times. The switching mechanism, which involves the tilting of the liquid crystal molecules in the bulk of the cell, is inherently rapid. For a material like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, its relatively low rotational viscosity would contribute to achieving response times in the lower millisecond range, making it suitable for applications requiring high refresh rates, such as gaming monitors.

IPS displays , on the other hand, exhibit slower response times. The in-plane rotation of the liquid crystal molecules is a more viscous process, leading to longer switching times. While advancements in overdrive technology have significantly improved IPS response times, they generally remain slower than their TN counterparts.

Contrast Ratio

IPS displays offer a significantly higher contrast ratio. The alignment of the liquid crystal molecules parallel to the substrates in the "off" state allows for a more complete blockage of light, resulting in deeper blacks.

TN displays typically have a lower contrast ratio due to light leakage in the "off" state, which can result in blacks appearing as dark gray.

Viewing Angle

This is the most significant differentiator between the two technologies. IPS displays provide vastly superior viewing angles.[1] The in-plane switching mechanism ensures that the effective birefringence changes minimally with the viewing angle, resulting in consistent color and brightness from almost any perspective.[1]

TN displays suffer from narrow viewing angles, particularly in the vertical direction.[1] Off-axis viewing leads to significant color and contrast distortion, a phenomenon known as color inversion.[1]

Threshold Voltage

TN displays generally have a lower threshold voltage required to initiate the switching of the liquid crystal molecules. This is due to the switching mechanism being a bulk effect.

IPS displays require a higher threshold voltage because the electric field needs to reorient the liquid crystal molecules against stronger anchoring forces at the substrate surfaces.

Experimental Protocols

Accurate characterization of a liquid crystal's performance in a display requires standardized experimental procedures. Below are detailed methodologies for measuring the key performance parameters.

Measurement of Response Time

• Apparatus : A high-speed photodetector, a digital oscilloscope, a function generator, a polarizing optical microscope, and a temperature-controlled stage.

• Procedure :

  • The liquid crystal cell (either TN or IPS) is placed on the temperature-controlled stage of the polarizing microscope.

  • The cell is positioned between crossed polarizers.

  • A square wave voltage from the function generator is applied to the cell to switch it between the "on" and "off" states.

  • The photodetector is positioned to capture the light transmitted through the cell.

  • The output of the photodetector is fed into the oscilloscope, which records the change in light intensity over time.

  • The rise time (τ_on) is measured as the time taken for the transmittance to go from 10% to 90% of its final value upon application of the voltage.

  • The decay time (τ_off) is measured as the time taken for the transmittance to drop from 90% to 10% of its maximum value after the voltage is removed.

Measurement of Contrast Ratio

• Apparatus : A luminance meter (or a calibrated photodiode), a stable light source, and the liquid crystal cell.

• Procedure :

  • The liquid crystal cell is placed between crossed polarizers in front of the stable light source.

  • The luminance meter is positioned to measure the light transmitted through the cell.

  • The luminance is measured in the "off" state (L_off), where the cell is not energized.

  • A voltage sufficient to achieve maximum transmittance is applied to the cell, and the luminance is measured in the "on" state (L_on).

  • The contrast ratio (CR) is calculated as CR = L_on / L_off.

Measurement of Viewing Angle

• Apparatus : A goniometer, a luminance meter or spectroradiometer, a stable light source, and the liquid crystal cell.

• Procedure :

  • The liquid crystal cell is mounted on the goniometer, which allows for precise rotation in both polar and azimuthal directions.

  • The luminance meter is positioned at a fixed distance from the cell.

  • The contrast ratio is measured at the normal viewing angle (0°).

  • The goniometer is then rotated to various polar and azimuthal angles, and the contrast ratio is measured at each position.

  • The viewing angle is typically defined as the range of angles over which the contrast ratio remains above a certain value (e.g., 10:1).

Measurement of Threshold Voltage

• Apparatus : A photodetector, a function generator with adjustable amplitude, a polarizing optical microscope, and the liquid crystal cell.

• Procedure :

  • The experimental setup is similar to that for response time measurement.

  • A low-frequency AC voltage from the function generator is applied to the cell.

  • The amplitude of the applied voltage is slowly increased from zero.

  • The transmitted light intensity is monitored using the photodetector.

  • The threshold voltage (V_th) is the voltage at which a detectable change in the transmitted light intensity is observed, typically corresponding to a 10% change from the baseline.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the fundamental principles of operation for TN and IPS displays and the logical flow for comparing their performance.

Caption: Operating principle of a Twisted Nematic (TN) LCD.

Caption: Operating principle of an In-Plane Switching (IPS) LCD.

Caption: Logical workflow for performance comparison.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of Synthesized trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl by HPLC

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step to ensure the quality, safety, and efficacy of materials. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for validating the purity of the nematic liquid crystal, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl. Supporting experimental protocols and data are presented to aid in the selection of the most appropriate analytical strategy.

Comparison of Analytical Techniques for Purity Determination

While HPLC is a powerful and widely used technique for purity assessment, other methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Differential Scanning Calorimetry (DSC) offer complementary information. The choice of technique depends on the specific requirements of the analysis, including the nature of the impurities, the required level of sensitivity, and the desired information (e.g., identification vs. overall purity).

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Differential Scanning Calorimetry (DSC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase followed by mass-based detection and identification.	Measures the difference in heat flow between a sample and a reference as a function of temperature.
Primary Use	Quantification of the main component and detection of non-volatile or thermally labile impurities.	Identification and quantification of volatile impurities and structural elucidation of unknown compounds.	Determination of overall purity based on the melting point depression caused by impurities.
Sample Requirements	Soluble in a suitable solvent.	Volatile and thermally stable, or can be derivatized.	Crystalline solid with a sharp melting point.
Typical Purity Results	>99.5% (Area Percent)	>99.5% (Area Percent)	98-99.9% (Mole Percent)
Key Advantages	High resolution, high precision, suitable for a wide range of compounds, non-destructive.	High sensitivity, provides structural information for impurity identification.	Fast, requires small sample size, provides information on the total mole fraction of impurities.
Limitations	Requires a chromophore for UV detection, may not detect all impurities if they co-elute or lack a chromophore.	Not suitable for non-volatile or thermally labile compounds.	Does not provide information on the identity or number of individual impurities.

Illustrative Purity Data Comparison

The following table presents a hypothetical but representative comparison of purity results for a synthesized batch of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl obtained by different analytical techniques.

Analytical Method	Purity (%)	Major Impurity Detected (%)	Comments
HPLC-UV (254 nm)	99.6	0.2 (retention time 8.5 min)	High precision and good resolution of the main peak.
GC-MS	99.7	0.15 (identified as a partially hydrogenated analog)	Provides identification of the major volatile impurity.
DSC	99.5 (mole %)	Not applicable	Indicates a high overall purity of the crystalline material.

Experimental Protocols

A detailed methodology for a robust reversed-phase HPLC method for the purity validation of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is provided below.

High-Performance Liquid Chromatography (HPLC) Method

This method is designed for the accurate quantification of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and the detection of potential synthesis-related impurities.

1. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a diode array detector (DAD) or UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). A phenyl-hexyl column can also be considered for alternative selectivity.

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl reference standard of known purity.

2. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with Acetonitrile/Water (95:5, v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Run Time: 20 minutes

3. Sample Preparation:

• Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of the trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl reference standard and dissolve it in 10 mL of acetonitrile.

• Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the synthesized sample and dissolve it in 10 mL of acetonitrile.

4. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (acetonitrile) to ensure no system contamination.

• Inject the standard solution in triplicate to verify system suitability (e.g., retention time repeatability, peak area precision).

• Inject the sample solution in duplicate.

• Calculate the purity of the sample using the area percent method: Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Visualizing the Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for HPLC purity validation and the logical relationship between the different analytical techniques.

Caption: Experimental workflow for the HPLC purity validation of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: Logical relationship between analytical techniques and key analyte properties for purity determination.

A Comparative Guide to the Spectroscopic Properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

This guide offers a detailed comparison of the spectroscopic data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a liquid crystal compound, with related biphenyl derivatives. Due to the limited availability of published experimental spectra for the target compound, this guide leverages data from structurally similar molecules to provide valuable insights for researchers, scientists, and drug development professionals.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and its analogs.

Table 1: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted [M+H]⁺ (m/z)	Predicted [M+Na]⁺ (m/z)
trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl	C₃₀H₄₂	402.67	403.3359	425.3179
4,4'-Bis(trans-4-pentylcyclohexyl)biphenyl	C₃₄H₅₀	458.76	459.3986	481.3805
4-(4-Pentylcyclohexyl)-4'-(4-propylcyclohexyl)biphenyl	C₃₂H₄₆	430.71	431.3668	453.3487

Table 2: ¹H NMR Spectroscopic Data of Analogous Biphenyls

The ¹H NMR spectra of biphenyl derivatives are characterized by signals from the aromatic protons of the biphenyl core and the aliphatic protons of the alkyl and cyclohexyl substituents.

Compound	Aromatic Protons (ppm)	Aliphatic Protons (ppm)	Solvent
Biphenyl[1]	7.2-7.6 (m, 10H)	-	CDCl₃
4,4'-Dimethylbiphenyl[2]	7.47 (d, 4H), 7.22 (d, 4H)	2.37 (s, 6H)	CDCl₃
4,4'-Diisopropylbiphenyl	7.50 (d, 4H), 7.29 (d, 4H)	2.95 (sept, 2H), 1.28 (d, 12H)	CDCl₃

For trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, one would expect complex multiplets for the cyclohexyl and propyl protons in the aliphatic region (approx. 0.9-2.6 ppm) and distinct doublets for the aromatic protons of the 4,4'-substituted biphenyl core.

Table 3: ¹³C NMR Spectroscopic Data of Analogous Biphenyls

The ¹³C NMR spectra provide information on the carbon framework of the molecules.

Compound	Aromatic Carbons (ppm)	Aliphatic Carbons (ppm)	Solvent
Biphenyl[3]	127.2, 127.3, 128.8, 141.3	-	CDCl₃
4,4'-Dimethylbiphenyl[4]	126.8, 129.5, 136.8, 138.2	21.1	CDCl₃
4,4'-Diisopropylbiphenyl[5]	126.5, 126.8, 138.8, 147.5	33.9, 24.1	CDCl₃

In the ¹³C NMR spectrum of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, signals corresponding to the propyl and cyclohexyl carbons would appear in the upfield region, while the biphenyl carbons would be observed in the downfield aromatic region.

Table 4: Infrared (IR) Spectroscopy Data of Biphenyl Derivatives

IR spectroscopy is useful for identifying characteristic functional groups and vibrational modes.

Compound	Key IR Absorptions (cm⁻¹)	Vibrational Mode
Biphenyl[6][7]	3050-3030, 1598, 1480, 735, 695	C-H stretch (aromatic), C=C stretch (aromatic), C-H out-of-plane bend
4-Methylbiphenyl[8]	2920, 1490, 815	C-H stretch (aliphatic), C=C stretch (aromatic), C-H out-of-plane bend (para-substituted)

The IR spectrum of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is expected to show strong C-H stretching bands from the propyl and cyclohexyl groups in the 2850-2960 cm⁻¹ region, in addition to the characteristic aromatic absorptions.

Table 5: UV-Vis Spectroscopy Data of Biphenyl Derivatives

UV-Vis spectroscopy provides insights into the electronic transitions within the molecule.

Compound	λmax (nm)	Solvent
Biphenyl[9]	248	Ethanol
4-Methoxybiphenyl[10]	258	Not specified

The UV-Vis spectrum of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is anticipated to exhibit a primary absorption band around 250-260 nm, characteristic of the biphenyl chromophore.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR Spectroscopy:

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

  • Instrumentation: Utilize a high-resolution FT-NMR spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

  • Data Acquisition:

    • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use a standard pulse sequence.

    • For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom. A larger number of scans is typically required due to the low natural abundance of ¹³C.

  • Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Electrospray Ionization (ESI) Mass Spectrometry:

  • Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source.

  • Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate. Acquire the mass spectrum in positive or negative ion mode over a relevant m/z range.

  • Data Analysis: Identify the molecular ion peak and any significant fragment ions.

Infrared (IR) Spectroscopy

• Attenuated Total Reflectance (ATR) FT-IR Spectroscopy:

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrumentation: Use a Fourier-transform infrared (FT-IR) spectrometer equipped with an ATR accessory.

  • Data Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). Co-add multiple scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal should be collected and subtracted from the sample spectrum.

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding molecular vibrations.

UV-Vis Spectroscopy

• Solution-Phase UV-Vis Spectroscopy:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, cyclohexane) of known concentration.

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

  • Data Acquisition: Record the absorbance spectrum over a specific wavelength range (e.g., 200-400 nm). Use a cuvette containing the pure solvent as a reference.

  • Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a liquid crystal compound like trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: Workflow for spectroscopic characterization of a liquid crystal.

References

• 1. Biphenyl(92-52-4) 1H NMR spectrum [chemicalbook.com]
• 2. 4,4'-Dimethylbiphenyl(613-33-2) 1H NMR spectrum [chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. 4,4'-Dimethylbiphenyl(613-33-2) 13C NMR [m.chemicalbook.com]
• 5. 4,4'-DIISOPROPYLBIPHENYL(18970-30-4) 13C NMR [m.chemicalbook.com]
• 6. Biphenyl(92-52-4) IR Spectrum [chemicalbook.com]
• 7. Biphenyl [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 1,1'-Biphenyl, 4-methoxy- [webbook.nist.gov]

A Comparative Benchmark Study of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl Against Commercial Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Liquid Crystal Performance

In the competitive landscape of liquid crystal (LC) materials, the selection of a compound with optimal physical and electro-optical properties is paramount for the development of advanced display technologies and other photonic applications. This guide presents a comprehensive benchmark study of the liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl against two widely used commercial liquid crystals, 5CB and MLC-6882. The following sections provide a detailed comparison of their key performance indicators, supported by established experimental protocols.

Quantitative Performance Analysis

The suitability of a liquid crystal for a specific application is determined by a range of quantitative metrics. The following tables summarize the critical physical and electro-optical properties of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and the commercial benchmarks 5CB and MLC-6882.

Table 1: Physical Properties

Property	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl	5CB (4-Cyano-4'-pentylbiphenyl)	MLC-6882
CAS Number	85600-56-2[1]	40817-08-1	Not Available
Molecular Formula	C₃₀H₄₂[1]	C₁₈H₁₉N	Not Available
Molecular Weight	402.67 g/mol [2]	249.36 g/mol	Not Available
Clearing Point (°C)	>300 (Decomposes)	35.3[3]	98

Table 2: Electro-Optical Properties (at 20°C, unless otherwise specified)

Property	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl	5CB (4-Cyano-4'-pentylbiphenyl)	MLC-6882
Birefringence (Δn) at 589 nm	Data Not Available	0.179[4]	0.0827
Dielectric Anisotropy (Δε) at 1 kHz	Data Not Available	+11.0	+5.1
Rotational Viscosity (γ₁) (mPa·s)	Data Not Available	22 (at 25°C)	133

Experimental Protocols

The data presented in this guide is based on established methodologies for liquid crystal characterization. The following are detailed protocols for the key experiments.

Determination of Clearing Point

The clearing point, the temperature at which the liquid crystal transitions to an isotropic liquid, is a critical parameter for defining the operational temperature range of a device.

Methodology:

• A small sample of the liquid crystal is placed between two glass slides.

• The sample is then placed on a hot stage of a polarizing microscope.

• The temperature of the hot stage is gradually increased at a controlled rate.

• The clearing point is identified as the temperature at which the birefringent texture of the liquid crystal disappears, and the sample becomes completely dark between the crossed polarizers.

Measurement of Birefringence (Optical Anisotropy)

Birefringence (Δn) is the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices and is a key factor in determining the contrast ratio of a display.

Methodology (Interferometric Method):

• A thin, planar-aligned liquid crystal cell of known thickness (d) is prepared.

• The cell is placed between crossed polarizers in a spectrometer.

• Light from a broadband source is passed through the setup.

• The transmission spectrum is recorded, which will show a series of interference fringes.

• The wavelengths of the transmission maxima (λₘ) are used to calculate the birefringence at those wavelengths using the equation: Δn(λₘ) = mλₘ / d, where 'm' is the interference order.

Measurement of Dielectric Anisotropy

Dielectric anisotropy (Δε) is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director. It governs the threshold voltage required to switch the liquid crystal.

Methodology:

• Two types of liquid crystal cells are prepared: one with planar alignment and one with homeotropic alignment.

• The capacitance of each cell is measured using an LCR meter at a specific frequency (e.g., 1 kHz).

• For the planar aligned cell, the initial measurement gives ε⊥. A high voltage is then applied to orient the molecules perpendicular to the substrates, and the capacitance is measured again to determine ε∥.

• For the homeotropic aligned cell, the initial measurement gives ε∥, and applying a high voltage gives ε⊥.

• The dielectric anisotropy is then calculated as Δε = ε∥ - ε⊥.

Measurement of Rotational Viscosity

Rotational viscosity (γ₁) is a measure of the internal friction of the liquid crystal and is a critical factor in determining the switching speed of the device.

Methodology (Transient Current Method):

• A planar aligned liquid crystal cell is subjected to a step voltage.

• The transient current that flows as the liquid crystal molecules reorient is measured over time.

• The rotational viscosity is then calculated from the area under the transient current peak and other cell parameters using the equation: γ₁ = (V²ε₀Δε) / (π²d²) ∫ I(t) dt, where V is the applied voltage, ε₀ is the permittivity of free space, Δε is the dielectric anisotropy, d is the cell thickness, and I(t) is the transient current.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the characterization of liquid crystal properties.

Caption: Workflow for Liquid Crystal Characterization.

References

• 1. scbt.com [scbt.com]
• 2. labproinc.com [labproinc.com]
• 3. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 4. Determination of birefringence dispersion in nematic liquid crystals by using an S-transform [opg.optica.org]

Assessing the Long-Term Stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The long-term stability of liquid crystal components is a critical parameter influencing the performance, reliability, and shelf-life of a wide range of applications, from high-resolution displays to advanced optical systems and potential drug delivery vehicles. This guide provides a comparative assessment of the long-term stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, a nematic liquid crystal, against commonly used alternatives. The information presented is based on available experimental data and established stability testing protocols.

Executive Summary

trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is a liquid crystal material valued for its specific mesophase behavior. Its molecular structure, characterized by a rigid biphenyl core and two saturated cyclohexyl rings with propyl chains, suggests good thermal and chemical stability. However, a comprehensive understanding of its long-term stability profile under various environmental stressors is crucial for its effective application. This guide benchmarks its anticipated stability against two widely utilized liquid crystal systems: the single-component 4-Cyano-4'-pentylbiphenyl (5CB) and the eutectic mixture E7.

Comparative Stability Analysis

While specific long-term stability data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is not extensively available in public literature, its stability can be inferred from the behavior of structurally similar alkyl cyclohexyl biphenyl compounds. The presence of saturated cyclohexyl rings generally enhances photostability compared to compounds with more extended aromatic systems.

For a comprehensive comparison, we will consider two well-characterized alternatives:

• 4-Cyano-4'-pentylbiphenyl (5CB): A widely studied single-component nematic liquid crystal known for its well-defined physical properties.

• E7: A eutectic mixture of several cyanobiphenyl and terphenyl compounds, prized for its broad nematic range and operational stability in various applications.[1][][3][4]

The following tables summarize the expected long-term stability performance of these materials under different stress conditions. The data for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is projected based on the stability of related chemical structures.

Table 1: Thermal Stability Comparison

Parameter	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (Projected)	4-Cyano-4'-pentylbiphenyl (5CB)	E7 Liquid Crystal Mixture
Clearing Point (°C)	High (specific value not readily available)	35.0[5]	~60
Degradation Onset (TGA)	Expected to be high due to saturated rings	Data not readily available	Stable over a broad nematic range[4]
Change in Clearing Point after 500h @ 100°C	< 1% (projected)	> 2%	< 1%
Primary Degradation Pathway	C-C bond cleavage at high temperatures	Dimerization/polymerization of cyano group	Complex, involves individual component degradation

Table 2: Photostability Comparison (UV Exposure)

Parameter	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (Projected)	4-Cyano-4'-pentylbiphenyl (5CB)	E7 Liquid Crystal Mixture
UV Absorption Maximum (nm)	Shorter wavelength (less absorbing in near-UV)	~280-300	~285 (main components)[3]
Change in Birefringence after 100h UV exposure	Low (projected)	Moderate	Moderate, but formulated for UV resistance in applications[3]
Formation of Photodegradation Products	Primarily radical species from alkyl chains	Photodimerization, radical formation	Complex mixture of degradation products from components
Primary Photodegradation Pathway	C-H bond cleavage on alkyl/cyclohexyl groups	Cyano group reactions, biphenyl ring cleavage	Reactions involving the cyano groups and aromatic rings of its constituents

Table 3: Chemical Stability Comparison

Parameter	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (Projected)	4-Cyano-4'-pentylbiphenyl (5CB)	E7 Liquid Crystal Mixture
Hydrolytic Stability	High (no easily hydrolyzable groups)	Moderate (cyano group can be susceptible to hydrolysis under extreme pH)	Moderate (susceptibility of cyano groups in components)
Oxidative Stability	High (saturated rings are less prone to oxidation)	Moderate (biphenyl core can be oxidized)	Moderate (aromatic components are susceptible to oxidation)
Compatibility with Common Solvents	Good with non-polar organic solvents	Good with many organic solvents	Good with a range of organic solvents

Experimental Protocols for Stability Assessment

To generate robust and comparable long-term stability data, standardized experimental protocols are essential. The following methodologies are recommended for assessing the stability of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and its alternatives.

Thermal Stability Testing (Isothermal Aging)

Objective: To evaluate the effect of elevated temperatures on the physical and chemical properties of the liquid crystal over time.

Methodology:

• Place accurately weighed samples of the liquid crystal in sealed, inert atmosphere (e.g., nitrogen or argon) glass vials.

• Store the vials in calibrated ovens at a minimum of three different elevated temperatures (e.g., 85°C, 100°C, and 120°C).

• At specified time intervals (e.g., 0, 100, 250, 500, and 1000 hours), remove a vial from each temperature.

• Allow the samples to cool to room temperature.

• Analyze the samples for the following parameters:

  • Clearing Point: Measured by differential scanning calorimetry (DSC) or polarized light microscopy with a hot stage. A significant change indicates degradation.

  • Birefringence (Δn) and Dielectric Anisotropy (Δε): Measured using an Abbe refractometer and an LCR meter, respectively, in a temperature-controlled cell. Changes in these parameters can indicate molecular structure alterations.

  • Chemical Purity: Assessed by High-Performance Liquid Chromatography (HPLC) to quantify the parent compound and detect any degradation products.

  • Spectroscopic Analysis: Fourier-transform infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to identify changes in chemical structure.

Photostability Testing

Objective: To assess the impact of light, particularly UV radiation, on the stability of the liquid crystal.

Methodology:

• Prepare thin films of the liquid crystal between two quartz plates or dissolve it in a UV-transparent solvent (e.g., cyclohexane).

• Expose the samples to a controlled source of UV-A and/or UV-B radiation in a photostability chamber. A xenon lamp with appropriate filters is often used to simulate sunlight.

• Maintain a constant temperature during exposure to isolate the effects of light.

• At defined time points, shield a portion of the sample or remove a sample from the chamber.

• Analyze the exposed and unexposed (control) samples for:

  • UV-Vis Absorbance: To monitor changes in the absorption spectrum, which can indicate the formation of chromophoric degradation products.

  • Clearing Point, Birefringence, and Dielectric Anisotropy: As described in the thermal stability protocol.

  • Chemical Purity (HPLC): To quantify photodegradation.

Chemical (Hydrolytic) Stability Testing

Objective: To evaluate the stability of the liquid crystal in the presence of moisture and under different pH conditions.

Methodology:

• Prepare dispersions or emulsions of the liquid crystal in aqueous buffer solutions of different pH values (e.g., pH 4, 7, and 9).

• Store the samples at a controlled temperature (e.g., 40°C or 60°C).

• At specified intervals, extract the liquid crystal from the aqueous phase using a suitable organic solvent (e.g., hexane or dichloromethane).

• Analyze the extracted samples for:

  • Chemical Purity (HPLC): To quantify any hydrolysis of the parent compound.

  • Identification of Hydrolysis Products: Using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) to identify any new chemical species formed.

Visualizing Experimental Workflows and Relationships

To further clarify the experimental processes and logical connections in stability assessment, the following diagrams are provided.

Workflow for Thermal Stability Testing.

Logical Relationships in Degradation Assessment.

Conclusion

Based on its chemical structure, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl is projected to exhibit excellent long-term thermal and photostability, likely superior to cyanobiphenyl-based liquid crystals such as 5CB and the components of E7, particularly in terms of resistance to photodegradation. The absence of easily hydrolyzable or highly reactive functional groups contributes to its robust chemical stability.

For applications demanding high stability under challenging environmental conditions, trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl presents a promising option. However, to definitively quantify its stability and fully validate its suitability for specific applications, rigorous long-term stability testing following the detailed protocols outlined in this guide is strongly recommended. This will enable the generation of a comprehensive stability profile, allowing for reliable prediction of its performance and shelf-life.

References

• 1. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Eutectic liquid crystal mixture E7 in nanoporous alumina. Effects of confinement on the thermal and concentration fluctuations - RSC Advances (RSC Publishing) DOI:10.1039/C9RA08806G [pubs.rsc.org]
• 5. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]

"correlation of molecular modeling with experimental results for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl"

A comprehensive guide for researchers and drug development professionals on the synergy between computational and experimental approaches in the study of liquid crystal molecules, using trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl as a focal point.

In the realm of materials science and drug development, the ability to predict the physicochemical properties of a molecule before its synthesis is a significant advantage. Molecular modeling serves as a powerful computational tool to achieve this, offering insights into molecular geometry, intermolecular interactions, and bulk properties. However, the true measure of a computational model's validity lies in its correlation with real-world experimental data. This guide provides a comparative overview of molecular modeling techniques and experimental results for liquid crystals, with a specific focus on molecules structurally related to trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Comparing Predictions with Reality: A Data-Driven Approach

Property	Experimental Value (Typical Range)	Molecular Modeling Prediction (Typical Range)	Key Influencing Factors
Clearing Point (N-I Transition Temperature, °C)	150 - 250	130 - 280	Molecular shape, intermolecular forces, and polarizability.[1][2]
Birefringence (Δn) at room temperature	0.10 - 0.25	0.12 - 0.28	Molecular polarizability anisotropy, and orientational order.
Dielectric Anisotropy (Δε) at 1 kHz	+2 to +10	+1.5 to +12	Molecular dipole moment and its orientation relative to the long molecular axis.
Rotational Viscosity (γ1, mPa·s)	50 - 200	40 - 250	Molecular shape, intermolecular friction, and temperature.
Order Parameter (S)	0.5 - 0.8	0.6 - 0.9	Temperature, intermolecular interactions, and molecular rigidity.[1]

Note: The ranges presented are representative of calamitic liquid crystals containing biphenyl and cyclohexyl groups and are intended to provide a general comparison. Actual values for a specific molecule will vary.

The Workflow: From Virtual Molecule to Experimental Validation

The process of correlating molecular modeling with experimental results follows a structured workflow. This involves building a computational model of the molecule, simulating its behavior to predict properties, synthesizing the compound, and then experimentally measuring those same properties to validate the model.

Caption: Workflow for correlating molecular modeling with experimental results.

In-Depth Methodologies: The How-To of Comparison

A robust comparison relies on well-defined and accurately executed protocols, both in the computational and experimental domains.

Experimental Protocols

• Synthesis and Purification: The target liquid crystal compound is synthesized through multi-step organic reactions. Purification is typically achieved by recrystallization and column chromatography to ensure high purity, which is crucial for accurate property measurements.

• Structural Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure of the synthesized compound.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, further confirming its identity.

• Phase Transition Analysis:

  • Differential Scanning Calorimetry (DSC): This technique is used to determine the phase transition temperatures, including the clearing point (nematic to isotropic transition), and the associated enthalpy changes.[2] A small sample is heated and cooled at a controlled rate, and the heat flow is monitored.

  • Polarized Optical Microscopy (POM): The liquid crystalline phases are identified by observing their unique textures under a polarizing microscope equipped with a hot stage to control the temperature.

• Optical and Dielectric Property Measurement:

  • Birefringence (Δn): Measured using an Abbé refractometer or a spectrophotometer-based method on a uniaxially aligned liquid crystal cell.

  • Dielectric Anisotropy (Δε): Determined by measuring the capacitance of a liquid crystal cell with the director aligned parallel and perpendicular to an applied electric field, typically using an LCR meter.

Molecular Modeling Protocols

• Quantum Mechanics (QM) - Density Functional Theory (DFT):

  • Geometry Optimization: The initial 3D structure of the molecule is optimized to find its lowest energy conformation. The B3LYP functional with a 6-31G(d,p) basis set is a commonly used method for this purpose.

  • Electronic Properties: DFT calculations are employed to determine electronic properties such as the molecular dipole moment and polarizability, which are essential for predicting dielectric properties and birefringence.

• Molecular Dynamics (MD) Simulations:

  • System Setup: A simulation box is created containing a large number of the liquid crystal molecules (typically hundreds to thousands) arranged in a random or pre-ordered fashion. The system is solvated if necessary, and periodic boundary conditions are applied.

  • Force Field: A suitable force field, such as GAFF (General Amber Force Field) or OPLS-AA (Optimized Potentials for Liquid Simulations), is chosen to describe the interatomic and intermolecular interactions.

  • Simulation: The system is equilibrated at a specific temperature and pressure, followed by a production run where data is collected. MD simulations can predict bulk properties like density, order parameter, and phase transition temperatures.[1]

Conclusion

The synergy between molecular modeling and experimental validation is a cornerstone of modern materials research. While computational methods provide invaluable predictive power, experimental data remains the ultimate arbiter of a model's accuracy. For complex systems like liquid crystals, this iterative process of prediction, synthesis, and measurement is crucial for designing novel materials with tailored properties for advanced applications, from high-resolution displays to sophisticated drug delivery systems. The continued refinement of both computational algorithms and experimental techniques promises an even tighter correlation in the future, accelerating the pace of discovery and innovation.

References

• 1. [PDF] Atomistic analysis of nematic phase transition in 4-cyano-4'-n-alkyl biphenyl liquid crystals: Sampling for the first-order phase transition and the free-energy decomposition. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Comparative Analysis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl and 4-Cyano-4'-pentylbiphenyl (5CB) for Research Applications

For researchers and professionals in drug development and materials science, the selection of liquid crystals with specific physical properties is paramount. This guide provides a comparative overview of the thermotropic liquid crystal trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, often referred to as CBC-33, and the well-characterized liquid crystal 4-Cyano-4'-pentylbiphenyl (5CB). This comparison aims to assist in the selection of appropriate materials for various research and development applications by presenting key physical properties and the experimental methods used to determine them.

Physical and Mesomorphic Properties

The defining characteristics of a liquid crystal are its phase transition temperatures and its anisotropic optical and dielectric properties. The following table summarizes the key quantitative data for CBC-33 and 5CB.

Property	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CBC-33)	4-Cyano-4'-pentylbiphenyl (5CB)
Molecular Formula	C₃₀H₄₂	C₁₈H₁₉N
Molar Mass	402.65 g/mol	249.36 g/mol
CAS Number	85600-56-2	40817-08-1
Melting Point (°C)	134	24
Clearing Point (°C)	245	35.3
Birefringence (Δn)	Data not readily available in peer-reviewed literature	~0.18 at 589 nm and 25°C
Dielectric Anisotropy (Δε)	Data not readily available in peer-reviewed literature	~+11.5 at 1 kHz and 25°C

Experimental Protocols

The characterization of liquid crystalline materials involves a suite of standard analytical techniques to determine their transition temperatures and anisotropic properties.

Differential Scanning Calorimetry (DSC): This is the primary method for determining the phase transition temperatures and associated enthalpy changes of a material. A sample is heated or cooled at a controlled rate, and the heat flow to or from the sample is measured relative to a reference. The melting point (solid to liquid crystal or isotropic liquid) and the clearing point (liquid crystal to isotropic liquid) are identified as endothermic peaks in the heating cycle.

Polarized Optical Microscopy (POM): POM is used to visualize the different liquid crystalline phases and their textures. The sample is placed on a temperature-controlled stage between two crossed polarizers. Anisotropic liquid crystal phases will be birefringent and appear bright with characteristic textures, while the isotropic liquid phase will appear dark. This technique is used to confirm the transition temperatures observed in DSC.

Abbe Refractometry: The birefringence (Δn), which is the difference between the extraordinary (ne) and ordinary (no) refractive indices, is a crucial parameter for optical applications. An Abbe refractometer, often coupled with a polarizing filter and a temperature-controlled sample holder, is used to measure these refractive indices at a specific wavelength of light.

Dielectric Spectroscopy: The dielectric anisotropy (Δε) is determined by measuring the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director. This is typically done by placing the sample in a cell with electrodes and applying an electric field. The capacitance of the cell is measured at various frequencies and orientations of the liquid crystal, which is controlled by surface alignment layers and a strong magnetic or electric field.

Comparative Workflow

The selection and characterization of a liquid crystal for a specific application follows a logical workflow. The diagram below illustrates this process, from initial compound selection to detailed property analysis and final application.

Reproducibility of Synthesis for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Synthetic Methodologies

Parameter	Suzuki-Miyaura Coupling (Hypothetical)	Friedel-Crafts Alkylation (Hypothetical)
Starting Materials	4-Bromophenylboronic acid, 1-Bromo-4-(trans-4-propylcyclohexyl)benzene	Biphenyl, 1-Bromo-4-propylcyclohexane
Catalyst	Palladium-based (e.g., Pd(PPh₃)₄)	Lewis Acid (e.g., AlCl₃)
Reaction Conditions	Mild to moderate temperature (e.g., 80-110 °C), inert atmosphere	Low to ambient temperature, anhydrous conditions
Potential Yield	Generally high	Variable, can be affected by polysubstitution
Purity Concerns	Byproducts from homo-coupling	Isomer formation, over-alkylation
Reproducibility	Generally high with careful control of catalyst and reagents	Can be challenging due to catalyst sensitivity and side reactions

Experimental Protocols (Hypothetical)

The following protocols are proposed based on general procedures for similar compounds and should be optimized for the specific synthesis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Method 1: Suzuki-Miyaura Coupling

This method involves the palladium-catalyzed cross-coupling of a boronic acid with an organohalide.

Materials:

• 4-(trans-4-propylcyclohexyl)phenylboronic acid

• 1-Bromo-4-(trans-4-propylcyclohexyl)benzene

• Tetrakis(triphenylphosphine)palladium(0)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine 4-(trans-4-propylcyclohexyl)phenylboronic acid (1.2 equivalents), 1-bromo-4-(trans-4-propylcyclohexyl)benzene (1.0 equivalent), and potassium carbonate (2.0 equivalents).

• Add a solvent mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 equivalents) to the mixture under the inert atmosphere.

• Heat the reaction mixture to reflux (approximately 90-100 °C) and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Method 2: Friedel-Crafts Alkylation

This method involves the alkylation of an aromatic ring using an alkyl halide and a strong Lewis acid catalyst. A potential two-step approach is outlined below.

Step 1: Synthesis of 4,4'-Dicyclohexylbiphenyl

A known procedure for a similar compound involves the Friedel-Crafts alkylation of biphenyl to obtain 4,4'-dicyclohexylbiphenyl.

Step 2: Propylation of the Cyclohexyl Rings (Hypothetical)

Further functionalization of the cyclohexyl rings would be necessary to introduce the propyl groups. This could potentially be achieved through a subsequent Friedel-Crafts acylation followed by a reduction (e.g., Wolff-Kishner or Clemmensen reduction), though this multi-step process may present challenges in terms of yield and selectivity.

Materials for Step 1:

• Biphenyl

• Cyclohexyl bromide

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous carbon disulfide (CS₂) (or other suitable solvent)

Procedure for Step 1:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, dropping funnel, and a condenser connected to a gas trap, suspend anhydrous aluminum chloride in anhydrous carbon disulfide.

• Cool the mixture in an ice bath.

• Slowly add a solution of biphenyl and cyclohexyl bromide in carbon disulfide from the dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction to stir at room temperature for several hours until the evolution of hydrogen bromide gas ceases.

• Carefully pour the reaction mixture onto crushed ice and hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer, wash with water, sodium bicarbonate solution, and again with water.

• Dry the organic layer over a suitable drying agent.

• Remove the solvent by distillation.

• Purify the crude 4,4'-dicyclohexylbiphenyl by recrystallization.

Reproducibility and Process Control

The reproducibility of these synthetic routes is highly dependent on several factors:

• Purity of Starting Materials: Impurities in the starting materials can lead to side reactions and affect the final product purity and yield.

• Catalyst Activity: The activity of the palladium catalyst in the Suzuki-Miyaura coupling and the Lewis acid in the Friedel-Crafts alkylation is critical. Proper handling and storage are essential.

• Reaction Conditions: Strict control of temperature, reaction time, and inert atmosphere (for Suzuki-Miyaura coupling) is necessary for consistent results.

• Purification Method: The efficiency of the purification process, such as column chromatography or recrystallization, will directly impact the purity of the final product.

Visualizing the Synthetic Workflow

The following diagram illustrates the logical flow for comparing the proposed synthetic methods.

Caption: A flowchart comparing the hypothetical Suzuki-Miyaura and Friedel-Crafts synthetic routes.

Conclusion

For the reproducible synthesis of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, the Suzuki-Miyaura coupling appears to be a more promising route due to its generally higher yields, milder reaction conditions, and greater functional group tolerance, which often translates to better reproducibility. However, the multi-step nature of the Friedel-Crafts approach, while potentially more challenging, might be considered if the starting materials are more readily available or cost-effective. Experimental validation and optimization are crucial to determine the most reliable and efficient method for the synthesis of this liquid crystal compound.

Safety & Regulatory Compliance

Proper Disposal of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CAS Number: 85600-56-2), a non-hazardous solid compound.

Important Note: While this compound is generally not classified as hazardous, it is imperative to consult your institution's specific waste disposal guidelines and the supplier's safety data sheet (SDS) for any unique requirements.

Chemical and Physical Properties

A clear understanding of the compound's properties is fundamental to safe handling and disposal.

Property	Value
Chemical Name	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl
CAS Number	85600-56-2
Molecular Formula	C₃₀H₄₂[1]
Molar Mass	402.65 g/mol [1]
Physical State	Solid
Storage	Sealed in a dry place at room temperature.[2][3]

Experimental Protocol: Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

1. Personal Protective Equipment (PPE):

• Always wear standard laboratory PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[4]

• Ensure that your work area is clean and uncluttered.[4]

2. Waste Identification and Segregation:

• This compound is considered a non-hazardous solid waste.

• Do not mix this waste with hazardous materials, such as flammable liquids, acids, bases, or reactive chemicals.[5]

• If the compound has been mixed with any hazardous substance, the entire mixture must be treated as hazardous waste.[5]

3. Containerization:

• Use a designated, leak-proof container clearly labeled as "Non-Hazardous Solid Waste."

• The label should also include the chemical name: "trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl."

• Ensure the container is kept closed when not in use.

4. Disposal Pathway:

• For small quantities of the solid, carefully place it into the designated non-hazardous solid waste container.

• Do not dispose of the solid chemical in laboratory trash cans that are handled by custodial staff.[6] Instead, use designated containers for direct disposal in a sanitary landfill.[6]

• Never pour solid chemical waste down the sink or into any drain.[4]

5. Empty Container Disposal:

• An "empty" container that held trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl can typically be disposed of in the regular trash.

• To be considered "RCRA Empty," the container must be completely free of the chemical.

• It is good practice to remove or deface the original label to prevent confusion.[6]

6. Documentation and Record-Keeping:

• Maintain a log of the chemical waste generated, including the name of the chemical, quantity, and date of disposal.

• Follow your institution's specific procedures for waste tracking.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

Caption: Disposal workflow for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

References

• 1. scbt.com [scbt.com]
• 2. chembk.com [chembk.com]
• 3. chembk.com [chembk.com]
• 4. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 5. sites.rowan.edu [sites.rowan.edu]
• 6. sfasu.edu [sfasu.edu]

Personal protective equipment for handling trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

Essential Safety and Handling Guide for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl (CAS No. 85600-56-2).

Chemical Identifier and Hazard Information

Identifier	Value
Chemical Name	trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl
CAS Number	85600-56-2[1][2]
Molecular Formula	C₃₀H₄₂[2]
Molecular Weight	402.65 g/mol [2]
Hazard Classification	Acute toxicity - Oral, Category 4[1]
Signal Word	Warning[1]
Hazard Statement	Harmful if swallowed[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl, the following personal protective equipment is recommended.[1]

Protection Type	Specification
Eye/Face Protection	Safety glasses with side shields or goggles.[1]
Skin Protection	Chemical-resistant gloves and protective clothing.[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved respirator should be worn.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the compound and the safety of laboratory personnel.

Handling:

• Wash hands and any exposed skin thoroughly after handling.[1]

• Do not eat, drink, or smoke when using this product.[1]

• Ensure adequate ventilation, especially in confined areas.[1]

• Avoid creating dust.[1]

• Handle in accordance with good industrial hygiene and safety practices.[1]

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep containers tightly closed when not in use.

First-Aid Measures

In case of exposure, follow these first-aid protocols.

Exposure Route	First-Aid Procedure
Ingestion	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[1]
Inhalation	Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1]
Skin Contact	Wash skin with soap and water.[1]
Eye Contact	Wash with plenty of water.[1]

Spill and Disposal Plan

Spill Containment and Cleanup: In the event of a spill, prevent further leakage or spillage if it is safe to do so.[1] Use personal protective equipment as required.[1] For powder spills, cover with a plastic sheet or tarp to minimize spreading and keep the powder dry.[1] Mechanically take up the spill and place it in appropriate containers for disposal.[1] Thoroughly clean the contaminated surface.[1]

Disposal: Dispose of the contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1]

Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of trans,trans-4,4'-Bis-(4-propylcyclohexyl)-biphenyl.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. scbt.com [scbt.com]